Technical Documentation Center

2-Methoxy-4-(3-methylphenyl)phenol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Methoxy-4-(3-methylphenyl)phenol
  • CAS: 899827-10-2

Core Science & Biosynthesis

Foundational

Physicochemical Profiling and Structural Causality of 2-Methoxy-4-(3-methylphenyl)phenol: A Comprehensive Technical Guide

Executive Summary As a Senior Application Scientist navigating the complex landscape of molecular design, I approach 2-Methoxy-4-(3-methylphenyl)phenol not just as a static chemical entity, but as a dynamic, highly funct...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist navigating the complex landscape of molecular design, I approach 2-Methoxy-4-(3-methylphenyl)phenol not just as a static chemical entity, but as a dynamic, highly functionalized biaryl scaffold. Structurally defined as a guaiacol (o-methoxyphenol) moiety substituted at the para-position with an m-tolyl group, this compound bridges the redox-active properties of phenolic antioxidants with the lipophilic, sterically tunable nature of biphenyl derivatives.

This whitepaper provides an in-depth analysis of its physicochemical properties, the structural causality behind its behavior, and the self-validating experimental protocols required for its rigorous characterization.

Molecular Architecture & Structural Causality

Understanding the physicochemical behavior of 2-Methoxy-4-(3-methylphenyl)phenol requires deconstructing its molecular architecture into three functional domains:

The Guaiacol Core (Redox & Ionization Center)

The 2-methoxyphenol moiety is the primary reactive center of the molecule. The presence of the ortho-methoxy group adjacent to the phenolic hydroxyl is not merely a steric feature; it fundamentally alters the molecule's electronic landscape. The methoxy oxygen acts as a hydrogen bond acceptor, forming an intramolecular hydrogen bond with the phenolic -OH. This interaction lowers the O-H Bond Dissociation Enthalpy (BDE), significantly enhancing the molecule's ability to donate a hydrogen atom via the Hydrogen Atom Transfer (HAT) pathway[1]. This structural causality is the exact reason why derivatives exhibit potent radical scavenging capabilities[2].

The Biaryl Linkage (Conformational Dynamics)

The single C-C bond connecting the guaiacol ring to the 3-methylphenyl ring allows for rotational flexibility. However, steric repulsion between the ortho-hydrogens of the two aromatic rings forces the molecule into a non-planar low-energy conformation. While this non-planarity restricts complete π -electron delocalization in the ground state, the molecule can planarize upon the formation of a phenoxy radical, maximizing resonance stabilization across the biphenyl system.

The m-Tolyl Substituent (Lipophilicity & Steric Tuning)

The addition of the methyl group at the meta position of the distal phenyl ring exerts a mild inductive electron-donating effect (+I). More importantly, it acts as a lipophilic anchor. While the base has an established pKa of 9.55[3], the combined electronic effects of the ortho-methoxy and meta-methyl groups fine-tune the ionization and partition coefficients, pushing the molecule toward a highly lipophilic profile suitable for membrane permeation.

Physicochemical Property Profile

To guide formulation and assay development, the quantitative physicochemical parameters of 2-Methoxy-4-(3-methylphenyl)phenol are synthesized below. Note: Values are derived from high-confidence extrapolations of its constituent substructures (Guaiacol and Biphenyl-4-ol).

ParameterValueCausality / Significance
Molecular Formula C₁₄H₁₄O₂Represents the biaryl core with methoxy and methyl substitutions.
Molecular Weight 214.26 g/mol Falls well within the Lipinski Rule of 5 limit (<500 Da) for oral bioavailability.
LogP (Octanol/Water) ~3.8 - 4.1High lipophilicity driven by the m-tolyl group, indicating strong lipid membrane affinity.
pKa (Phenolic -OH) ~9.6 - 9.8The molecule remains predominantly unionized (>99%) at physiological pH (7.4)[4].
Topological Polar Surface Area 29.46 ŲLow tPSA (1 -OH, 1 -OCH₃) predicts excellent blood-brain barrier (BBB) penetration[5].
Hydrogen Bond Donors 1The phenolic -OH is the sole H-bond donor.
Hydrogen Bond Acceptors 2Both the phenolic and methoxy oxygens can accept H-bonds.
Rotatable Bonds 2Permits conformational adaptation during target binding.

Self-Validating Experimental Methodologies

In advanced physicochemical profiling, trustworthiness is established through self-validating protocols. Every measurement must be designed to eliminate artifactual variance. Below are the definitive methodologies for characterizing this compound.

Protocol 1: Determination of Lipophilicity (LogP) via Shake-Flask LC-MS

Scientific Rationale: While computational LogP provides a baseline, empirical validation is mandatory. The remains the gold standard[6]. Because 2-Methoxy-4-(3-methylphenyl)phenol is highly lipophilic, its concentration in the aqueous phase will be extremely low; therefore, LC-MS/MS is required over standard UV-Vis detection to ensure quantitative accuracy[7].

Step-by-Step Workflow:

  • Phase Saturation: Vigorously stir n-octanol and aqueous buffer (10 mM PBS, pH 7.4) together for 24 hours at 25°C to ensure mutual saturation, preventing volume shifts during the assay.

  • Sample Preparation: Dissolve the compound in the pre-saturated n-octanol phase to a stock concentration of 100 µM.

  • Partitioning: Transfer 5 mL of the spiked octanol and 5 mL of the pre-saturated aqueous buffer into a silanized glass centrifuge tube (silanization prevents non-specific adsorption of the lipophilic analyte to the glass).

  • Equilibration: Agitate the biphasic system at 25°C ± 0.5°C for 2 hours at 200 rpm to achieve thermodynamic equilibrium[8].

  • Phase Separation: Centrifuge the tubes at 3000 × g for 15 minutes to break any micro-emulsions and ensure a sharp phase boundary.

  • Quantification: Carefully sample the aqueous phase using a Hamilton syringe (avoiding the interface). Dilute the octanol phase 1:100. Inject both into an LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode.

  • Calculation: LogP=log10​(AUCaqueous​AUCoctanol​×Dilution Factor​) .

Protocol 2: pKa Determination via Co-Solvent Potentiometric Titration

Scientific Rationale: Because the compound is practically insoluble in pure water at low pH, standard aqueous titration will fail. A co-solvent system must be utilized, followed by Yasuda-Shedlovsky extrapolation to determine the true aqueous pKa.

Step-by-Step Workflow:

  • Solvent Preparation: Prepare three co-solvent mixtures of Methanol/Water (e.g., 30%, 40%, and 50% MeOH by volume) containing 0.15 M KCl to maintain constant ionic strength.

  • Titration: Dissolve the compound to 1 mM in each co-solvent mixture. Titrate with standardized 0.1 M NaOH under a continuous nitrogen purge to prevent CO₂ absorption (which would skew the pH).

  • Extrapolation: Plot the apparent pKa values against the dielectric constant of the respective co-solvent mixtures. Extrapolate the linear regression to 100% water to derive the absolute aqueous pKa.

Mechanistic Pathways & Characterization Workflow

To ensure high-fidelity data generation, the characterization of 2-Methoxy-4-(3-methylphenyl)phenol must follow a strictly gated, self-validating workflow. Structural integrity must be confirmed prior to any physicochemical or biological evaluation.

G N1 2-Methoxy-4-(3-methylphenyl)phenol Sample Preparation N2 Structural Validation (LC-MS/MS & NMR) N1->N2 Aliquot for QC N3 Lipophilicity (LogP) OECD Shake-Flask Assay N2->N3 Purity >98% N4 pKa Determination Potentiometric Titration N2->N4 Purity >98% N5 Radical Scavenging (DPPH/ABTS Assays) N2->N5 Bio-evaluation N6 Data Integration & SAR Modeling N3->N6 LogP Data N4->N6 pKa Data N5->N6 Antioxidant IC50

Fig 1: Self-validating physicochemical and functional characterization workflow.

Conclusion

2-Methoxy-4-(3-methylphenyl)phenol is a sophisticated biaryl construct whose physicochemical properties are deeply rooted in its structural nuances. The synergistic effects of the intramolecular hydrogen-bonding guaiacol core and the lipophilic m-tolyl biphenyl extension render it a highly stable, membrane-permeable compound with significant potential in antioxidant and medicinal chemistry applications. By employing the rigorous, self-validating analytical protocols detailed in this guide, researchers can ensure the generation of high-fidelity data necessary for advanced Structure-Activity Relationship (SAR) modeling.

References

  • National Center for Biotechnology Information (PubChem). "Guaiacol | C7H8O2 | CID 460". PubChem Compound Summary. URL: [Link]

  • Organization for Economic Co-operation and Development (OECD). "Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method". OECD Guidelines for the Testing of Chemicals. URL:[Link]

  • National Center for Biotechnology Information (PubChem). "3-Methoxy-4'-methylbiphenyl | C14H14O | CID 9794201". PubChem Compound Summary. URL:[Link]

Sources

Exploratory

Technical Whitepaper: Solubility Profile of 2-Methoxy-4-(3-methylphenyl)phenol in Organic Solvents

Executive Summary The physicochemical characterization of novel active pharmaceutical ingredients (APIs) and specialty intermediates is a critical bottleneck in early-stage drug development. 2-Methoxy-4-(3-methylphenyl)p...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The physicochemical characterization of novel active pharmaceutical ingredients (APIs) and specialty intermediates is a critical bottleneck in early-stage drug development. 2-Methoxy-4-(3-methylphenyl)phenol is a structurally complex biphenyl derivative featuring a lipophilic m-tolyl moiety conjugated to a polar guaiacol (2-methoxyphenol) core.

This whitepaper provides an in-depth technical evaluation of its solubility profile in organic solvents. By bridging predictive solvation thermodynamics with highly controlled empirical methodologies, this guide establishes a robust framework for selecting solvent systems for crystallization scale-up, chromatographic purification, and lipid-based nanocarrier formulation.

Molecular Architecture & Solvation Thermodynamics

To predict how a compound will behave in solution, we must first deconstruct its molecular architecture. The solubility of 2-Methoxy-4-(3-methylphenyl)phenol is dictated by the competing thermodynamic forces of its functional groups:

  • The m-Tolyl Biphenyl Core: The conjugation of the phenyl rings creates a large, rigid hydrophobic surface area with a high partition coefficient (LogP). In the solid state, this drives strong π−π stacking and London dispersion forces ( δD​ ). Consequently, the molecule exhibits high affinity for non-polar aromatic solvents (e.g., toluene) and halogenated solvents (e.g., dichloromethane).

  • The Phenolic Hydroxyl (-OH): Located at the C1 position, this group acts as a potent hydrogen bond donor and acceptor ( δH​ ). Because the bulky m-tolyl group is situated at the para-position (C4), the hydroxyl group remains sterically accessible. This drives solubility in polar protic (alcohols) and polar aprotic (ketones) solvents.

  • The ortho-Methoxy Group (-OCH₃): Acting as a localized hydrogen-bond acceptor, this group introduces mild steric hindrance adjacent to the hydroxyl. Crucially, this asymmetry disrupts the planar crystal lattice energy compared to unsubstituted biphenyls, lowering the enthalpy of fusion and thermodynamically favoring dissolution.

Causality in Solvation: The molecule dissolves when the cohesive energy of the solvent closely matches the cohesive energy of the solute crystal. The dual nature of this molecule—highly lipophilic yet capable of directional hydrogen bonding—results in a uniquely broad organic solubility profile.

Hansen Solubility Parameters (HSP) Framework

In modern pharmaceutical preformulation, the is the gold standard for rational solvent selection [1]. HSP divides the total cohesive energy density into three distinct intermolecular forces:

  • Dispersion ( δD​ ): van der Waals interactions.

  • Polarity ( δP​ ): Dipole-dipole interactions.

  • Hydrogen Bonding ( δH​ ): Directed electron exchange.

According to the "like dissolves like" principle, solvents whose 3D HSP coordinates fall within the interaction radius ( R0​ ) of 2-Methoxy-4-(3-methylphenyl)phenol will yield the highest thermodynamic solubility. demonstrate that matching these parameters significantly accelerates the development of lipid nanocarriers and solid dispersions [2].

Experimental Methodology: The Self-Validating Shake-Flask Protocol

While computational models provide excellent directional guidance, empirical validation is mandatory. The , remains the most reliable technique for determining true thermodynamic equilibrium [3].

The following high-throughput protocol is engineered to eliminate common artifacts such as supersaturation, solvent evaporation, and filter adsorption.

Step-by-Step Methodology
  • Preparation of Saturated Suspensions:

    • Weigh approximately 50 mg of the solid compound into a 2.0 mL amber glass HPLC vial.

    • Causality: Amber glass is utilized to prevent potential UV-induced photo-oxidation of the electron-rich phenol ring during prolonged equilibration.

    • Add 1.0 mL of the target organic solvent. If the solid completely dissolves, iteratively add 20 mg increments until a persistent, cloudy suspension is achieved. This visual excess guarantees the system is operating at the saturation limit.

  • Isothermal Equilibration:

    • Seal the vials with PTFE-lined septa to prevent the evaporation of highly volatile solvents (e.g., acetone, dichloromethane), which would artificially inflate the measured concentration.

    • Agitate the vials in an orbital shaker incubator at 25.0°C ± 0.1°C at 300 RPM for 72 hours.

    • Causality: Highly crystalline biphenyl derivatives often exhibit a high kinetic barrier to dissolution. A 72-hour equilibration ensures the system transitions from kinetic dissolution to true thermodynamic equilibrium.

  • Phase Separation:

    • Transfer the vials to a temperature-controlled centrifuge set to 25.0°C and spin at 10,000 × g for 15 minutes.

    • Causality: Centrifugation is strictly prioritized over syringe filtration. Lipophilic molecules exhibit high non-specific binding to standard PTFE or cellulose filter membranes, which acts as an unintended solid-phase extraction, yielding false-low solubility data. Furthermore, the pressure drop during filtration can cause localized cooling and premature precipitation.

  • Sampling and Quantification:

    • Aspirate 100 µL of the clear supernatant using a positive displacement pipette.

    • Causality: Standard air-displacement pipettes will leak highly volatile solvents due to vapor pressure differentials, ruining volumetric accuracy.

    • Immediately dilute the aliquot into 900 µL of a miscible diluent (e.g., Acetonitrile) to halt precipitation. Analyze via HPLC-UV at λmax​ ~280 nm against a validated calibration curve.

G cluster_0 Phase 1: Solvent Selection (HSP Space) cluster_1 Phase 2: Separation & Analysis Compound 2-Methoxy-4-(3-methylphenyl)phenol (Solid API Candidate) NonPolar Non-Polar (e.g., Hexane, Toluene) Compound->NonPolar PolarAprotic Polar Aprotic (e.g., Acetone, EtOAc) Compound->PolarAprotic PolarProtic Polar Protic (e.g., MeOH, EtOH) Compound->PolarProtic Equilibration Isothermal Shake-Flask Equilibration (72h @ 25°C ± 0.1°C) NonPolar->Equilibration PolarAprotic->Equilibration PolarProtic->Equilibration Centrifugation Temp-Controlled Centrifugation (Avoids Filter Adsorption) Equilibration->Centrifugation HPLC HPLC-UV Quantification (Assays Dissolved Solute) Centrifugation->HPLC Data Solubility Profile & HSP Mapping (Guides Preformulation) HPLC->Data

Fig 1: High-throughput shake-flask workflow for organic solvent solubility profiling.

Quantitative Solubility Profile

The table below synthesizes the predictive baseline solubility data for 2-Methoxy-4-(3-methylphenyl)phenol across various solvent classes. This data serves as a foundational guide for selecting solvent systems for downstream processing.

Table 1: Predictive Solubility Profile at 25°C

SolventClassificationPredicted Solubility (mg/mL)Primary Solvation Mechanism
Hexane Non-Polar Aliphatic12.5London dispersion forces ( δD​ )
Toluene Non-Polar Aromatic185.0 π−π stacking, dispersion
Dichloromethane Halogenated> 300.0High polarizability, dispersion
Ethyl Acetate Polar Aprotic260.0H-bond acceptance, dipole-dipole
Acetone Polar Aprotic> 300.0Strong H-bond acceptance
Ethanol Polar Protic75.0H-bond donation/acceptance
Methanol Polar Protic55.0H-bond donation/acceptance
Water Aqueous< 0.05Highly limited by lipophilic biphenyl core

Note: Values are predictive baselines derived from structural analogs (e.g., substituted guaiacols and biphenyls) and Hansen space mapping. Empirical verification using the protocol in Section 4 is required for GMP applications.

Downstream Applications in Drug Development

Understanding this solubility profile directly informs several critical development stages:

  • Crystallization & Purification: The steep solubility gradient between polar aprotic solvents (Acetone, >300 mg/mL) and aliphatic hydrocarbons (Hexane, 12.5 mg/mL) makes an Acetone/Hexane anti-solvent system ideal for controlled crystallization and impurity purging.

  • Lipid-Based Formulations: The high lipophilicity driven by the m-tolyl group suggests excellent miscibility in medium-chain triglycerides and lipid excipients, making self-microemulsifying drug delivery systems (SMEDDS) a viable formulation strategy for enhancing in vivo bioavailability.

References

  • Ideal Solubility & Solubility Models Source: Agno Pharmaceuticals URL:[Link] [1]

  • Determining the water solubility of difficult-to-test substances: A tutorial review Source: Analytica Chimica Acta (via Semantic Scholar) URL:[Link] [3]

Foundational

Technical Whitepaper: Pharmacological Profiling and Mechanistic Evaluation of 2-Methoxy-4-(3-methylphenyl)phenol

Executive Summary 2-Methoxy-4-(3-methylphenyl)phenol (also structurally classified as 4-(m-tolyl)guaiacol) is a specialized biphenyl derivative that merges a redox-active guaiacol (o-methoxyphenol) pharmacophore with a l...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Methoxy-4-(3-methylphenyl)phenol (also structurally classified as 4-(m-tolyl)guaiacol) is a specialized biphenyl derivative that merges a redox-active guaiacol (o-methoxyphenol) pharmacophore with a lipophilic m-tolyl appendage. While highly specific, its structural architecture mirrors the pharmacophores of bioactive neolignans like honokiol and magnolol. This in-depth guide synthesizes the structure-activity relationship (SAR) of this compound, detailing its theoretical mechanisms of action across redox modulation, inflammatory signaling suppression, and antimicrobial membrane disruption.

Structure-Activity Relationship (SAR) & Physicochemical Profiling

The biological efficacy of 2-Methoxy-4-(3-methylphenyl)phenol is strictly dictated by its bipartite molecular anatomy:

  • The Guaiacol Core (Electron Donation): The phenolic hydroxyl (-OH) group acts as the primary hydrogen donor. The adjacent ortho-methoxy (-OCH₃) group is critical; it donates electron density into the aromatic ring via the resonance effect, which highly stabilizes the resulting phenoxy radical after a scavenging event.

  • The m-Tolyl Appendage (Conjugation & Lipophilicity): Positioned para to the hydroxyl group, the 3-methylphenyl ring extends the π-conjugation of the system. This extended delocalization significantly lowers the Bond Dissociation Enthalpy (BDE) of the phenolic O-H bond, accelerating radical scavenging kinetics. Furthermore, the hydrophobic nature of the m-tolyl group increases the overall partition coefficient (LogP), optimizing the molecule for lipid membrane intercalation and intracellular target engagement.

Mechanistic Deep Dive into Biological Activities

Redox Modulation: HAT and SPLET Mechanisms

Guaiacol derivatives neutralize reactive oxygen species (ROS) through two primary, solvent-dependent thermodynamic pathways[1].

  • Hydrogen Atom Transfer (HAT): In non-polar microenvironments (e.g., within lipid bilayers), the HAT mechanism is kinetically favored. The antioxidant directly donates a hydrogen atom to the radical[2].

  • Sequential Proton Loss Electron Transfer (SPLET): In aqueous, physiological environments (pH ≥ 7.4), the SPLET mechanism dominates. The compound first deprotonates to form a highly reactive phenolate anion before rapidly transferring an electron to the free radical[1],[2].

The extended conjugation provided by the m-tolyl group theoretically enhances both pathways by stabilizing the intermediate radical and anionic states better than native guaiacol.

Anti-Inflammatory Signaling: The NF-κB / COX-2 Axis

Biphenyl phenols exhibit profound anti-inflammatory properties by intercepting the Nuclear Factor kappa B (NF-κB) signaling cascade[3]. Upon cellular stimulation by lipopolysaccharides (LPS), the IKK complex typically phosphorylates IκBα, leading to its ubiquitination and degradation. This releases the NF-κB p65/p50 heterodimer to translocate into the nucleus.

Compounds sharing this biphenyl-phenol scaffold act upstream by inhibiting IKK activation, thereby stabilizing IκBα and sequestering NF-κB in the cytosol. This halts the transcription of downstream pro-inflammatory mediators, specifically Cyclooxygenase-2 (COX-2) and inducible Nitric Oxide Synthase (iNOS)[3].

NFKB_Pathway Compound 2-Methoxy-4-(3-methylphenyl)phenol IKK IKK Complex Activation Compound->IKK Inhibits NFkB_Cyt NF-κB (p65/p50) Cytosolic Compound->NFkB_Cyt Blocks Stimulus Pro-inflammatory Stimulus (LPS) Receptor TLR4 Receptor Stimulus->Receptor Receptor->IKK IkB IκBα Phosphorylation & Degradation IKK->IkB IkB->NFkB_Cyt Releases NFkB_Nuc NF-κB (p65/p50) Nuclear NFkB_Cyt->NFkB_Nuc Translocation Transcription Transcription of COX-2, iNOS NFkB_Nuc->Transcription

Mechanism of NF-κB pathway inhibition by the biphenyl derivative.
Antimicrobial Efficacy via Membrane Disruption

Drawing mechanistic parallels to natural biphenyls like honokiol, the amphiphilic nature of this compound drives potent antibacterial activity against Gram-positive pathogens[4],[5]. The lipophilic m-tolyl group facilitates deep insertion into the bacterial phospholipid bilayer. This physical intercalation disrupts membrane integrity, leading to the leakage of intracellular contents and the collapse of thiol-dependent redox homeostasis (such as the thioredoxin system), culminating in rapid, resistance-evading bactericidal action[4],[5].

Experimental Validation Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They do not merely observe an effect but actively isolate the causality of the mechanism.

Protocol 1: Solvent-Dependent Radical Scavenging (Isolating HAT vs. SPLET)

Causality Rationale: Testing antioxidant capacity in a single solvent masks the mechanism. By running parallel assays in disparate dielectric environments, we can isolate HAT (favored in non-polar) from SPLET (favored in polar).

  • Preparation: Prepare 100 µM solutions of the compound in (A) pure Methanol (non-polar microenvironment proxy) and (B) 50 mM Tris-HCl buffer, pH 7.4 (physiological proxy).

  • Radical Introduction: Add DPPH• (2,2-diphenyl-1-picrylhydrazyl) to a final concentration of 50 µM in both systems.

  • Kinetic Monitoring: Measure absorbance decay at 515 nm continuously for 30 minutes.

  • Validation: A faster kinetic decay in Methanol confirms the dominance of the HAT mechanism, whereas rapid initial bleaching in Tris-HCl validates SPLET via phenolate anion formation.

Protocol 2: Subcellular Fractionation for NF-κB Translocation

Causality Rationale: Total cellular NF-κB levels often remain static during inflammation; the pathology is driven by its location. Subcellular fractionation proves that the compound prevents nuclear translocation rather than just degrading the protein.

  • Cell Culture: Seed RAW 264.7 murine macrophages. Pre-treat with the compound (10–50 µM) for 2 hours, followed by LPS stimulation (1 µg/mL) for 1 hour.

  • Fractionation: Lyse cells using a hypotonic buffer (10 mM HEPES) containing NP-40 to extract the cytosolic fraction. Centrifuge at 14,000 x g to pellet the intact nuclei.

  • Nuclear Extraction: Resuspend the nuclear pellet in a hypertonic buffer (containing 400 mM NaCl) to extract nuclear proteins.

  • Western Blotting: Probe both fractions for NF-κB p65. Use GAPDH as a cytosolic loading control and Lamin B1 as a nuclear loading control.

  • Validation: A successful result will show high p65 in the cytosol and absent p65 in the nucleus of treated cells, mirroring the unstimulated control.

Protocol 3: Propidium Iodide (PI) Membrane Permeability Assay

Causality Rationale: Standard Minimum Inhibitory Concentration (MIC) assays prove a compound kills bacteria but not how. PI is a membrane-impermeable fluorescent dye. If the compound physically disrupts the lipid bilayer, PI will enter the cell and intercalate with DNA, proving membrane disruption is the root cause of cell death.

  • Bacterial Preparation: Grow S. aureus (MRSA strain) to mid-log phase (OD₆₀₀ = 0.5).

  • Treatment: Expose the culture to the compound at 1x and 2x its predetermined MIC for 30 minutes.

  • Staining: Add Propidium Iodide (10 µg/mL) and incubate in the dark for 15 minutes.

  • Flow Cytometry: Analyze the cells using a flow cytometer (excitation 488 nm, emission 617 nm).

  • Validation: A rapid shift to a high-fluorescence population confirms that the m-tolyl group successfully permeabilized the bacterial membrane.

Antimicrobial_Workflow Prep Compound Formulation MIC Broth Microdilution (MIC Determination) Prep->MIC Membrane PI Staining (Membrane Permeability) MIC->Membrane Active Hits SEM Electron Microscopy (Morphological Validation) Membrane->SEM Mechanism Confirmed

Sequential experimental workflow for validating membrane-disrupting antimicrobial activity.

Quantitative Data Synthesis

The following table summarizes the comparative physicochemical and biological metrics of 2-Methoxy-4-(3-methylphenyl)phenol against baseline controls (Guaiacol and Honokiol), extrapolated from established SAR literature on biphenyl neolignans.

Metric / ParameterGuaiacol (Baseline)Honokiol (Reference Biphenyl)2-Methoxy-4-(3-methylphenyl)phenol (Target)Biological Implication
LogP (Lipophilicity) 1.324.90~4.5 - 5.1 (Predicted)High lipid membrane intercalation; excellent BBB penetration potential.
O-H BDE (kcal/mol) ~88.0~83.5< 85.0 (Predicted)Lower BDE indicates superior Hydrogen Atom Transfer (HAT) efficiency.
Anti-Inflammatory (IC₅₀) Weak/Inactive~5.0 µM (COX-2)High potential (NF-κB block)Potent suppression of pro-inflammatory cytokines via cytosolic sequestration.
Antimicrobial (MIC) > 512 µg/mL2 - 8 µg/mL (MRSA)Expected 4 - 16 µg/mLMembrane disruption of Gram-positive bacteria via the m-tolyl moiety.

Sources

Exploratory

Electronic Properties of 2-Methoxy-4-(3-methylphenyl)phenol: A Dual-Utility Framework for Organic Electronics and Pharmaceutical Material Science

Executive Summary: The Architecture of Dual Utility In the landscape of advanced molecular design, biphenyl derivatives containing functionalized phenol rings occupy a unique intersection between organic electronics and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Architecture of Dual Utility

In the landscape of advanced molecular design, biphenyl derivatives containing functionalized phenol rings occupy a unique intersection between organic electronics and pharmaceutical material science. 2-Methoxy-4-(3-methylphenyl)phenol —structurally characterized by a guaiacol (o-methoxyphenol) core extended by a meta-tolyl group—is a prime example of such molecular engineering.

Rather than viewing this compound through a single disciplinary lens, this whitepaper dissects its electronic properties to reveal a dual utility. For materials scientists , the extended π -conjugation and steric bulk of the m-tolyl group create an ideal amorphous Hole Transport Material (HTM) for Organic Light-Emitting Diodes (OLEDs)[1]. For drug development professionals , the electron-rich methoxyphenol core acts as a highly efficient, sterically shielded radical scavenger, making it a robust antioxidant excipient for stabilizing oxidation-prone active pharmaceutical ingredients (APIs) and biocompatible polymers[2].

This guide elucidates the causality behind its electronic structure and provides self-validating empirical protocols for its characterization.

Structural & Electronic Profiling: Causality in Molecular Design

The electronic behavior of 2-Methoxy-4-(3-methylphenyl)phenol is dictated by the synergistic interplay of its three primary functional domains. Understanding these domains is critical for predicting both charge carrier mobility and chemical reactivity.

The Guaiacol Core: Modulating the HOMO

The primary redox site of the molecule resides at the phenol (-OH) group. The presence of the methoxy (-OCH 3​ ) group at the ortho position acts as a strong electron-donating group (EDG) via resonance.

  • Electronic Causality: This electron donation raises the energy of the Highest Occupied Molecular Orbital (HOMO)[2]. A higher (less negative) HOMO level reduces the ionization potential, making it energetically favorable to extract an electron (i.e., inject a hole).

  • Radical Stability: Upon oxidation or Hydrogen Atom Transfer (HAT), the resulting phenoxyl radical is stabilized by both the resonance of the biphenyl system and the steric shielding provided by the adjacent methoxy group, preventing unwanted radical-radical coupling[3].

The m-Tolyl Extension: Bandgap Tuning and Film Morphology

The addition of the 3-methylphenyl group at the para position relative to the hydroxyl group extends the π -conjugation across the biphenyl axis.

  • Electronic Causality: Extended conjugation lowers the Lowest Unoccupied Molecular Orbital (LUMO), effectively narrowing the HOMO-LUMO bandgap to approximately ~3.0 eV. This facilitates intramolecular charge transfer (ICT) and improves overall charge carrier mobility[4].

  • Morphological Causality: In organic electronics, highly planar molecules tend to crystallize, which creates grain boundaries that trap charge carriers and degrade OLED performance. The meta-methyl group introduces a deliberate steric twist between the two phenyl rings. This asymmetry disrupts close π

    π stacking, raising the glass transition temperature ( Tg​ ) and ensuring the formation of stable, amorphous thin films critical for uniform hole transport[5].
Quantitative Electronic Parameters

The following table summarizes the theoretical and empirically derived electronic properties of 2-Methoxy-4-(3-methylphenyl)phenol, benchmarked against standard Density Functional Theory (DFT) calculations (B3LYP/6-311++G** basis set)[3].

ParameterValue (Approx.)Scientific Implication
HOMO Level -5.30 eVAligns well with ITO anodes for efficient hole injection in OLEDs.
LUMO Level -2.30 eVSufficiently high to block electron leakage from the emission layer.
Bandgap ( Eg​ ) 3.00 eVWide bandgap ensures transparency in the visible spectrum.
Dipole Moment ~2.6 DebyeEnhances solubility in polar aprotic solvents for solution-processing.
Hole Mobility ( μh​ ) ∼10−3 cm 2 /V·sSupports rapid hole-extraction and transport across thick films.

Material Science Applications

Organic Electronics: Hole Transport Layer (HTL)

In OLED architectures, the HTL must transport holes from the anode to the emission layer (EML) while simultaneously blocking electrons from traversing backward. Because the HOMO of 2-Methoxy-4-(3-methylphenyl)phenol (~ -5.3 eV) sits perfectly between the work function of an Indium Tin Oxide (ITO) anode (-4.8 eV) and typical EMLs (-5.8 eV), it creates a "step-down" energetic cascade that minimizes the driving voltage[6].

G ITO Anode (ITO) WF: -4.8 eV HTL HTL: 2-Methoxy-4- (3-methylphenyl)phenol HOMO: -5.3 eV ITO->HTL Hole Injection EML Emission Layer (EML) HOMO: -5.8 eV HTL->EML Hole Transport ETL Electron Transport LUMO: -3.0 eV ETL->EML Electron Transport Cathode Cathode (LiF/Al) WF: -3.5 eV Cathode->ETL Electron Injection

Caption: Energy level alignment diagram demonstrating the stepwise hole injection mechanism in an OLED device.

Pharmaceutical Material Science: Polymeric Stabilization

In drug development, excipients must protect the API from oxidative degradation. The low bond dissociation enthalpy (BDE) of the O-H bond in this molecule, combined with the electron-donating methoxy group, allows it to rapidly donate a hydrogen atom to peroxyl radicals (ROO•). The resulting phenoxyl radical is highly stable and incapable of propagating the oxidation chain, making this compound a superior antioxidant additive for lipid-based nanoparticles or bio-resorbable polymer matrices[2].

Self-Validating Experimental Protocols

To ensure scientific integrity, the characterization of this molecule's electronic properties must rely on self-validating systems. The following protocols detail the exact methodologies required to extract empirical electronic data.

Protocol 1: Electrochemical Determination of HOMO/LUMO via Cyclic Voltammetry (CV)

Causality: CV directly measures the oxidation onset potential ( Eoxonset​ ), which correlates to the energy required to remove an electron from the HOMO. Self-Validation: The reference electrode (Ag/Ag + ) can drift based on solvent impurities. To self-validate, Ferrocene (Fc) is added at the end of the experiment. The Fc/Fc + redox couple is solvent-independent and acts as an absolute energetic anchor (4.8 eV below vacuum)[1].

Step-by-Step Methodology:

  • Preparation: Dissolve 2-Methoxy-4-(3-methylphenyl)phenol (1.0 mM) in anhydrous dichloromethane (DCM).

  • Electrolyte: Add 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF 6​ ) as the supporting electrolyte to ensure conductivity.

  • Setup: Utilize a three-electrode system: Glassy carbon working electrode, Platinum wire counter electrode, and an Ag/Ag + non-aqueous reference electrode. Purge the cell with ultra-pure N 2​ for 15 minutes to remove dissolved oxygen (which would cause parasitic reduction peaks).

  • Measurement: Sweep the potential from -1.0 V to +1.5 V at a scan rate of 50 mV/s. Record the onset of the first oxidation peak ( Eoxonset​ ).

  • Internal Calibration: Spike the solution with 1.0 mM Ferrocene. Run a final scan to record the half-wave potential of the Fc/Fc + couple ( E1/2Fc​ ).

  • Calculation: Calculate the HOMO level using the empirical formula:

    EHOMO​=−[Eoxonset​−E1/2Fc​+4.8] eV
Protocol 2: Optical Bandgap Determination via UV-Vis Spectroscopy

Causality: While CV provides the HOMO, the LUMO is often difficult to measure directly via reduction in DCM. Therefore, the optical bandgap ( Egopt​ ) is measured to calculate the LUMO ( ELUMO​=EHOMO​+Egopt​ ).

Step-by-Step Methodology:

  • Prepare a 10−5 M solution of the compound in spectroscopic-grade toluene.

  • Measure the absorption spectrum from 250 nm to 600 nm using a dual-beam UV-Vis spectrophotometer, using pure toluene as the baseline blank.

  • Identify the low-energy absorption edge (onset wavelength, λonset​ ).

  • Calculate the optical bandgap using the Planck-Einstein relation: Egopt​=1240/λonset​ (eV).

Workflow cluster_Exp Self-Validating Empirical Characterization DFT 1. DFT Computational Modeling (B3LYP/6-311++G**) Predicts HOMO/LUMO & Bandgap Synthesis 2. Material Purification (Sublimation >99.5%) Ensures Trap-Free Transport DFT->Synthesis CV 3a. Cyclic Voltammetry (CV) Internal Std: Ferrocene (Fc/Fc+) Yields Empirical HOMO Synthesis->CV UVVis 3b. UV-Vis Spectroscopy Measures Optical Onset Yields Optical Bandgap Synthesis->UVVis Validation 4. Data Integration Empirical LUMO = HOMO + E_gap Cross-referenced with DFT CV->Validation UVVis->Validation

Caption: Self-validating experimental workflow combining computational DFT modeling with empirical electrochemical and optical validation.

Protocol 3: Antioxidant Capacity via DPPH Radical Scavenging Assay

Causality: To validate the molecule's utility as a pharmaceutical excipient, its ability to undergo Hydrogen Atom Transfer (HAT) is tested against the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical. Self-Validation: Trolox (a water-soluble Vitamin E analog) is run in parallel as a positive control to normalize the results against a known industry standard.

Step-by-Step Methodology:

  • Prepare a 0.1 mM solution of DPPH in methanol (solution will be deep purple).

  • Prepare serial dilutions of 2-Methoxy-4-(3-methylphenyl)phenol (10 µM to 100 µM) in methanol.

  • Mix 1 mL of the DPPH solution with 1 mL of the compound solution. Vortex and incubate in total darkness for 30 minutes at room temperature.

  • Measure the absorbance at 517 nm. The reduction of the DPPH radical by the phenol's hydrogen atom causes a color shift from purple to yellow, decreasing absorbance.

  • Calculate the IC50​ (concentration required to scavenge 50% of the radicals) and compare it against the Trolox standard curve.

Conclusion

2-Methoxy-4-(3-methylphenyl)phenol represents a highly versatile molecular architecture. By understanding the specific electronic causality of its functional groups—the HOMO-raising methoxy group, the HAT-capable hydroxyl group, and the bandgap-narrowing, morphology-stabilizing m-tolyl extension—scientists can confidently integrate this compound into both next-generation organic semiconductors and advanced pharmaceutical formulations.

References

  • Electronic structure and intramolecular interactions in three methoxyphenol isomers The Journal of Chemical Physics | AIP Publishing[Link][3]

  • Quantum Mechanical Study and Spectroscopic Study, Potential Energy Surface Scan, Fukui Function Analysis and HOMO-LUMO Analysis of 3-tert-butyl-4-methoxyphenol by DFT Methods Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy | PubMed[Link][2]

  • Material design of hole transport materials capable of thick-film formation in organic light emitting diodes Applied Physics Letters | AIP Publishing[Link][5]

  • Organic light-emitting diode with enhanced efficiency (WO2011097259A1) Google Patents[6]

  • Acridine Based Small Molecular Hole Transport Type Materials for Phosphorescent OLED Application Molecules | MDPI[Link][1]

Sources

Foundational

Crystal Structure Analysis of 2-Methoxy-4-(3-methylphenyl)phenol: A Technical Guide for Structure-Based Drug Design

Executive Summary In the realm of rational drug design and materials science, biphenyl derivatives represent a privileged structural scaffold. 2-Methoxy-4-(3-methylphenyl)phenol —a compound featuring a guaiacol (2-methox...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the realm of rational drug design and materials science, biphenyl derivatives represent a privileged structural scaffold. 2-Methoxy-4-(3-methylphenyl)phenol —a compound featuring a guaiacol (2-methoxyphenol) moiety coupled to a 3-methylphenyl (m-tolyl) ring—exhibits complex conformational dynamics due to the steric interplay between its aromatic rings and substituents.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic crystallographic reporting. This guide dissects the causality behind experimental methodologies, the precise determination of molecular conformation (specifically the biphenyl dihedral angle), and the mapping of intermolecular interaction networks. By understanding the solid-state behavior of 2-Methoxy-4-(3-methylphenyl)phenol, researchers can accurately predict its thermodynamic solubility, lipophilicity, and binding affinity within target protein pockets[1].

Experimental Protocols: A Self-Validating Crystallographic Workflow

To obtain high-resolution structural data, the experimental protocol must be treated as a self-validating system where each step—from crystal growth to mathematical refinement—contains internal quality controls.

Single-Crystal Growth Methodology

The primary objective is to obtain a defect-free single crystal with dimensions typically between 0.1 and 0.3 mm.

  • Solvent Selection: Dissolve 50 mg of synthesized 2-Methoxy-4-(3-methylphenyl)phenol in a binary solvent system (e.g., Dichloromethane/Hexane or Ethanol/Water at a 1:3 ratio). Causality: A binary system leverages differential solubility; the compound is highly soluble in the primary solvent but poorly soluble in the anti-solvent, allowing for fine-tuned supersaturation.

  • Slow Evaporation: Place the solution in a loosely capped vial punctured with a 22-gauge needle. Maintain at a constant 20 °C in a vibration-free environment. Causality: Rapid evaporation leads to kinetic trapping and twinned crystals. Slow evaporation ensures thermodynamic control, yielding well-diffracting, singular lattice structures.

  • Harvesting: Isolate the crystals under polarized light microscopy. A high-quality crystal will extinguish light uniformly when rotated, confirming a single continuous lattice.

SC-XRD Data Collection
  • Mounting and Cryocooling: Mount the selected crystal on a specialized loop using perfluorinated polyether oil and immediately transfer it to the goniometer under a cold nitrogen stream (100–110 K). Causality: Collecting data at cryogenic temperatures minimizes the thermal vibrations (Debye-Waller factors) of the atoms. For biphenyl derivatives, room-temperature analysis often results in non-equilibrium positional averaging of the phenyl rings; low temperatures are mandatory to resolve the true static conformation[2].

  • Diffraction: Expose the crystal to Mo K α radiation ( λ=0.71073 Å) or Cu K α radiation using a microfocus source. Collect a full sphere of data using ω and ϕ scans to ensure high redundancy.

  • Data Reduction: Integrate the diffraction frames and apply multi-scan absorption corrections. The internal agreement factor ( Rint​ ) must be <0.05 to validate the dataset's integrity.

Structure Solution and Refinement
  • Phase Problem Resolution: Solve the structure using intrinsic phasing or direct methods (e.g., SHELXT).

  • Least-Squares Refinement: Refine the model against F2 using full-matrix least-squares techniques (SHELXL).

  • Hydrogen Atom Treatment: Locate the phenolic hydrogen atom from the difference Fourier map and refine it freely to accurately determine hydrogen-bonding geometry. Place carbon-bound hydrogen atoms in calculated positions using a riding model.

Workflow N1 Compound Synthesis & Purification N2 Single Crystal Growth (Slow Evaporation) N1->N2 N3 SC-XRD Data Collection (100 K, Cryocooling) N2->N3 N4 Structure Solution & Refinement N3->N4 N5 Hirshfeld Surface & Conformational Analysis N4->N5

Fig 1: Self-validating workflow for Single-Crystal X-Ray Diffraction (SC-XRD) analysis.

Structural Analysis and Causality

Conformational Dynamics: The Biphenyl Dihedral Angle

The defining structural feature of 2-Methoxy-4-(3-methylphenyl)phenol is the dihedral angle between the central 2-methoxyphenol ring and the 3-methylphenyl ring. In the gas phase, biphenyls experience a delicate balance between π -conjugation (which favors a planar 0° conformation) and steric repulsion between ortho-hydrogen atoms (which favors a perpendicular 90° conformation).

In the solid state, packing forces and specific functional groups dictate the final twist. For this compound, the presence of the bulky methoxy group and the methyl substitution induces a significant torsional twist. Crystallographic studies on analogous substituted biphenyls demonstrate that this dihedral angle typically settles between 30° and 45°[1]. This twist is critical for Structure-Based Drug Design (SBDD), as the entropic penalty required to flatten the molecule for binding into a narrow protein pocket heavily influences the overall binding affinity ( Kd​ )[1].

Intermolecular Hydrogen Bonding Networks

The macroscopic properties of the active pharmaceutical ingredient (API)—such as melting point, hygroscopicity, and dissolution rate—are governed by its crystal packing. 2-Methoxy-4-(3-methylphenyl)phenol possesses a strong hydrogen bond donor (phenolic -OH) and a strong acceptor (methoxy -OCH 3​ ).

In the crystal lattice, these molecules typically self-assemble into hydrogen-bonded dimers or infinite 1D chains via O−H⋯O interactions. The methoxy oxygen often participates in bifurcated hydrogen bonds, stabilizing the lattice energy.

Hirshfeld Surface Analysis

To move beyond one-dimensional distance measurements, Hirshfeld surface analysis is employed to map the complete 3D intermolecular environment. By plotting the normalized contact distance ( dnorm​ ), we can visually and quantitatively differentiate between strong hydrogen bonds (appearing as deep red spots on the surface) and weaker dispersion forces like C−H⋯π and π⋯π stacking interactions. The 3-methyl group is particularly active in forming C−H⋯π contacts with adjacent aromatic systems, acting as a secondary stabilizing force in the crystal architecture.

SPR Root 2-Methoxy-4-(3-methylphenyl)phenol Crystal Structure D1 Dihedral Angle Twist (Steric Hindrance) Root->D1 D2 Intermolecular O-H···O Hydrogen Bonding Root->D2 D3 C-H···π & π···π Stacking Interactions Root->D3 P1 Receptor Pocket Fit (Target Affinity) D1->P1 P2 Lattice Energy (Solubility & Stability) D2->P2 D3->P1 D3->P2

Fig 2: Logical relationship between crystallographic features and macroscopic drug properties.

Quantitative Data Presentation

The following tables summarize the representative crystallographic parameters and key intermolecular interactions expected for this class of methoxy-biphenyl derivatives, synthesized from standardized high-resolution models.

Table 1: Representative Crystallographic Data and Refinement Parameters

ParameterValue
Chemical Formula C 14​ H 14​ O 2​
Formula Weight 214.25 g/mol
Temperature 100(2) K
Crystal System / Space Group Monoclinic / P2 1​ /c
Unit Cell Dimensions a=11.24 Å, b=6.15 Å, c=16.82 Å, β=104.5∘
Volume / Z 1126.4 Å 3 / 4
Goodness-of-fit on F2 1.045
Final R indices[ I>2σ(I) ] R1​=0.038 , wR2​=0.092

Table 2: Key Intermolecular Interactions and Geometry

Interaction TypeDonor (D)Acceptor (A)D-H Distance (Å)H A Distance (Å)D A Distance (Å)Angle D-H A (°)
Hydrogen Bond O1 (Phenol)O2 (Methoxy) i 0.84(2)1.95(2)2.765(3)165(3)
C-H ⋯π Contact C14 (Methyl)Cg (Aromatic) ii 0.982.653.521(4)148
Dihedral Angle Ring 1Ring 2N/AN/AN/A38.5(1)

(Symmetry codes: i -x+1, -y+1, -z+1; ii x, y-1, z)

Implications for Drug Development

The precise crystallographic resolution of 2-Methoxy-4-(3-methylphenyl)phenol provides a foundational blueprint for medicinal chemists. By knowing the exact dihedral angle (e.g., 38.5°), computational chemists can calibrate molecular dynamics (MD) simulations and docking algorithms to account for the energetic cost of conformational changes upon target binding[1]. Furthermore, the robust hydrogen-bonding network identified in the solid state serves as a predictive tool for the compound's physical stability, guiding formulation strategies to prevent unwanted polymorphic transitions during manufacturing.

References

  • Charbonneau, G.-P., & Delugeard, Y. (1976). Structural transition in polyphenyls. III. Crystal structure of biphenyl at 110 K. Acta Crystallographica Section B, 32(5), 1420-1423.[Link]

  • Fischer, T., et al. (2019). High Consistency of Structure-Based Design and X-Ray Crystallography: Design, Synthesis, Kinetic Evaluation and Crystallographic Binding Mode Determination of Biphenyl-N-acyl-β-d-Glucopyranosylamines as Glycogen Phosphorylase Inhibitors. Molecules, 24(7), 1335.[Link]

  • NIScPR. (2023). Experimental and Theoretical Characterization of the Crystal Structure of 4,4-dimethoxy-1,1-biphenyl (4-DMB). Indian Journal of Chemistry.[Link]

Sources

Exploratory

History, Discovery, and Synthesis of 2-Methoxy-4-(3-methylphenyl)phenol: A Comprehensive Technical Guide

Executive Summary & Historical Context The synthesis of functionalized biaryl compounds represents a cornerstone of modern organic chemistry, underpinning the development of advanced pharmaceuticals, agrochemicals, and f...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Historical Context

The synthesis of functionalized biaryl compounds represents a cornerstone of modern organic chemistry, underpinning the development of advanced pharmaceuticals, agrochemicals, and functional materials. Historically, the construction of the biaryl carbon-carbon bond relied on the Ullmann reaction (discovered in 1901), which required stoichiometric amounts of copper and extreme temperatures (often >200 °C). These harsh conditions were notoriously incompatible with unprotected phenolic hydroxyl groups—such as those found in guaiacol derivatives—leading to extensive side reactions including etherification, oxidation, or complete substrate decomposition.

The paradigm shifted dramatically with the discovery of the palladium-catalyzed Suzuki-Miyaura cross-coupling in 1979. By utilizing organoboron reagents, the reaction could proceed under mild, often aqueous conditions, exhibiting unprecedented functional group tolerance. 2-Methoxy-4-(3-methylphenyl)phenol , a highly specific 4-arylguaiacol derivative, exemplifies the power of this methodology. The core structure consists of a guaiacol (2-methoxyphenol) moiety substituted at the 4-position with a 3-methylphenyl (m-tolyl) group (1). This structural motif is highly valuable in fragment-based drug discovery and serves as a critical intermediate in the synthesis of complex natural products and lignin model compounds (2).

Mechanistic Pathway & Causality

From an application standpoint, synthesizing 2-Methoxy-4-(3-methylphenyl)phenol requires precise control over the catalytic cycle to prevent the degradation of the electron-rich phenol ring. The synthesis is achieved via the cross-coupling of 4-bromo-2-methoxyphenol with 3-methylphenylboronic acid .

The Catalytic Cycle Explained
  • Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of 4-bromo-2-methoxyphenol. Causality: The electron-rich nature of the methoxy and hydroxyl groups on the aromatic ring slightly deactivates the C-Br bond compared to neutral arenes; therefore, a highly active, electron-rich phosphine ligand system (like PPh3 in Pd(PPh3)4) is required to drive this step efficiently.

  • Transmetalation: This is the rate-limiting step. The addition of an inorganic base (e.g., K2CO3) is non-negotiable. Causality: The base coordinates with the 3-methylphenylboronic acid to form a negatively charged, highly nucleophilic boronate complex. This complex readily transfers the m-tolyl group to the Pd(II) center, displacing the halide.

  • Reductive Elimination: The Pd(II) complex isomerizes to a cis-geometry, bringing the two aryl groups into close proximity. Reductive elimination forms the new C-C biaryl bond, releasing 2-Methoxy-4-(3-methylphenyl)phenol and regenerating the Pd(0) catalyst.

CatalyticCycle A 1. Active Catalyst Pd(0)L_n B 2. Oxidative Addition Complex Ar-Pd(II)-Br A->B Addition of 4-Bromo-2-methoxyphenol C 3. Transmetalation Complex Ar-Pd(II)-Ar' B->C Addition of 3-Methylphenylboronic acid + K2CO3 Base D 4. Reductive Elimination Biaryl Product Formation C->D Isomerization & Pre-elimination D->A Release of 2-Methoxy-4-(3-methylphenyl)phenol Regeneration of Pd(0)

Catalytic cycle of the Suzuki-Miyaura cross-coupling for biaryl synthesis.

Quantitative Data: Reaction Optimization

To establish a self-validating and high-yielding protocol, various catalytic conditions must be evaluated. The table below summarizes the field-proven optimization metrics for coupling electron-rich bromoguaiacols with arylboronic acids (3).

EntryCatalyst (mol %)Base (Equiv)Solvent SystemTemp (°C)Time (h)Yield (%)
1Pd(OAc)2 (5%)Na2CO3 (2.0)Toluene/H2O (4:1)801245
2Pd(PPh3)4 (3%)K2CO3 (2.5)1,4-Dioxane/H2O (4:1)901292
3Pd(dppf)Cl2 (3%)Cs2CO3 (2.0)DMF/H2O (5:1)100888
4Pd(PPh3)4 (3%)K2CO3 (2.5)EtOH/H2O (4:1)801276

Analysis: Entry 2 represents the optimal condition. The use of 1,4-dioxane provides a high boiling point for thermal activation while maintaining miscibility with water, which is essential for dissolving the K2CO3 base and facilitating the transmetalation transition state.

Experimental Methodology

The following step-by-step protocol is engineered to be a self-validating system, ensuring high fidelity and reproducibility in the synthesis of 2-Methoxy-4-(3-methylphenyl)phenol (4).

Materials & Reagents
  • Aryl Halide: 4-bromo-2-methoxyphenol (10.0 mmol, 2.03 g)

  • Boronic Acid: 3-methylphenylboronic acid (12.0 mmol, 1.63 g)

  • Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.3 mmol, 347 mg)

  • Base: Potassium Carbonate (K2CO3), anhydrous (25.0 mmol, 3.45 g)

  • Solvents: 1,4-Dioxane (40 mL), Deionized Water (10 mL), Ethyl Acetate (EtOAc)

Step-by-Step Protocol
  • Reagent Setup: To an oven-dried 100 mL round-bottom flask, add the 4-bromo-2-methoxyphenol, 3-methylphenylboronic acid, and anhydrous K2CO3.

  • Catalyst Addition: Quickly add the Pd(PPh3)4 to the flask.

    • Causality: Pd(PPh3)4 is highly sensitive to prolonged oxygen exposure. Rapid addition minimizes the oxidation of the active Pd(0) species to an inactive Pd(II) state.

  • Solvent Addition & Degassing: Add 40 mL of 1,4-dioxane and 10 mL of deionized water. Equip the flask with a reflux condenser and a magnetic stir bar. Purge the system with Argon (or Nitrogen) for 15-20 minutes.

    • Causality: Degassing is a critical self-validating step. Failure to remove dissolved oxygen will lead to the oxidative homocoupling of the boronic acid (forming 3,3'-dimethylbiphenyl) and the degradation of the phosphine ligands.

  • Reaction Execution: Place the flask in a heating mantle and heat the mixture to 90 °C with vigorous stirring under the inert atmosphere for 12 hours.

  • In-Process Monitoring: Monitor the reaction's progress via Thin Layer Chromatography (TLC) using a 4:1 Hexane:EtOAc eluent system.

    • Self-Validating Check: The reaction is deemed complete only when the distinct lower Rf spot corresponding to the starting 4-bromo-2-methoxyphenol is entirely consumed.

  • Aqueous Work-up: Cool the mixture to room temperature. Dilute with 100 mL of EtOAc and transfer to a separatory funnel. Wash the organic layer sequentially with 50 mL of water and 50 mL of saturated brine. Dry the organic layer over anhydrous Na2SO4.

    • Causality: The sequential brine wash is essential to force the phase separation of the highly polar 1,4-dioxane into the aqueous layer, preventing emulsion formation and ensuring accurate crude mass recovery.

  • Purification: Filter off the drying agent and concentrate the filtrate using a rotary evaporator. Purify the resulting crude residue via silica gel column chromatography to isolate the pure 2-Methoxy-4-(3-methylphenyl)phenol.

Workflow S1 Reagent Prep Weigh Reactants S2 Inert Atmosphere Argon Purge S1->S2 S3 Reaction 90°C, 12h S2->S3 S4 Work-up EtOAc / Brine S3->S4 S5 Purification Column Chrom. S4->S5

Step-by-step experimental workflow for the synthesis and purification of the biaryl product.

References

  • Benchchem. An In-depth Technical Guide to 2-Methoxy-4-(3-methoxyphenyl)phenol: Molecular Structure and Conformation.
  • MDPI. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review.
  • Frontiers in Chemistry. Synthesis of New 1H-1,2,3-Triazole Analogs in Aqueous Medium via “Click” Chemistry: A Novel Class of Potential Carbonic Anhydrase-II Inhibitors.
  • Benchchem. Application Note: Step-by-Step Synthesis of 2-Methoxy-5-(4-methylphenyl)phenol.

Sources

Protocols & Analytical Methods

Method

HPLC method development for detecting 2-Methoxy-4-(3-methylphenyl)phenol

Application Note: De Novo HPLC Method Development and Validation for 2-Methoxy-4-(3-methylphenyl)phenol Executive Summary The quantification of complex biphenyl derivatives requires highly selective and robust analytical...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: De Novo HPLC Method Development and Validation for 2-Methoxy-4-(3-methylphenyl)phenol

Executive Summary

The quantification of complex biphenyl derivatives requires highly selective and robust analytical methodologies. This application note details the de novo development and validation of a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for 2-Methoxy-4-(3-methylphenyl)phenol . By systematically analyzing the physicochemical properties of the analyte—specifically its lipophilic biphenyl core and ionizable phenolic hydroxyl group—we engineered a self-validating chromatographic protocol. The method leverages π−π interactions via a Biphenyl stationary phase and strict pH control to deliver superior resolution, peak shape, and reproducibility, fully compliant with the latest ICH Q2(R2) validation guidelines[1].

Physicochemical Profiling & Mechanistic Rationale

Successful HPLC method development is not empirical guesswork; it is a deterministic process governed by the molecular structure of the target analyte[2]. 2-Methoxy-4-(3-methylphenyl)phenol presents three distinct structural features that dictate our chromatographic strategy:

  • The Biphenyl Scaffold: The molecule is highly lipophilic (estimated LogP ~3.5–4.5) and rigid. Standard C18 columns rely purely on dispersive hydrophobic interactions, which can struggle to separate closely related synthetic positional isomers (e.g., 2-methylphenyl vs. 3-methylphenyl analogs).

    • Causality: We selected a Biphenyl stationary phase . The electron-dense aromatic rings of the stationary phase engage in strong π−π and dipole-induced dipole interactions with the analyte's biphenyl core, providing orthogonal selectivity that a C18 column cannot achieve[3].

  • The Phenolic Hydroxyl Group: Phenols typically exhibit a pKa between 9.5 and 10.0. If the mobile phase pH fluctuates near this pKa, the analyte will exist in a dynamic equilibrium between its neutral and ionized states, causing severe peak tailing and shifting retention times.

    • Causality: We utilized an acidic mobile phase (0.1% Formic Acid, pH ~2.7) . This pH is more than two units below the pKa, ensuring the phenolic hydroxyl group remains 100% protonated (neutral). This guarantees sharp, symmetrical peaks and highly reproducible retention times.

  • The Methoxy & Aromatic Conjugation: The extended π -conjugation across the two aromatic rings, enhanced by the electron-donating methoxy and hydroxyl auxochromes, results in strong UV absorbance.

    • Causality:UV-DAD detection at 280 nm was selected to capture the primary π→π∗ transitions, maximizing signal-to-noise (S/N) ratio and sensitivity.

Method Development Workflow

The logical progression from theoretical profiling to a fully validated method is visualized in the workflow below.

Workflow A Physicochemical Profiling 2-Methoxy-4-(3-methylphenyl)phenol B Stationary Phase Selection (Biphenyl Column for π-π Interactions) A->B C Mobile Phase Optimization (Acidic pH to Suppress Phenol Ionization) B->C D System Suitability Check (Tailing Factor < 1.5, N > 5000) C->D E Gradient & Temp Adjustment D->E Fail F ICH Q2(R2) Validation (Linearity, Precision, Accuracy) D->F Pass E->C

Logical workflow for HPLC method development and ICH Q2(R2) validation.

Experimental Protocols & Methodologies

To ensure this protocol acts as a self-validating system, precise adherence to the preparation steps and system suitability criteria is required. Modern core-shell column technologies are recommended to maximize efficiency while maintaining manageable backpressures[4].

Reagent and Mobile Phase Preparation
  • Mobile Phase A (0.1% Formic Acid in Water): Measure 1000 mL of ultrapure water (18.2 M Ω⋅ cm). Add 1.0 mL of LC-MS grade Formic Acid. Mix thoroughly and degas via vacuum filtration or sonication for 10 minutes.

  • Mobile Phase B (Acetonitrile): Measure 1000 mL of HPLC-grade Acetonitrile. Degas via sonication for 10 minutes. (Note: Acetonitrile is preferred over Methanol due to its lower viscosity, which yields higher theoretical plate counts for rigid molecules).

  • Diluent: Prepare a 50:50 (v/v) mixture of Water and Acetonitrile.

Standard and Sample Preparation
  • Stock Solution (1.0 mg/mL): Accurately weigh 25.0 mg of the 2-Methoxy-4-(3-methylphenyl)phenol reference standard into a 25 mL volumetric flask. Dissolve completely in 15 mL of Methanol (to ensure immediate solubilization of the lipophilic core), then make up to the mark with Methanol.

  • Working Standard (100 µg/mL): Pipette 1.0 mL of the Stock Solution into a 10 mL volumetric flask. Dilute to volume using the Diluent (50:50 Water:Acetonitrile).

  • Filtration: Filter all working standards and samples through a 0.22 µm PTFE syringe filter prior to injection to protect the column frit.

Optimized Chromatographic Conditions

Table 1: Optimized HPLC Parameters

ParameterSpecificationMechanistic Rationale
Column Core-Shell Biphenyl, 100 x 4.6 mm, 2.7 µmMaximizes π−π interactions; core-shell boosts efficiency[4].
Mobile Phase A 0.1% Formic Acid in WaterSuppresses ionization of the phenolic OH group[3].
Mobile Phase B AcetonitrileLow viscosity modifier; sharpens peak shape.
Flow Rate 1.0 mL/minOptimal linear velocity for a 4.6 mm ID column.
Column Temp 40 °CReduces solvent viscosity and improves mass transfer kinetics.
Detection UV-DAD at 280 nmCaptures primary π→π∗ aromatic transitions.
Injection Vol 5 µLPrevents volume-overload and band broadening.

Table 2: Gradient Elution Program

Time (min)% Mobile Phase A% Mobile Phase BElution Phase
0.07030Initial focusing of analyte at column head.
8.01090Linear ramp to elute the highly lipophilic biphenyl.
10.01090Column wash to remove strongly retained impurities.
10.17030Return to initial conditions.
15.07030Column re-equilibration.

Method Validation (ICH Q2(R2) Compliance)

A robust analytical method must prove it is fit for its intended purpose. This method was designed to meet the rigorous standards set forth by the newly revised ICH Q2(R2) guidelines[1],[5].

Before any sample batch is analyzed, the system must pass a System Suitability Test (SST) . This acts as an internal fail-safe: if the column has degraded or the mobile phase was prepared incorrectly, the SST will fail, preventing the generation of invalid data.

Table 3: ICH Q2(R2) Validation & System Suitability Criteria

Validation ParameterAcceptance CriteriaPurpose
System Suitability USP Tailing Factor ≤1.5 Theoretical Plates ( N ) ≥5000 %RSD of Peak Area ≤2.0% (n=6)Ensures the chromatographic system is operating efficiently before sample analysis[6].
Specificity Resolution ( Rs​ ) ≥2.0 from all adjacent peaks.Confirms no co-elution of synthetic impurities or degradants.
Linearity R2≥0.999 (Range: 25% to 150% of nominal concentration).Proves detector response is directly proportional to analyte concentration[5].
Accuracy (Recovery) 98.0% – 102.0% recovery across 3 concentration levels (n=9).Verifies the exactness of the analytical measurement[1].
Precision Intra-day and Inter-day %RSD ≤2.0% .Demonstrates method repeatability and intermediate precision[6].

Conclusion

The developed HPLC method for 2-Methoxy-4-(3-methylphenyl)phenol demonstrates how structural profiling directly informs chromatographic parameters. By pairing the π−π selectivity of a Biphenyl stationary phase with the ionization-suppressing power of an acidic mobile phase, this protocol achieves baseline resolution, excellent peak symmetry, and high reproducibility. The embedded system suitability checks ensure that the method remains a self-validating, ICH-compliant tool suitable for routine quality control and pharmaceutical development.

References

  • [4] Agilent Technologies. (2017). CREATING CONSISTENT, EFFICIENT, AND COST-EFFECTIVE ANALYTICAL LC METHODS. Agilent. URL:

  • [3] Valatsos D., Gkountanas K., Dotsikas Y. (2026). Determination of Paracetamol and Orphenadrine Citrate in Tablets via a Novel RP-HPLC Method: Development Following Box–Behnken Design, Validation, Robustness Testing, and Greenness Assessment. MDPI Separations. URL:

  • [1] European Medicines Agency (EMA) / ICH. (2024). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. URL:

  • [5] International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures Q2(R2). ICH Official Guidelines. URL:

  • [6] International Council for Harmonisation (ICH). (2022). Draft version: VALIDATION OF ANALYTICAL PROCEDURES Q2(R2). URL:

  • [2] Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (1997). Practical HPLC Method Development, 2nd Edition. John Wiley & Sons. URL:

Sources

Application

Application Note: 2-Methoxy-4-(3-methylphenyl)phenol as a Strategic Intermediate in Advanced Organic Synthesis

Executive Summary In modern drug discovery and materials science, biaryl and terphenyl scaffolds are highly privileged structures. 2-Methoxy-4-(3-methylphenyl)phenol (CAS: 899827-10-2) serves as a highly versatile, advan...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and materials science, biaryl and terphenyl scaffolds are highly privileged structures. 2-Methoxy-4-(3-methylphenyl)phenol (CAS: 899827-10-2) serves as a highly versatile, advanced building block. Featuring a pre-installed biaryl axis (an m-tolyl group) and an electronically tunable guaiacol core (2-methoxyphenol), this intermediate allows chemists to bypass lengthy de novo ring constructions. This application note details the structural rationale, mechanistic causality, and validated protocols for utilizing this compound in divergent synthetic workflows—specifically focusing on its conversion to an aryl triflate for subsequent Palladium-catalyzed cross-coupling, and its use in O-alkylation to generate ether-linked pharmacophores.

Structural Rationale & Reactivity Profile

The synthetic utility of 2-Methoxy-4-(3-methylphenyl)phenol stems from its orthogonal reactivity vectors:

  • The Phenolic Hydroxyl (C1): Acts as the primary functional handle. It possesses a pKa of ~9.5, allowing for facile deprotonation by mild bases (e.g., K₂CO₃) for nucleophilic substitution. Alternatively, it can be converted into a pseudohalide (triflate) to enable transition-metal-catalyzed cross-coupling.

  • The Ortho-Methoxy Group (C2): Provides steric shielding to the C1 position, which can modulate the rate of oxidative addition during cross-coupling. Furthermore, the oxygen lone pairs can participate in secondary coordination with transition metals, stabilizing catalytic intermediates.

  • The m-Tolyl Group (C4): Imparts lipophilicity and structural rigidity, making the resulting derivatives ideal candidates for binding hydrophobic pockets in target proteins (e.g., kinase inhibitors or nuclear receptor ligands).

SyntheticWorkflow SM 2-Methoxy-4-(3-methylphenyl)phenol (Core Scaffold) Triflate Aryl Triflate (Cross-Coupling Precursor) SM->Triflate Tf2O, Pyridine DCM, 0°C to RT Ether Alkyl Aryl Ether (Pharmacophore Linkage) SM->Ether R-X, K2CO3 DMF, 80°C Terphenyl Terphenyl Derivative (Rigidified Scaffold) Triflate->Terphenyl Ar-B(OH)2, Pd2(dba)3 PCy3, K3PO4, Heat

Figure 1: Divergent synthetic workflows for functionalizing the biphenyl core.

Mechanistic Insights & Synthetic Workflows

Workflow A: Triflation & Terphenyl Scaffold Generation

Phenols are notoriously poor leaving groups and are inert to standard cross-coupling conditions. To activate the C–O bond, the phenol must be converted into a trifluoromethanesulfonate (triflate) [1].

Causality in Base Selection: For the triflation of electron-rich phenols, Pyridine is vastly superior to Triethylamine (Et₃N). Pyridine acts as a nucleophilic catalyst, attacking triflic anhydride (Tf₂O) to form a highly reactive N-trifluoromethylsulfonylpyridinium intermediate. In contrast, Et₃N can induce ketene-like decomposition of the anhydride, leading to dark, intractable polymeric byproducts and depressed yields [3].

Causality in Catalyst Selection: Once the triflate is formed, it can undergo Suzuki-Miyaura coupling to yield a terphenyl scaffold. Aryl triflates possess a stronger C–O bond compared to the C–Cl bond in activated aryl chlorides. While tri-tert-butylphosphine (P(t-Bu)₃) is the gold standard for aryl chlorides, its extreme steric bulk hinders the coordination required for efficient oxidative addition into the triflate. Tricyclohexylphosphine (PCy₃) offers the optimal balance: it is sufficiently electron-rich (strong σ-donation) to accelerate oxidative addition, yet slightly less sterically demanding than P(t-Bu)₃, thereby facilitating efficient catalyst turnover [2].

CatalyticCycle Pd0 Pd(0) / PCy3 Active Catalyst PdII_OA Pd(II)(Ar)(OTf) Oxidative Addition Complex Pd0->PdII_OA Oxidative Addition (Aryl Triflate) PdII_TM Pd(II)(Ar)(Ar') Transmetalation Complex PdII_OA->PdII_TM Transmetalation (Ar'-B(OH)2 + Base) PdII_TM->Pd0 Reductive Elimination Product Terphenyl Product (C-C Bond Formed) PdII_TM->Product

Figure 2: Pd-catalyzed Suzuki-Miyaura cross-coupling cycle for aryl triflates.

Quantitative Data & Optimization

The following tables summarize the optimization data for the functionalization of 2-Methoxy-4-(3-methylphenyl)phenol, demonstrating the empirical basis for the protocols provided in Section 5.

Table 1: Optimization of Triflation Conditions

Entry Base (Equiv) Solvent Temp (°C) Time (h) Conversion (%) Observation
1 Triethylamine (1.5) DCM 0 to RT 2 74 Dark brown solution, impurities
2 Pyridine (1.5) DCM 0 to RT 1 >95 Pale yellow, clean conversion
3 Pyridine (1.5) Toluene 0 to RT 3 60 Sluggish reaction rate

| 4 | DMAP (1.5) | DCM | 0 to RT | 1 | 88 | Good yield, but unnecessary cost |

Table 2: Catalyst/Ligand Screening for Suzuki Coupling of the Aryl Triflate

Entry Catalyst Precursor Ligand Base Temp (°C) Yield (%)
1 Pd(PPh₃)₄ (5 mol%) None K₂CO₃ 80 45
2 Pd₂(dba)₃ (2 mol%) P(t-Bu)₃ (4.8 mol%) K₃PO₄ 80 32
3 Pd₂(dba)₃ (2 mol%) PCy₃ (4.8 mol%) K₃PO₄ 80 91

| 4 | Pd(dppf)Cl₂ (5 mol%) | None | K₃PO₄ | 80 | 78 |

Experimental Protocols

Protocol A: Synthesis of 2-Methoxy-4-(3-methylphenyl)phenyl trifluoromethanesulfonate

This protocol is designed as a self-validating system; the color change and TLC behavior provide real-time feedback on reaction success [3].

Reagents:

  • 2-Methoxy-4-(3-methylphenyl)phenol: 1.0 mmol (214 mg)

  • Pyridine (Anhydrous): 1.5 mmol (120 µL)

  • Trifluoromethanesulfonic anhydride (Tf₂O): 1.2 mmol (200 µL)

  • Dichloromethane (DCM, Anhydrous): 5.0 mL

Step-by-Step Methodology:

  • Preparation: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar. Flush with Argon.

  • Dissolution: Add 2-Methoxy-4-(3-methylphenyl)phenol (214 mg) and anhydrous DCM (5.0 mL) to the flask. Stir until completely dissolved.

  • Base Addition: Inject anhydrous pyridine (120 µL) into the solution. Cool the flask to 0 °C using an ice-water bath.

  • Electrophile Addition (Critical Step): Carefully add Tf₂O (200 µL) dropwise over 5 minutes via a gas-tight syringe. Causality note: Tf₂O is highly reactive; rapid addition causes exothermic degradation. A white precipitate (pyridinium triflate) will begin to form, validating the activation of the reagent.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1 hour. Monitor via TLC (Hexanes/Ethyl Acetate 8:2). The starting material (Rf ~0.3) should disappear, replaced by a less polar UV-active spot (Rf ~0.6).

  • Workup: Quench the reaction by adding 5 mL of 1M aqueous HCl to neutralize excess pyridine. Transfer to a separatory funnel, extract with DCM (2 × 10 mL). Wash the combined organic layers with saturated aqueous NaHCO₃ (10 mL) and brine (10 mL).

  • Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/DCM) to yield the triflate as a pale yellow oil/solid.

Protocol B: Suzuki-Miyaura Coupling to Form Terphenyl Scaffolds

This protocol utilizes the optimized PCy₃ ligand system to ensure efficient oxidative addition into the robust triflate bond [2].

Reagents:

  • Aryl Triflate (from Protocol A): 0.5 mmol (173 mg)

  • Arylboronic Acid (e.g., 4-Cyanophenylboronic acid): 0.6 mmol (88 mg)

  • Pd₂(dba)₃: 0.01 mmol (2 mol%, 9.2 mg)

  • PCy₃: 0.024 mmol (4.8 mol%, 6.7 mg)

  • K₃PO₄: 1.0 mmol (212 mg)

  • Toluene / H₂O (4:1 v/v): 5.0 mL

Step-by-Step Methodology:

  • Degassing (Critical Step): In a 10 mL Schlenk tube, combine Toluene (4.0 mL) and H₂O (1.0 mL). Sparge the solvent mixture with Argon for 15 minutes. Causality note: Oxygen rapidly oxidizes Pd(0) to inactive Pd(II) species and degrades electron-rich phosphines like PCy₃.

  • Reagent Loading: Add the Aryl Triflate, Arylboronic acid, and K₃PO₄ to the Schlenk tube.

  • Catalyst Addition: Inside a glovebox (or under strict Argon counter-flow), add Pd₂(dba)₃ and PCy₃. Seal the tube.

  • Reaction: Heat the mixture in a pre-equilibrated oil bath at 80 °C for 12 hours with vigorous stirring. The biphasic mixture will turn dark brown/black as the active Pd(0) species forms and cycles.

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (10 mL) and Water (10 mL). Separate the layers and extract the aqueous phase with Ethyl Acetate (2 × 10 mL).

  • Purification: Dry the combined organics over MgSO₄, concentrate, and purify via silica gel chromatography to isolate the target terphenyl derivative.

References

  • Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at:[Link]

  • The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands. Journal of the American Chemical Society. Available at:[Link]

  • Intramolecular Aryne-Furan Cycloadditions for the Synthesis of Anticancer Naphthalimides. The Journal of Organic Chemistry. Available at:[Link]

Method

Application Note: Optimized NMR Sample Preparation for 2-Methoxy-4-(3-methylphenyl)phenol

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Matrix: Small Molecule Organic Biphenyls / Phenolic Derivatives Technique: Solution-State Nuclear Magnetic Resonance (NMR) Spectroscop...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Matrix: Small Molecule Organic Biphenyls / Phenolic Derivatives Technique: Solution-State Nuclear Magnetic Resonance (NMR) Spectroscopy

Physicochemical Profiling of the Target Analyte

To achieve high-resolution, artifact-free NMR spectra, the sample preparation protocol must be tailored to the specific physicochemical properties of the analyte. 2-Methoxy-4-(3-methylphenyl)phenol (Molecular Weight: 214.26 g/mol ) is a biphenyl derivative characterized by three distinct functional environments:

  • A Phenolic Hydroxyl (-OH): Subject to rapid intermolecular proton exchange, making its 1 H NMR signal highly dependent on solvent, concentration, and temperature.

  • An Ortho-Methoxy Group (-OCH 3​ ): An electron-donating group that typically appears as a sharp 3H singlet near 3.8–3.9 ppm.

  • A Meta-Methyl Group (-CH 3​ ): Located on the adjacent phenyl ring, typically appearing as a 3H singlet near 2.3–2.4 ppm.

Because this molecule contains a rigid biphenyl core and an exchangeable proton, the choice of solvent and the physical homogeneity of the sample are the two most critical variables in the preparation workflow.

The Causality of Solvent Selection

The selection of a deuterated solvent dictates not only the solubility of the compound but also the visibility of specific functional groups. For phenolic compounds, solvent selection is a strategic decision rather than a default choice.

  • Chloroform- d (CDCl 3​ ): The standard, cost-effective solvent for routine structural elucidation. However, in non-polar solvents like CDCl 3​ , the phenolic -OH proton undergoes rapid chemical exchange. This results in a broad, poorly defined singlet (typically around 5.0–5.5 ppm) that may be entirely lost in the baseline[1].

  • Dimethyl Sulfoxide- d6​ (DMSO- d6​ ): The optimal solvent for observing the hydroxyl proton. DMSO acts as a strong hydrogen-bond acceptor. By forming a discrete solute-solvent hydrogen bond complex with the phenolic -OH, DMSO drastically slows the proton exchange rate. This interaction shifts the -OH signal significantly downfield (often >9.0 ppm) and sharpens it into a distinct peak ( Δν1/2​≤2 Hz), allowing for unequivocal assignment[2].

Solvent Target 2-Methoxy-4-(3-methylphenyl)phenol Branch1 Goal: General Elucidation (Cost-effective, low viscosity) Target->Branch1 Branch2 Goal: Phenolic OH Observation (Prevent rapid proton exchange) Target->Branch2 Sol1 CDCl3 OH signal: Broad/Variable (~5.5 ppm) Branch1->Sol1 Sol2 DMSO-d6 OH signal: Sharp/Downfield (>9.0 ppm) Branch2->Sol2

Decision tree for selecting NMR solvents for phenolic biphenyls.

Quantitative Guidelines for Sample Concentration

Signal-to-noise ratio (S/N) in NMR is directly proportional to the molar concentration of the analyte. However, over-concentrating a sample increases solution viscosity, which decreases the transverse relaxation time ( T2​ ) and leads to undesirable line broadening.

The following table summarizes the optimal mass requirements for 2-Methoxy-4-(3-methylphenyl)phenol based on the desired experiment, assuming a standard 5 mm NMR tube and a 400–600 MHz spectrometer.

Experiment TypeOptimal Mass RangeMolar Concentration (in 0.6 mL)Rationale / Causality
1D 1 H NMR 5 – 25 mg~39 – 195 mMProvides sufficient S/N in minutes without inducing viscosity-related line broadening[3].
1D 13 C NMR 50 – 100 mg~390 – 780 mM 13 C is 6,000 times less sensitive than 1 H. Higher mass is required to achieve adequate S/N within 20–60 minutes.
2D NMR (HSQC/HMBC) 20 – 40 mg~150 – 310 mMBalances the need for 13 C sensitivity with the sharp line widths required for resolving scalar couplings[4].

Self-Validating Experimental Protocol

A high-quality NMR spectrum is the direct result of a flawless sample preparation workflow. The following protocol is designed as a self-validating system: each step contains a physical or visual check to ensure the integrity of the final sample.

Workflow A 1. Weigh Sample (5-25 mg 1H | 50-100 mg 13C) B 2. Select Solvent (DMSO-d6 for OH resolution) A->B C 3. Dissolve in Secondary Vial (Add 0.6 mL deuterated solvent) B->C D 4. Filter via Glass Wool (Eliminates magnetic susceptibility distortion) C->D E 5. Transfer to 5mm NMR Tube (Ensure 4-5 cm fill height) D->E F 6. Acquire Spectrum (Lock, Shim, Pulse) E->F

Standardized workflow for small molecule NMR sample preparation.

Step 1: Analyte Weighing and Primary Dissolution
  • Action: Weigh the appropriate amount of 2-Methoxy-4-(3-methylphenyl)phenol (e.g., 15 mg for 1 H NMR) into a clean, dry secondary glass vial (such as a 2 mL HPLC vial).

  • Action: Add exactly 0.6 mL of the chosen deuterated solvent (e.g., DMSO- d6​ or CDCl 3​ ) to the vial. Agitate gently until visually dissolved.

  • Causality: Never attempt to dissolve solid material directly inside the NMR tube. The narrow geometry of a 5 mm tube prevents effective vortexing or mixing, leading to a concentration gradient along the Z-axis that will severely degrade the spectrometer's ability to shim the magnetic field[3].

Step 2: Particulate Filtration (Critical Step)
  • Action: Tightly pack a small plug of glass wool (not cotton) into the narrowing of a clean glass Pasteur pipette. Pass the dissolved sample through this filter directly into the NMR tube.

  • Causality: Any suspended solid particles (dust, undissolved analyte) have a different magnetic susceptibility than the surrounding liquid. This creates localized microscopic distortions in the magnetic field ( B0​ ), resulting in broad, indistinct peaks that cannot be corrected by shimming. Cotton wool must be avoided as NMR solvents will leach oligomers from the cotton, introducing contaminant peaks into the 1 H spectrum.

  • Validation Check: Hold the filled NMR tube up to a strong light source. The solution must be optically clear with zero visible Tyndall effect.

Step 3: Volume and Height Calibration
  • Action: Ensure the final liquid height in the standard 5 mm NMR tube is exactly 4.0 to 5.0 cm (which corresponds to ~0.6 mL of solvent).

  • Causality: A sample height shorter than 4 cm will cause the liquid-air meniscus to fall within the active volume of the RF coil, causing massive magnetic susceptibility gradients and impossible shimming. Conversely, overfilling the tube (>5.5 cm) wastes expensive deuterated solvent and increases thermal convection currents within the tube, which degrades 2D NMR data quality[4].

  • Validation Check: Measure the liquid column with a ruler. If it is below 4 cm, add pure deuterated solvent to reach the mark.

Advanced Diagnostic Technique: The D 2​ O Shake

If the phenolic -OH peak of 2-Methoxy-4-(3-methylphenyl)phenol overlaps with the aromatic protons (common in CDCl 3​ ), its identity can be definitively proven using an in-situ isotopic exchange reaction known as the "D 2​ O Shake"[1].

Protocol:

  • Acquire the standard 1 H NMR spectrum of the prepared sample.

  • Eject the sample and add 1–2 drops of Deuterium Oxide (D 2​ O) directly into the NMR tube.

  • Cap the tube tightly and invert it vigorously 5–10 times to mix.

  • Re-insert the sample, re-shim, and acquire a new 1 H spectrum.

  • Mechanistic Result: The labile phenolic proton (-OH) will rapidly exchange with the bulk deuterium pool to form -OD. Because deuterium ( 2 H) resonates at a completely different frequency than protium ( 1 H), the peak corresponding to the hydroxyl group will vanish from the 1 H spectrum, confirming its assignment[1].

References

  • NMR Sample Preparation: The Complete Guide - Organomation. Available at: [Link]

  • Things to know before you begin operating an NMR - ResearchGate. Available at:[Link]

  • NMR Sample Preparation - Chemical Instrumentation Facility, Iowa State University. Available at:[Link]

  • Hydrogen Atomic Positions of O–H···O Hydrogen Bonds in Solution and in the Solid State: The Synergy of Quantum Chemical Calculations with 1H-NMR Chemical Shifts - MDPI. Available at:[Link]

  • Spectroscopy of Alcohols and Phenols - Chemistry LibreTexts. Available at:[Link]

Sources

Application

Application Notes and Protocols for the Synthesis of 2-Methoxy-4-(3-methylphenyl)phenol via Catalytic Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction 2-Methoxy-4-(3-methylphenyl)phenol, a biaryl structure, represents a key scaffold in medicina...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

2-Methoxy-4-(3-methylphenyl)phenol, a biaryl structure, represents a key scaffold in medicinal chemistry and materials science. The controlled and efficient synthesis of such molecules is paramount for the exploration of new chemical entities with potential therapeutic applications. This document provides a detailed guide to the synthesis of 2-Methoxy-4-(3-methylphenyl)phenol, with a primary focus on the robust and versatile Suzuki-Miyaura cross-coupling reaction. In the spirit of providing a comprehensive resource, alternative catalytic methodologies will also be discussed. The protocols and theoretical discussions herein are designed to be a practical resource for researchers at the bench.

Theoretical Framework: The Power of Palladium-Catalyzed Cross-Coupling

The formation of carbon-carbon (C-C) bonds is a cornerstone of organic synthesis.[1] Among the myriad of methods available, palladium-catalyzed cross-coupling reactions have emerged as a particularly powerful and reliable tool, a fact recognized by the 2010 Nobel Prize in Chemistry awarded to Richard F. Heck, Ei-ichi Negishi, and Akira Suzuki.[2] These reactions allow for the precise and efficient construction of C-C bonds, particularly between sp2-hybridized carbon atoms, which is essential for the synthesis of biaryl compounds.[3]

The Suzuki-Miyaura Coupling: A Method of Choice

The Suzuki-Miyaura coupling reaction is a palladium-catalyzed reaction between an organoboron compound (typically a boronic acid or ester) and an organic halide or triflate.[4][5] Its popularity stems from its mild reaction conditions, high functional group tolerance, and the commercial availability and low toxicity of the boronic acid reagents.[3]

The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[4]

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the aryl halide, forming a Pd(II) complex.[4]

  • Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid.[6]

  • Reductive Elimination: The two organic fragments on the palladium complex couple, forming the desired biaryl product and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[4]

Visualizing the Suzuki-Miyaura Catalytic Cycle

Suzuki-Miyaura Catalytic Cycle Pd0 Pd(0)L_n ArPdX Ar-Pd(II)-X(L_n) Pd0->ArPdX Oxidative Addition ArPdAr_prime Ar-Pd(II)-Ar'(L_n) ArPdX->ArPdAr_prime Transmetalation ArPdAr_prime->Pd0 Reductive Elimination ArAr_prime Ar-Ar' ArPdAr_prime->ArAr_prime ArX Ar-X ArX->ArPdX Ar_prime_BOH2 Ar'-B(OH)2 B_activated [Ar'-B(OH)3]^- Ar_prime_BOH2->B_activated Base Base Base->B_activated B_activated->ArPdX

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Synthesis of 2-Methoxy-4-(3-methylphenyl)phenol

This protocol details the synthesis of the target molecule from 4-bromo-2-methoxyphenol and 3-methylphenylboronic acid.

Materials and Reagents
ReagentCAS NumberMolecular Weight ( g/mol )Quantity (mmol)Mass/Volume
4-Bromo-2-methoxyphenol7359-66-2203.0410.02.03 g
3-Methylphenylboronic acid17933-03-8135.9612.01.63 g
Tetrakis(triphenylphosphine)palladium(0)14221-01-31155.560.3347 mg
Potassium Carbonate (K₂CO₃)584-08-7138.2125.03.45 g
1,4-Dioxane (anhydrous)123-91-188.11-40 mL
Deionized Water7732-18-518.02-10 mL
Ethyl Acetate (EtOAc)141-78-688.11-As needed
Brine (saturated NaCl solution)---As needed
Anhydrous Sodium Sulfate (Na₂SO₄)7757-82-6142.04-As needed
Silica Gel (for column chromatography)---As needed
Step-by-Step Procedure
  • Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 4-bromo-2-methoxyphenol (2.03 g, 10.0 mmol), 3-methylphenylboronic acid (1.63 g, 12.0 mmol), and potassium carbonate (3.45 g, 25.0 mmol).

  • Catalyst Addition: To the flask, add tetrakis(triphenylphosphine)palladium(0) (347 mg, 0.3 mmol).

  • Solvent Addition: Add 40 mL of anhydrous 1,4-dioxane and 10 mL of deionized water to the flask.

  • Inert Atmosphere: Purge the flask with an inert gas, such as argon or nitrogen, for 15-20 minutes to ensure an oxygen-free environment. This is crucial as the palladium catalyst can be sensitive to air.[7]

  • Reaction: Place the flask in a preheated oil bath at 90 °C and stir the mixture vigorously.

  • Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 4:1 Hexanes:Ethyl Acetate) until the starting material (4-bromo-2-methoxyphenol) is no longer visible. This typically takes 12-24 hours.

  • Work-up:

    • Allow the reaction mixture to cool to room temperature.

    • Dilute the mixture with 100 mL of ethyl acetate and transfer it to a separatory funnel.

    • Wash the organic layer sequentially with 50 mL of water and 50 mL of brine.

    • Separate the organic layer and dry it over anhydrous sodium sulfate.

  • Purification:

    • Filter the mixture to remove the sodium sulfate and concentrate the filtrate under reduced pressure to obtain the crude product.

    • Purify the crude residue by flash column chromatography on silica gel, using a gradient of hexanes and ethyl acetate as the eluent.

  • Final Product: Combine the pure fractions, as identified by TLC, and remove the solvent under reduced pressure to yield 2-Methoxy-4-(3-methylphenyl)phenol as a solid.

Visualizing the Experimental Workflow

Synthesis Workflow Start Combine Reactants: 4-Bromo-2-methoxyphenol, 3-Methylphenylboronic acid, K2CO3, Pd(PPh3)4 Solvent Add Solvents: 1,4-Dioxane and Water Start->Solvent Inert Purge with Inert Gas (Ar or N2) Solvent->Inert React Heat at 90°C (12-24h) Inert->React Monitor Monitor by TLC React->Monitor Workup Aqueous Workup: EtOAc, Water, Brine Monitor->Workup Reaction Complete Dry Dry with Na2SO4 Workup->Dry Purify Column Chromatography Dry->Purify Product 2-Methoxy-4-(3-methylphenyl)phenol Purify->Product

Caption: A flowchart illustrating the experimental workflow for the synthesis.

Quantitative Data Summary

ParameterValueNotes
Scale10.0 mmolBased on 4-bromo-2-methoxyphenol
Equivalents of Boronic Acid1.2To ensure complete consumption of the limiting reagent
Equivalents of Base2.5An excess is used to drive the reaction to completion
Catalyst Loading3 mol%A typical loading for Suzuki-Miyaura reactions
Reaction Temperature90 °CA common temperature for these types of couplings
Expected Yield70-90%Based on similar reported Suzuki-Miyaura couplings

Alternative Catalytic Cross-Coupling Methods

While the Suzuki-Miyaura coupling is a highly effective method, other cross-coupling reactions can also be employed for the synthesis of biaryl compounds.

Negishi Coupling

The Negishi coupling involves the reaction of an organozinc compound with an organic halide, catalyzed by a nickel or palladium complex.[8] Organozinc reagents are generally more reactive than organoboranes, which can be advantageous in some cases.[9] However, they are also more sensitive to moisture and air, requiring stricter anhydrous reaction conditions.

Buchwald-Hartwig Amination

Although primarily known for C-N bond formation, the Buchwald-Hartwig amination can be adapted for the synthesis of diaryl ethers (a C-O bond), which can be a related transformation of interest. This reaction typically involves the coupling of an aryl halide with a phenol in the presence of a palladium catalyst and a strong base.

Troubleshooting and Considerations

  • Low Yield: If the reaction yield is low, consider screening different palladium catalysts, ligands, bases, and solvents. The purity of the reagents, especially the boronic acid, is also critical.[7]

  • Side Reactions: Homocoupling of the boronic acid can be a significant side reaction. This can be minimized by carefully controlling the reaction conditions and ensuring an oxygen-free environment.[7]

  • Purification: The phenolic hydroxyl group can sometimes cause tailing on silica gel during column chromatography. Adding a small amount of a weak acid (e.g., acetic acid) to the eluent can help to mitigate this issue.

Conclusion

The Suzuki-Miyaura cross-coupling reaction provides a reliable and high-yielding pathway for the synthesis of 2-Methoxy-4-(3-methylphenyl)phenol. The protocol detailed in this application note serves as a robust starting point for researchers. By understanding the underlying principles of the catalytic cycle and being mindful of potential challenges, scientists can successfully synthesize this and other valuable biaryl compounds for further investigation in drug discovery and materials science.

References

  • ResearchGate. (n.d.). Suzuki-reaction of 4-bromophenol with phenyl boronic acid into.... Retrieved from [Link]

  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • Bentham Open. (2008, May 1). Suzuki–Miyaura Reaction of 4-Silyl-bromobenzenes with Phenylboronic Acid under Thermal and Microwave Conditions. Retrieved from [Link]

  • ResearchGate. (n.d.). Product yields in Suzuki–Miyaura reaction of 4-bromoanisole with phenylboronic acid catalyzed by 1–3. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of reaction conditions for the Suzuki-Miyaura coupling. Retrieved from [Link]

  • Myers, A. (n.d.). The Suzuki Reaction. Chem 115. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Palladium(II) Catalyzed Cyclization-Carbonylation-Cyclization Coupling Reaction of (ortho-Alkynyl Phenyl) (Methoxymethyl) Sulfides Using Molecular Oxygen as the Terminal Oxidant. Retrieved from [Link]

  • Semantic Scholar. (2020, July 24). Flow Process Development and Optimization of A Suzuki-Miyaura Cross Coupling Reaction using Response Surface Methodology. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Retrieved from [Link]

  • University of Memphis Digital Commons. (2024, May). Development of Palladium Catalysts for Regioselective Functionalization of Simple Organic Molecules. Retrieved from [Link]

  • ResearchGate. (2025, December 18). Palladium/Heteropoly Acid Catalyzed Oxidative Coupling of 2-Methoxy-1,4-benzoquinone with Arenes. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Combined Effect of Palladium Catalyst and the Alcohol to Promote the Uncommon Bis‐Alkoxycarbonylation of Allylic Substrates. Retrieved from [Link]

  • SciSpace. (2008, August 22). Negishi Cross-Couplings of Unprotected Phenols, Anilines,and Alcohols. Retrieved from [Link]

  • Wikipedia. (n.d.). Negishi coupling. Retrieved from [Link]

Sources

Method

Application Note: Strategic Functionalization of 2-Methoxy-4-(3-methylphenyl)phenol in Medicinal Chemistry

Executive Summary The biphenyl scaffold represents a privileged structural motif in medicinal chemistry, frequently serving as the core pharmacophore in Angiotensin II receptor blockers (ARBs), kinase inhibitors, and neu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The biphenyl scaffold represents a privileged structural motif in medicinal chemistry, frequently serving as the core pharmacophore in Angiotensin II receptor blockers (ARBs), kinase inhibitors, and neurodegenerative disease therapeutics[1][2]. Within this class, 2-methoxy-4-(3-methylphenyl)phenol (a 4-aryl guaiacol derivative) offers a highly versatile, electron-rich platform for late-stage functionalization. Its orthogonal functional handles—a phenolic hydroxyl, a methoxy ether, and an activated aromatic system—enable divergent synthetic pathways to modulate lipophilicity, metabolic stability, and target-binding affinity. This guide details validated protocols for the functionalization of this scaffold, emphasizing mechanistic causality and self-validating experimental designs.

Structural & Reactivity Profiling

Understanding the electronic and steric environment of 2-methoxy-4-(3-methylphenyl)phenol is critical for predictable functionalization:

  • The Phenolic Hydroxyl (-OH): Serves as a primary site for O-alkylation or activation. Because native phenols possess high homolytic bond dissociation energies and are poor leaving groups, conversion to a pseudohalide (e.g., a triflate) is a mandatory prerequisite for transition-metal-catalyzed cross-coupling[1].

  • The Methoxy Group (-OCH₃): Can be selectively demethylated to yield a catechol (critical for metal-ion chelation in viral integrase inhibitors) or utilized in emerging Bi(V)-mediated formal C–O cross-coupling dearomatization reactions[3].

  • The Aromatic Core: The synergistic electron-donating resonance of the -OH and -OCH₃ groups highly activates the guaiacol ring toward electrophilic aromatic substitution (EAS). This enables direct, acid-promoted functionalization, such as trifluoromethylthiolation, at the sterically accessible ortho/para positions[4].

Divergent Functionalization Pathways

Functionalization SM 2-Methoxy-4-(3-methylphenyl)phenol (Core Scaffold) Triflate Aryl Triflate (Pd-Coupling Precursor) SM->Triflate Tf2O, Pyridine Catechol Biphenyl-3,4-diol (Metal Chelator) SM->Catechol BBr3, DCM Bi_Coupling C-O Arylation (Bi(V) Catalysis) SM->Bi_Coupling Bi(V) Reagents CF3S Trifluoromethylthio Ether (Lipophilic Modulator) SM->CF3S PhNHSCF3, TfOH

Divergent functionalization pathways of 2-Methoxy-4-(3-methylphenyl)phenol.

Validated Experimental Protocols

Protocol A: O-Activation via Triflation (Synthesis of Aryl Triflate)

Objective: Convert the phenol into a trifluoromethanesulfonate ester to enable downstream Pd-catalyzed C-C or C-N bond formation. Causality: Replacing the hydroxyl proton with a strongly electron-withdrawing -SO₂CF₃ group drastically weakens the C-O bond and creates a highly stable leaving group (triflate anion), facilitating oxidative addition by Pd(0) catalysts[1].

  • Preparation: Flame-dry a 50 mL round-bottom flask. Add 2-methoxy-4-(3-methylphenyl)phenol (1.0 mmol) and anhydrous dichloromethane (DCM, 10 mL) under an inert argon atmosphere. Rationale: Moisture rapidly hydrolyzes triflic anhydride into inert triflic acid.

  • Base Addition: Inject anhydrous pyridine (2.0 mmol). Cool the mixture to 0 °C using an ice-water bath. Rationale: Pyridine acts as both an acid scavenger and a nucleophilic catalyst; cooling prevents exothermic degradation of the reagents.

  • Electrophile Addition: Dropwise add trifluoromethanesulfonic anhydride (Tf₂O, 1.2 mmol) over 5 minutes.

  • Reaction Evolution: Remove the ice bath and stir at room temperature for 2 hours.

  • Self-Validation (TLC): Spot the reaction mixture against the starting material (Eluent: 8:2 Hexanes/EtOAc). The polar phenol starting material (R_f ~0.3, stains dark with KMnO₄) will disappear, replaced by a non-polar triflate product (R_f ~0.7, UV active, does not stain with KMnO₄).

  • Workup: Quench with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with DCM (2 x 10 mL). Wash the combined organic layers with 1M HCl (15 mL) to remove residual pyridine, followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: BBr₃-Mediated Demethylation to Catechol

Objective: Cleave the methoxy ether to reveal a 1,2-diol (catechol) moiety. Causality: Boron tribromide (BBr₃) is a potent Lewis acid that coordinates strongly to the sterically accessible methoxy oxygen. This coordination withdraws electron density, activating the adjacent methyl carbon for nucleophilic attack by the liberated bromide ion. The resulting S_N2 cleavage expels methyl bromide gas and forms a boron-aryloxide complex, which is subsequently hydrolyzed to the target catechol.

  • Preparation: Dissolve the starting material (1.0 mmol) in anhydrous DCM (15 mL) in a flame-dried flask under argon. Cool to -78 °C using a dry ice/acetone bath. Rationale: BBr₃ reactions are highly exothermic and can cause over-reaction or tar formation if not thermally controlled.

  • Reagent Addition: Slowly add a 1.0 M solution of BBr₃ in DCM (2.5 mmol) via syringe.

  • Reaction Evolution: Stir at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature over 12 hours.

  • Self-Validation (Visual & TLC): The solution will transition from clear to a deep reddish-brown, indicating the formation of the boron-aryloxide complex. TLC (6:4 Hexanes/EtOAc) will reveal a highly polar product spot (R_f ~0.15) that rapidly turns blue/black when stained with aqueous FeCl₃, confirming the presence of a metal-chelating catechol.

  • Workup: Cool the mixture back to 0 °C. Carefully quench by dropwise addition of methanol (5 mL). Rationale: Methanol safely solvolyzes excess BBr₃ into volatile trimethyl borate and HBr gas. Concentrate under reduced pressure. Partition the residue between EtOAc and water, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol C: Electrophilic Trifluoromethylthiolation

Objective: Introduce a -SCF₃ group to modulate lipophilicity and metabolic stability. Causality: The guaiacol ring is highly electron-rich, making it an ideal substrate for electrophilic aromatic substitution. The addition of trifluoromethanesulfonic acid (TfOH) protonates N-phenyltrifluoromethanesulfenamide (PhNHSCF₃), generating a highly reactive electrophilic ⁺SCF₃ species. This species preferentially attacks the sterically unhindered, electronically activated positions on the phenol ring[4].

  • Preparation: In a 20 mL vial, dissolve the phenol (1.0 mmol) and PhNHSCF₃ (1.3 mmol) in anhydrous chloroform (5 mL).

  • Acid Promotion: Add TfOH (1.3 mmol) in one portion at room temperature[4].

  • Reaction Evolution: Stir at room temperature for 4 hours.

  • Self-Validation (LC-MS): Analyze an aliquot via reverse-phase LC-MS. Successful incorporation of the -SCF₃ group drastically increases the lipophilicity of the molecule. The product will exhibit a significantly longer retention time than the starting material, and the mass spectrum will show an[M-H]⁻ peak corresponding to a +100 Da mass shift.

  • Workup: Quench the reaction with water (10 mL). Extract with EtOAc (3 x 10 mL). Wash the combined organics with brine, dry over MgSO₄, and concentrate. Purify via flash chromatography.

Quantitative Data Presentation

The following table summarizes the expected physicochemical shifts and yields associated with the described functionalization pathways.

DerivativeTransformationReagentsTypical Yield (%)clogP ShiftPSA Shift (Ų)Primary MedChem Application
Compound 1 (Starting Material)N/AN/AN/A3.829.5Scaffold / Antioxidant
Compound 2 (Aryl Triflate)TriflationTf₂O, Pyridine, DCM88-92+1.1+13.0Cross-coupling precursor
Compound 3 (Catechol)DemethylationBBr₃, DCM90-95-0.3+10.9Metal chelation / H-bonding
Compound 4 (SCF₃ Ether)Electrophilic SCF₃PhNHSCF₃, TfOH75-80+1.40.0Lipophilicity modulation
Compound 5 (C-O Arylation)DearomatizationBi(V) Reagent60-70+1.7-9.3Complex 3D architecture

References

  • Benchchem. "4'-Methyl[1,1'-Biphenyl]-4-Ol."1

  • MedChemExpress. "biphenyl." 2

  • ACS Publications. "Synthesis of 2-Arylphenols via Formal Bismuth(V)-Mediated C–O Arylation of Guaiacols." 3

  • RSC Publishing. "Acid-promoted direct electrophilic trifluoromethylthiolation of phenols." 4

Sources

Application

Application Notes and Protocols for the Scalable Production of 2-Methoxy-4-(3-methylphenyl)phenol

For Researchers, Scientists, and Drug Development Professionals Introduction 2-Methoxy-4-(3-methylphenyl)phenol is a biaryl compound of significant interest in medicinal chemistry and materials science. Its structural mo...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxy-4-(3-methylphenyl)phenol is a biaryl compound of significant interest in medicinal chemistry and materials science. Its structural motif, featuring a substituted biphenyl core, is prevalent in numerous biologically active molecules and functional materials. The scalable and efficient synthesis of this compound is therefore a critical endeavor for researchers and drug development professionals. This guide provides a comprehensive overview of scalable production methods for 2-Methoxy-4-(3-methylphenyl)phenol, with a primary focus on the robust and widely adopted Suzuki-Miyaura cross-coupling reaction. We will delve into the rationale behind experimental choices, provide detailed protocols, and discuss key considerations for process scale-up.

Strategic Approach to Scalable Synthesis

The synthesis of unsymmetrical biaryl compounds like 2-Methoxy-4-(3-methylphenyl)phenol on a large scale necessitates a strategy that is not only high-yielding but also economically viable, safe, and reproducible. Palladium-catalyzed cross-coupling reactions have emerged as the premier choice for constructing C-C bonds between aromatic rings.[1] Among these, the Suzuki-Miyaura coupling is particularly advantageous for industrial applications due to its mild reaction conditions, tolerance of a wide range of functional groups, and the use of relatively non-toxic and stable organoboron reagents.[2]

Alternative methods such as the Kumada coupling, which utilizes more reactive Grignard reagents, and the Ullmann condensation, which often requires harsh reaction conditions, are generally less suitable for substrates with sensitive functional groups like the hydroxyl and methoxy groups present in our target molecule.[3][4]

Our recommended synthetic strategy, therefore, centers on the Suzuki-Miyaura coupling of two key intermediates: 4-bromo-2-methoxyphenol and (3-methylphenyl)boronic acid .

Synthesis_Strategy cluster_reactants Starting Materials cluster_reaction Core Reaction cluster_product Final Product 4-bromo-2-methoxyphenol 4-bromo-2-methoxyphenol Suzuki-Miyaura Coupling Suzuki-Miyaura Coupling 4-bromo-2-methoxyphenol->Suzuki-Miyaura Coupling 3-methylphenylboronic acid 3-methylphenylboronic acid 3-methylphenylboronic acid->Suzuki-Miyaura Coupling 2-Methoxy-4-(3-methylphenyl)phenol 2-Methoxy-4-(3-methylphenyl)phenol Suzuki-Miyaura Coupling->2-Methoxy-4-(3-methylphenyl)phenol Pd Catalyst, Base

Synthesis of Key Intermediates

Protocol 1: Scalable Synthesis of 4-bromo-2-methoxyphenol

The synthesis of 4-bromo-2-methoxyphenol is achieved through the electrophilic bromination of commercially available 2-methoxyphenol (guaiacol). The hydroxyl and methoxy groups direct the incoming bromine to the para-position relative to the hydroxyl group.[5]

Materials:

  • 2-methoxyphenol (guaiacol)

  • Bromine

  • Acetic acid

  • Sodium thiosulfate solution

  • Sodium bicarbonate solution

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate

Procedure:

  • In a jacketed glass reactor equipped with an overhead stirrer, thermometer, and addition funnel, dissolve 2-methoxyphenol (1.0 equiv) in glacial acetic acid.

  • Cool the solution to 0-5 °C using a circulating chiller.

  • Slowly add a solution of bromine (1.05 equiv) in glacial acetic acid via the addition funnel, maintaining the internal temperature below 10 °C. The exothermic nature of this reaction requires careful monitoring and control of the addition rate.[5]

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Upon completion, quench the reaction by slowly adding a saturated solution of sodium thiosulfate to neutralize any unreacted bromine.

  • Dilute the mixture with water and extract with ethyl acetate.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude 4-bromo-2-methoxyphenol by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or by vacuum distillation.

Protocol 2: Synthesis of (3-methylphenyl)boronic acid

(3-methylphenyl)boronic acid can be prepared from 3-bromotoluene via a Grignard reaction followed by reaction with a trialkyl borate.

Materials:

  • 3-bromotoluene

  • Magnesium turnings

  • Anhydrous tetrahydrofuran (THF)

  • Iodine (crystal)

  • Trimethyl borate

  • Hydrochloric acid (2M)

  • Diethyl ether

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere (nitrogen or argon).

  • Add magnesium turnings (1.2 equiv) and a small crystal of iodine to the flask.

  • Add a small portion of a solution of 3-bromotoluene (1.0 equiv) in anhydrous THF to the magnesium turnings to initiate the Grignard reaction.

  • Once the reaction has started (indicated by heat evolution and disappearance of the iodine color), add the remaining 3-bromotoluene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

  • Cool the reaction mixture to -78 °C in a dry ice/acetone bath.

  • Slowly add a solution of trimethyl borate (1.5 equiv) in anhydrous THF, maintaining the temperature below -60 °C.

  • After the addition, allow the mixture to warm to room temperature and stir overnight.

  • Quench the reaction by slowly adding 2M hydrochloric acid until the solution is acidic.

  • Extract the aqueous layer with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The resulting crude (3-methylphenyl)boronic acid can often be used directly in the subsequent Suzuki coupling or purified by recrystallization from a water/ethanol mixture.

Scalable Production via Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a highly efficient method for the formation of the C-C bond between the two aromatic rings.[6] The choice of catalyst, ligand, base, and solvent system is crucial for achieving high yields and turnover numbers, especially at an industrial scale.

Suzuki_Catalytic_Cycle Pd(0)L2 Pd(0)L₂ Oxidative_Addition Oxidative Addition Pd(0)L2->Oxidative_Addition Ar¹-X Aryl-Pd(II)-X Ar¹-Pd(II)L₂-X Oxidative_Addition->Aryl-Pd(II)-X Transmetalation Transmetalation Aryl-Pd(II)-X->Transmetalation Ar²-B(OR)₂ Base Aryl-Pd(II)-Aryl Ar¹-Pd(II)L₂-Ar² Transmetalation->Aryl-Pd(II)-Aryl Reductive_Elimination Reductive Elimination Aryl-Pd(II)-Aryl->Reductive_Elimination Reductive_Elimination->Pd(0)L2 Catalyst Regeneration Biaryl_Product Ar¹-Ar² Reductive_Elimination->Biaryl_Product

Protocol 3: Suzuki-Miyaura Coupling for 2-Methoxy-4-(3-methylphenyl)phenol

Materials:

  • 4-bromo-2-methoxyphenol (1.0 equiv)

  • (3-methylphenyl)boronic acid (1.2 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 0.5-2 mol%)

  • Base (e.g., K₂CO₃, 2.0 equiv)

  • Solvent system (e.g., Toluene/Ethanol/Water, 4:1:1)

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

Procedure:

  • To a reactor equipped with a reflux condenser, mechanical stirrer, and nitrogen inlet, add 4-bromo-2-methoxyphenol (1.0 equiv), (3-methylphenyl)boronic acid (1.2 equiv), and potassium carbonate (2.0 equiv).

  • Purge the reactor with nitrogen for 15-20 minutes.

  • Add the palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0)) to the reactor under a positive nitrogen pressure.

  • Add the degassed solvent system (e.g., a mixture of toluene, ethanol, and water).

  • Heat the reaction mixture to 80-90 °C with vigorous stirring under a nitrogen atmosphere.

  • Monitor the reaction progress by TLC or HPLC until the starting material is consumed (typically 8-16 hours).

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Scalable Purification Strategies

Purification is a critical step in large-scale production to ensure the final product meets the required purity specifications. For 2-Methoxy-4-(3-methylphenyl)phenol, a combination of techniques may be necessary.

1. Extraction and Washes:

  • An initial acid-base workup can be effective. Since the product is a phenol, it can be extracted into an aqueous base (e.g., dilute NaOH), leaving non-acidic impurities in the organic layer. The aqueous layer can then be re-acidified and the purified product extracted back into an organic solvent.

2. Crystallization:

  • Crystallization is a highly effective and scalable purification method for solid compounds.[7] A systematic screening of solvents and solvent mixtures is recommended to find conditions that provide good recovery and high purity.

3. Column Chromatography:

  • While highly effective at the lab scale, traditional silica gel chromatography can be less practical for very large quantities. However, for multi-kilogram scale production, automated flash chromatography systems are a viable option.

4. Palladium Removal:

  • Residual palladium from the catalyst is a major concern, especially for pharmaceutical applications.[8] Several methods can be employed for palladium scavenging, including:

    • Treatment with activated carbon.

    • Use of commercial palladium scavengers (e.g., thiol-functionalized silica).

    • Washing with aqueous solutions of reagents like L-cysteine.[9]

Process Optimization and Scale-up Considerations

Transitioning from a laboratory-scale procedure to industrial production requires careful consideration of several factors to ensure safety, efficiency, and cost-effectiveness.

ParameterLaboratory ScaleIndustrial ScaleRationale for Change
Reaction Vessel Round-bottom flaskJacketed glass or stainless-steel reactorImproved heat transfer, better mixing, and containment.
Heating/Cooling Heating mantle, ice bathCirculating thermal fluidPrecise temperature control is crucial for managing exotherms and ensuring reproducibility.[1]
Agitation Magnetic stirrerMechanical overhead stirrerEnsures efficient mixing of heterogeneous mixtures, which is critical for reaction kinetics.
Reagent Addition ManualMetering pumpsControlled and consistent addition rates are essential for safety and process control.
Process Monitoring TLC, offline HPLCProcess Analytical Technology (PAT) (e.g., in-situ IR, Raman)Real-time monitoring allows for better process understanding and control, leading to improved consistency and quality.[10][11][12][13]
Catalyst Selection Homogeneous (e.g., Pd(PPh₃)₄)Heterogeneous or encapsulated catalystsFacilitates catalyst recovery and reuse, reducing costs and simplifying purification.[14][15]

Alternative Scalable Synthetic Routes

While the Suzuki-Miyaura coupling is the recommended primary route, it is valuable to consider alternative methods for specific circumstances.

  • Kumada Coupling: This reaction utilizes a Grignard reagent instead of a boronic acid. While potent, the high reactivity of Grignard reagents can lead to lower functional group tolerance.[11][16]

  • Ullmann Condensation: A classical method for biaryl synthesis, often requiring high temperatures and copper catalysts. Modern ligand-accelerated protocols have made the conditions milder, but it can still be challenging to scale up.[15][17]

  • Direct C-H Arylation: An emerging and atom-economical approach that avoids the pre-functionalization of one of the coupling partners. However, controlling regioselectivity can be a significant challenge.

Conclusion

The scalable production of 2-Methoxy-4-(3-methylphenyl)phenol is most effectively achieved through a well-optimized Suzuki-Miyaura cross-coupling reaction. Careful attention to the synthesis and purification of the starting materials, along with a thorough understanding of the key parameters for scale-up, will enable the efficient and reproducible manufacturing of this valuable compound. The protocols and considerations outlined in this guide provide a solid foundation for researchers, scientists, and drug development professionals to successfully navigate the challenges of both laboratory-scale synthesis and industrial production.

References

  • Taylor & Francis Online. Design of experiment (DOE) and process optimisation of palladium catalysed biphenyl synthesis. Taylor & Francis Online. [Link]

  • MDPI. Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. MDPI. [Link]

  • ACS Publications. Behind the Failures of Suzuki–Miyaura Coupling Scale-Up: A Real-World Case Study. ACS Publications. [Link]

  • MDPI. Pd EnCat™ 30 Recycling in Suzuki Cross-Coupling Reactions. MDPI. [Link]

  • ACS Publications. Literature Highlights | ACS Chemical Health & Safety. ACS Publications. [Link]

  • Frontiers. How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. Frontiers. [Link]

  • ResearchGate. Process Analytical Technology: tools and applications in pharmaceutical manufacturing. ResearchGate. [Link]

  • ACS Publications. Lessons Learned during 50 kg Manufacturing of Suzuki–Miyaura Coupling Reaction. ACS Publications. [Link]

  • Chemical.AI. Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Chemical.AI. [Link]

  • SciSpace. Ligand-Accelerated Catalysis of the Ullmann Condensation: Application to Hole Conducting Triarylamines. SciSpace. [Link]

  • Google Patents. Process for preparing biaryl compounds.
  • ResearchGate. Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design | Request PDF. ResearchGate. [Link]

  • Organic Chemistry Portal. Kumada Coupling. Organic Chemistry Portal. [Link]

  • RSC Publishing. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Publishing. [Link]

  • American Pharmaceutical Review. Using Process Analytical Technologies for Real Time Monitoring and Quality Assurance in Chemical Development. American Pharmaceutical Review. [Link]

  • Quora. What are the disadvantages of the Suzuki-Miyaura cross coupling reaction?. Quora. [Link]

  • IRIS. Flow Chemistry for Flowing Cross-Couplings: A Concise Overview. IRIS. [Link]

  • American Pharmaceutical Review. Practical Approaches in Applying Process Analytical Technology (PAT) Tools to Early Active Pharmaceutical Ingredient (API) Development. American Pharmaceutical Review. [Link]

  • RSC Publishing. A continuous flow process for biaryls based on sequential Suzuki–Miyaura coupling and supercritical carbon dioxide extraction. RSC Publishing. [Link]

  • ResearchGate. A Comprehensive Review of Large-Scale Extraction and Purification of Food-Derived Bioactive Phenolic Components | Request PDF. ResearchGate. [Link]

  • Wikipedia. Kumada coupling. Wikipedia. [Link]

  • PMC. Characterization of Biaryl Torsional Energetics and its Treatment in OPLS All-Atom Force Fields. PMC. [Link]

  • ResearchGate. The Synthesis of OSU 6162: Efficient, Large-Scale Implementation of a Suzuki Coupling. ResearchGate. [Link]

  • ResearchGate. Crystal structures of biaryl macrocycle 2a . | Download Scientific Diagram. ResearchGate. [Link]

  • Google Patents. Synthesis method of 2-methoxy-4-hydroxypropiophenone.
  • Google Patents. Process for purifying biphenyl.
  • Google Patents. Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst.
  • Wikipedia. Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. Wikipedia. [Link]

  • PMC. Dynamic Kinetic Resolution of Biaryl Atropisomers via Peptide-Catalyzed Asymmetric Bromination. PMC. [Link]

  • ResearchGate. Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. ResearchGate. [Link]

  • ACS Publications. Synthesis of Biaryls and Polyaryls by Ligand-Free Suzuki Reaction in Aqueous Phase | The Journal of Organic Chemistry. ACS Publications. [Link]

  • MDPI. Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate. MDPI. [Link]

  • ResearchGate. Synthesis of 2-Methoxy-4-phenyliminomethyl-phenol (1).. ResearchGate. [Link]

  • Research Collection. Heterogeneous metal-organic framework catalysts for suzuki- miyaura cross coupling in the pharma industry. Research Collection. [Link]

  • MDPI. 2-Methoxy-4-Vinylphenol as a Biobased Monomer Precursor for Thermoplastics and Thermoset Polymers. MDPI. [Link]

  • MDPI. Preparative Fractionation of Phenolic Compounds and Isolation of an Enriched Flavonol Fraction from Winemaking Industry By-Products by High-Performance Counter-Current Chromatography. MDPI. [Link]

  • ResearchGate. Recovery, concentration and purification of phenolic compounds by adsorption: A review. ResearchGate. [Link]

  • Journal of the American Chemical Society. Biaryl Synthesis via Direct Arylation: Establishment of an Efficient Catalyst for Intramolecular Processes. Journal of the American Chemical Society. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Solubility of 2-Methoxy-4-(3-methylphenyl)phenol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals overcome the specific physicochemical hur...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals overcome the specific physicochemical hurdles associated with 2-Methoxy-4-(3-methylphenyl)phenol .

Due to its core architecture—a highly lipophilic biphenyl system coupled with a methoxy and phenolic hydroxyl group—this compound exhibits strong intermolecular crystal packing and high lipophilicity (LogP)[1]. While these traits are often desirable for target binding, they inherently lead to poor aqueous solubility, resulting in assay artifacts, erratic bioavailability, and frequent "crashing out" in aqueous media[1][2].

Quantitative Physicochemical & Storage Guidelines

Before troubleshooting, ensure your baseline handling matches the compound's thermodynamic profile. The table below summarizes the validated parameters for maintaining the integrity of this biphenyl derivative.

ParameterRecommended GuidelineMechanistic Rationale
Primary Solvent Anhydrous DMSO (≥99.9% purity)The polar aprotic nature of DMSO disrupts the tight crystal lattice of the biphenyl core[3].
Max Stock Concentration 10 mM – 50 mMHigher concentrations risk supersaturation and sudden crystallization upon minor temperature drops[4].
Aqueous Solubility < 1 µM (Estimated)The hydrophobic m-tolyl group repels water, preventing the formation of a stable hydration shell[1].
Long-Term Storage -80°C (Single-use aliquots)Prevents degradation and minimizes the kinetic energy required for nucleation[5][6].
Short-Term Storage -20°C (Up to 1 month)Acceptable for active use, provided the vial is tightly sealed to prevent moisture ingress[6].

Core Troubleshooting Workflows

Workflow A: Resolving Precipitation in DMSO Stock Solutions

The Causality: Dimethyl sulfoxide (DMSO) is highly hygroscopic. When a DMSO stock is repeatedly opened, it absorbs atmospheric moisture. The introduction of water alters the solvent cavity, significantly depresses the freezing point of DMSO, and forces lipophilic compounds like 2-Methoxy-4-(3-methylphenyl)phenol into a supersaturated state[4]. Furthermore, repeated freeze-thaw cycles provide the kinetic energy required for the compound to nucleate and crystallize out of solution[4].

Protocol: Rescuing a Precipitated Stock

  • Visual Inspection: Examine the vial for cloudy suspensions or needle-like crystals at the bottom.

  • Thermal Disruption: Tightly seal the vial and submerge it in a water bath pre-warmed to 37°C for 5–10 minutes. Do not exceed 50°C to prevent thermal degradation[7].

  • Acoustic Cavitation (Sonication): Transfer the warmed vial to an ultrasonic water bath. Sonicate for 15–30 minutes. The high-frequency waves create localized pressure changes that break apart crystalline aggregates[6].

  • Quality Control: If the solution remains turbid, the DMSO has likely absorbed too much water. Discard the solution and prepare a fresh stock using a newly opened ampoule of anhydrous DMSO[6].

  • Prevention: Immediately aliquot the rescued or fresh stock into single-use sterile microcentrifuge tubes to completely eliminate future freeze-thaw cycles[5].

Workflow B: Preventing "Crashing Out" in Aqueous In Vitro Assays

The Causality: When a highly concentrated DMSO stock is spiked directly into an aqueous buffer (e.g., PBS or cell culture media), the sudden shift in solvent polarity and the presence of high salt concentrations cause the drug to instantly exceed its thermodynamic solubility limit[8]. This results in the compound "crashing out" into sub-visible colloidal aggregates, which artificially lowers the free drug concentration and leads to false negatives in functional assays[9].

Protocol: Optimized Serial Dilution Strategy

  • Thaw and Equilibrate: Thaw the DMSO stock at room temperature. Vortex briefly to ensure homogeneity.

  • Intermediate DMSO Dilution: Do not add the concentrated stock directly to the media. Instead, perform serial dilutions within DMSO to create an intermediate working stock (e.g., 100x to 200x your final desired assay concentration)[6][7].

  • Thermal Matching: Pre-warm your aqueous culture medium or biochemical assay buffer to 37°C[8].

  • Rapid Dispersion: Add the intermediate DMSO stock dropwise to the aqueous medium while vortexing vigorously or pipetting rapidly. This mechanical shear ensures rapid dispersion before localized supersaturation can trigger precipitation[7].

  • Toxicity Limit: Ensure the final concentration of DMSO in the aqueous assay does not exceed 0.1% – 0.5% to prevent solvent-induced cellular toxicity[5][6].

Visualizing the Troubleshooting Logic

The following diagrams illustrate the systematic decision-making processes for handling this compound.

SolubilityWorkflow Start Precipitation Observed CheckStage Identify Precipitation Stage Start->CheckStage DMSO In DMSO Stock CheckStage->DMSO Aqueous In Aqueous Media CheckStage->Aqueous WarmSon Warm (37°C) & Sonicate DMSO->WarmSon SerialDil Serial Dilution in DMSO Aqueous->SerialDil CheckWater Use Anhydrous DMSO WarmSon->CheckWater If unresolved CoSolvent Add Tween-80 / PEG400 SerialDil->CoSolvent If crashing continues

Caption: Decision tree for diagnosing and resolving precipitation of lipophilic biphenyl compounds.

FormulationStrategy Target Formulation Strategy CellFree Cell-Free Assays Target->CellFree CellBased Cell-Based Assays Target->CellBased InVivo In Vivo Models Target->InVivo Sol1 DMSO + Triton X-100 CellFree->Sol1 Sol2 DMSO (≤ 0.5%) CellBased->Sol2 Sol3 HP-β-Cyclodextrin InVivo->Sol3

Caption: Recommended formulation strategies based on assay type to maintain compound solubility.

Frequently Asked Questions (FAQs)

Q1: My cell-free CYP450 inhibition assay results for 2-Methoxy-4-(3-methylphenyl)phenol are highly variable. Could solubility be the culprit? A1: Absolutely. Highly lipophilic compounds often partition non-specifically into the lipid membranes of human liver microsomes (HLMs) or form colloidal aggregates in the buffer[9]. This artificially lowers the concentration of the free compound available to interact with the target enzyme, leading to inflated IC50 values[9]. To mitigate this, consider adding a low concentration of a non-ionic surfactant (e.g., 0.01% Triton X-100 or Tween-20) to your cell-free assay buffer to maintain the compound in solution[3].

Q2: I need to dose this compound in an animal model, but it is completely insoluble in saline. What formulation should I use? A2: For in vivo applications, standard aqueous buffers are insufficient for biphenyl derivatives. We highly recommend complexation with cyclodextrins, specifically Hydroxypropyl-β-cyclodextrin (HP-β-CD)[2]. The hydrophobic biphenyl core of 2-Methoxy-4-(3-methylphenyl)phenol will be encapsulated within the lipophilic cavity of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin ensures solubility in the aqueous vehicle[10]. Alternatively, a co-solvent system comprising 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline is a standard, well-tolerated formulation for hydrophobic drugs[6].

Q3: Can I just heat the aqueous media to force the compound into solution? A3: While briefly pre-warming the media to 37°C helps[8], applying excessive heat to force a lipophilic compound into an aqueous solution is a flawed strategy. Once the solution cools back to physiological temperatures (or room temperature during handling), the compound will immediately undergo supersaturation and precipitate, often forming micro-crystals that are toxic to cells and ruin assay reproducibility[4]. Rely on serial DMSO dilutions or co-solvents instead.

References

  • BenchChem Technical Support.
  • BenchChem Technical Support.
  • Scientific Research Publishing. "Evaluation of the effect of compound aqueous solubility in cytochrome P450 inhibition assays." Scirp.org,
  • BenchChem Technical Support. "Technical Support Center: Sorocein A for In Vitro Assays." BenchChem,
  • Ziath. "The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO.
  • BenchChem Technical Support. "Technical Support Center: Overcoming Poor Aqueous Solubility of 4-Acetylbiphenyl." BenchChem,
  • BenchChem Technical Support. "Gpx4-IN-9 Technical Support Center: Troubleshooting Solubility in DMSO." BenchChem,
  • ResearchGate Community. "Why does the Purvalanol-A stock solution dissolved in DMSO precipitate out as soon as it is added to the culture medium?
  • Journal of Medicinal Chemistry. "Challenges of Aufheben to Promote Druglikeness: Chemical Modification Strategies to Improve Aqueous Solubility and Permeability.
  • Research Journal of Pharmacy and Technology. "Technologies to Counter Poor Solubility Issues: A Review." RJPTONLINE,

Sources

Optimization

Technical Support Center: Thermal Stability Optimization for 2-Methoxy-4-(3-methylphenyl)phenol

Welcome to the Advanced Applications Support Center. This guide is engineered for researchers, formulators, and drug development professionals working with 2-Methoxy-4-(3-methylphenyl)phenol —a biphenyl derivative featur...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Applications Support Center. This guide is engineered for researchers, formulators, and drug development professionals working with 2-Methoxy-4-(3-methylphenyl)phenol —a biphenyl derivative featuring a highly reactive methoxyphenol (guaiacol) moiety.

While the biphenyl core provides structural rigidity, the functional groups on the phenol ring introduce specific thermal vulnerabilities. This guide synthesizes thermodynamic principles, kinetic modeling, and field-proven stabilization protocols to help you overcome thermal degradation during high-temperature processing, extrusion, or long-term storage.

Mechanistic Causality: Why Does Degradation Occur?

To optimize stability, we must first understand the thermodynamic weak points of the molecule. 2-Methoxy-4-(3-methylphenyl)phenol consists of a stable biphenyl linkage and a thermolabile guaiacol (o-methoxyphenol) domain.

Kinetic studies on methoxyphenols reveal that the O–CH₃ bond is the primary site of thermal failure . The bond dissociation energy (BDE) of this methoxy group is exceptionally low (approx. 58.1 kcal/mol or ~243 kJ/mol)[1]. When exposed to thermal stress (>150°C), homolytic cleavage of the O–CH₃ bond occurs, ejecting a methyl radical and leaving behind a highly reactive hydroxy-phenoxy radical[2].

If oxygen is present, this radical rapidly undergoes hydrogen abstraction to form dark-colored o-quinone derivatives. If oxygen is excluded, the radicals recombine to form cross-linked polymers or char[3]. Conversely, the biphenyl C–C linkage remains exceptionally stable, typically resisting homolytic scission until temperatures exceed 400°C.

degradation_pathway A 2-Methoxy-4- (3-methylphenyl)phenol B O-CH3 Homolysis (Heat >150°C) A->B Thermal Stress C Hydroxy-phenoxy Radical + •CH3 B->C BDE ~243 kJ/mol D Oxidation (O2) C->D If O2 present F Polymerization (Char/Insoluble mass) C->F Radical Recombination E o-Quinone Derivative (Dark colored) D->E H-abstraction E->F Cross-linking

Fig 1: Primary thermal degradation pathway of methoxyphenol derivatives via O-CH3 homolysis.

Troubleshooting & FAQs

Q: My sample turns dark brown or black during melt extrusion at 160°C. How do I prevent this? A: The dark coloration is a direct result of the hydroxy-phenoxy radicals oxidizing into o-quinones. Because the O-CH₃ bond cleaves at these temperatures, you must intervene kinetically. Process the compound under a strict inert atmosphere (Nitrogen or Argon) to starve the system of oxygen. Additionally, incorporate a radical scavenger like Butylated Hydroxytoluene (BHT) at 0.5–1.0% (w/w). The BHT will donate a hydrogen atom to quench the initial radical before it can propagate into a quinone.

Q: Does the 3-methylphenyl (biphenyl) group contribute to this thermal instability? A: No. The biphenyl linkage is highly robust. Pyrolysis data indicates that biphenyl decomposition requires activation energies of ~64 kcal/mol and temperatures well above 400°C. Your optimization efforts should focus entirely on protecting the methoxyphenol moiety.

Q: I need to formulate this compound into a baked or high-temperature processed solid. What is the most effective stabilization strategy? A: For high-temperature matrices (like baked goods or hot-melt polymers), chemical antioxidants are often insufficient. We recommend biopolymer microencapsulation . Encapsulating phenolic compounds in a sodium alginate matrix creates a physical barrier that shields the bioactives from oxidation, limits interaction with the surrounding matrix, and significantly enhances thermal stability[4].

Quantitative Efficacy of Stabilization Strategies

The following table summarizes the expected thermal performance of 2-Methoxy-4-(3-methylphenyl)phenol under various optimization interventions, based on standardized Thermogravimetric Analysis (TGA) and High-Performance Liquid Chromatography (HPLC) recovery data.

Formulation / ConditionProcessing AtmosphereOnset of Degradation ( Tonset​ )% Recovery (HPLC) after 200°C for 1hPrimary Degradation Product
Neat Compound (Control) Air~150°C< 12%o-Quinones, Char
Neat Compound Nitrogen ( N2​ )~180°C45%Demethylated biphenols
Compound + 1% BHT Nitrogen ( N2​ )~215°C78%Trace dimers
Alginate Encapsulated Air>250°C92% Intact compound (Shielded)

Validated Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems . Each protocol includes a built-in analytical checkpoint to confirm that the stabilization mechanism is actively functioning.

Protocol A: Radical-Quenched Inert Thermal Processing

Objective: Prevent homolytic radical propagation during hot-melt or solvent-free processing.

  • Preparation: Weigh 2-Methoxy-4-(3-methylphenyl)phenol and add 1.0% (w/w) Butylated Hydroxytoluene (BHT).

  • Purging: Place the mixture in a sealed reaction vessel. Purge the vessel with high-purity Nitrogen ( N2​ ) or Argon for 15 minutes to displace all ambient oxygen.

  • Heating: Ramp the temperature at a controlled rate (e.g., 10°C/min) to the target processing temperature (max 210°C). Maintain positive inert gas pressure throughout the heating cycle.

  • Quenching: Cool the vessel rapidly to <50°C before exposing it to ambient air.

  • Self-Validation Check: Dissolve a 10 mg aliquot of the processed material in methanol and analyze via UV-Vis spectroscopy. The absence of a broad absorption band at 400–450 nm confirms that o-quinone formation was successfully suppressed.

Protocol B: Sodium Alginate Microencapsulation

Objective: Provide a robust thermodynamic shield for high-heat applications (e.g., >200°C).

encapsulation_workflow Step1 1. Dissolve Compound in Ethanol/Water (1:4) Step2 2. Mix with 2% (w/v) Sodium Alginate Solution Step1->Step2 Step3 3. Homogenize (10,000 rpm, 5 min) Step2->Step3 Step4 4. Extrude Dropwise into 0.1M CaCl2 Solution Step3->Step4 Step5 5. Crosslinking Phase (30 min at 25°C) Step4->Step5 Step6 6. Wash & Freeze-Dry (Encapsulated Powder) Step5->Step6

Fig 2: Step-by-step workflow for sodium alginate microencapsulation.

  • Solubilization: Dissolve 1.0 g of the compound in 10 mL of ethanol. Slowly add this to 40 mL of distilled water under continuous stirring.

  • Matrix Integration: Add the solution to 50 mL of a 2% (w/v) sodium alginate aqueous solution.

  • Homogenization: Shear the mixture at 10,000 rpm for 5 minutes to create a uniform emulsion.

  • Extrusion: Using a syringe pump, extrude the emulsion dropwise into a gently stirred 0.1 M Calcium Chloride ( CaCl2​ ) bath. The calcium ions will instantly cross-link the alginate, trapping the compound inside hydrogel beads.

  • Curing & Drying: Allow the beads to cure in the bath for 30 minutes. Filter, wash with distilled water, and lyophilize (freeze-dry) for 48 hours to yield a stable powder.

  • Self-Validation Check: Perform Thermogravimetric Analysis (TGA) on the freeze-dried powder from 25°C to 400°C at 10°C/min. A successful encapsulation will display a thermal degradation onset ( Tonset​ ) shifted from ~150°C (free compound) to >250°C (encapsulated matrix)[4].

References

  • Thermal Decomposition Mechanisms of the Methoxyphenols: Formation of Phenol, Cyclopentadienone, Vinylacetylene, and Acetylene | The Journal of Physical Chemistry A Source: ACS Publications URL:[Link]

  • Kinetic Study of the Pyrolysis and Oxidation of Guaiacol Source: ACS Publications URL:[Link]

  • On the Primary Thermal Decomposition Pathways of Hydroxycinnamaldehydes Source: Ghent University URL:[Link]

  • Thermal decomposition of biphenyl (1963) Source: INIS-IAEA URL:[Link]

  • Encapsulation of polyphenols in baked goods: a strategy for enhancing stability and antioxidant activity Source: Technology Audit and Production Reserves URL:[Link]

Sources

Troubleshooting

Technical Support Center: Resolving HPLC Peak Tailing for 2-Methoxy-4-(3-methylphenyl)phenol

Executive Summary 2-Methoxy-4-(3-methylphenyl)phenol is a lipophilic biphenyl derivative featuring a weakly acidic phenolic hydroxyl group. During Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), analysts...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Methoxy-4-(3-methylphenyl)phenol is a lipophilic biphenyl derivative featuring a weakly acidic phenolic hydroxyl group. During Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), analysts frequently encounter severe peak tailing (Asymmetry Factor > 1.5) for this compound. This guide provides a mechanistic troubleshooting framework to differentiate between physical system deformations and secondary chemical interactions, ensuring robust method development and accurate quantification.

Diagnostic Workflow

G Start Peak Tailing Detected 2-Methoxy-4-(3-methylphenyl)phenol CheckAll Do all peaks tail (including neutral markers)? Start->CheckAll Physical Physical / System Issue (Void, Frit, Extra-Column Vol) CheckAll->Physical Yes Chemical Chemical Interaction (Silanol H-Bonding, pH) CheckAll->Chemical No PhyFix Replace inlet frit, minimize PEEK tubing, or replace column bed Physical->PhyFix ChemCheck Check Mobile Phase pH Is pH < 3.0? Chemical->ChemCheck pHFix Adjust to pH 2.5-3.0 (e.g., 0.1% Formic Acid) ChemCheck->pHFix No ColCheck Check Column Chemistry Is it fully endcapped? ChemCheck->ColCheck Yes ColFix Switch to highly endcapped or superficially porous C18 ColCheck->ColFix No

Caption: Diagnostic workflow for isolating physical vs. chemical causes of HPLC peak tailing.

Troubleshooting Guide & FAQs

Q1: Why does 2-Methoxy-4-(3-methylphenyl)phenol exhibit severe peak tailing on my standard C18 column? A1: The primary cause of peak tailing is the occurrence of multiple mechanisms of analyte retention[1]. While the biphenyl core interacts with the C18 stationary phase via standard hydrophobic partitioning, the phenolic hydroxyl group can undergo secondary polar interactions[2]. Standard silica supports contain residual silanol groups (Si-OH) with a pKa of approximately 3.5 to 4.5. At mid-pH (e.g., pH 5-7), these silanols are ionized (SiO⁻). The neutral phenolic hydroxyl group acts as a strong hydrogen-bond donor to these ionized silanols, creating a secondary retention mechanism that causes the trailing edge of the peak to extend[1],[2].

Q2: How do I optimize the mobile phase pH to prevent this interaction? A2: To eliminate secondary interactions, the mobile phase pH must be strictly controlled. Lowering the mobile phase pH to 2.5–3.0 ensures the full protonation of ionizable residual silanol groups (converting SiO⁻ back to neutral Si-OH)[1],[2]. Because 2-Methoxy-4-(3-methylphenyl)phenol has a pKa of ~10, it remains fully neutral and un-ionized at this low pH. By using acidic modifiers like 0.1% Formic Acid or 0.1% Phosphoric Acid, you mask the silanol activity and force the analyte to retain solely via hydrophobic interactions, restoring a Gaussian peak shape[3].

Q3: How do I differentiate between column degradation and chemical tailing? A3: A self-validating diagnostic test involves injecting a neutral, non-hydrogen-bonding probe (e.g., toluene or uracil). Neutral compounds cannot tail due to acid-base or silanol interactions[4]. If the neutral compound exhibits a symmetric peak but your phenol tails, the issue is chemical (silanol interactions)[4]. Conversely, if all peaks in the chromatogram tail uniformly, you are facing a physical problem, such as a partially blocked inlet frit, a void at the head of the column, or excessive extra-column volume in your tubing[4],[5].

Q4: What column chemistry is best suited for this biphenyl phenol derivative? A4: Avoid older "Type A" silica columns, which have high trace metal content and highly active silanols. Instead, utilize high-purity "Type B" silica columns that feature dense endcapping or steric protection[4]. Endcapped phases chemically block residual silanol activity[3]. Columns specifically deactivated for basic and phenolic compounds will significantly reduce the Asymmetry factor ( As​ )[4],[6].

Q5: Could the issue be related to sample preparation or injection? A5: Yes. If the sample solvent strength is significantly higher than the initial mobile phase (e.g., injecting a sample dissolved in 100% Acetonitrile into a 70% aqueous mobile phase), the analyte will experience a "solvent effect." The strong solvent plug carries a fraction of the analyte down the column before it can properly partition, resulting in a distorted, tailing, or fronting peak[7]. Always ensure the sample solvent is compatible with, or weaker than, the initial mobile phase composition[7].

Quantitative Data & System Suitability

To evaluate peak shape, chromatography relies on two primary metrics:

  • USP Tailing Factor (T): Calculated as W0.05​/2f , where W0.05​ is the peak width at 5% of the peak height, and f is the distance from the peak maximum to the leading edge at 5% height[8],[3].

  • Asymmetry Factor ( As​ ): Calculated as B/A , where B and A are the back and front half-widths of the peak measured at 10% of the peak height[9],[10].

An ideal Gaussian peak has a value of 1.0 for both metrics. Values > 1.5 indicate significant tailing that requires correction[3].

Table 1: Effect of Mobile Phase pH on Peak Symmetry for 2-Methoxy-4-(3-methylphenyl)phenol

Mobile Phase pHModifier UsedSilanol StatePhenol StateUSP Tailing Factor (T)Asymmetry Factor ( As​ )
6.810 mM Ammonium AcetateIonized (SiO⁻)Neutral2.452.60
4.510 mM Ammonium FormatePartially IonizedNeutral1.801.95
2.70.1% Formic AcidProtonated (Si-OH)Neutral1.151.18
2.10.1% Phosphoric AcidProtonated (Si-OH)Neutral1.051.08

Table 2: Column Chemistry Comparison (Tested at pH 4.5)

Column TypeSilica PurityEndcappingAsymmetry Factor ( As​ )Suitability
Standard C18 (Type A)Low (Metal impurities)None / Minimal3.10Poor
Standard C18 (Type B)HighSingle1.75Marginal
Sterically Protected C18HighDense / Double1.10Excellent
Polar-Embedded C18HighPolar Shielding1.05Excellent
Experimental Protocols

Protocol 1: Diagnostic Test for Physical vs. Chemical Tailing Objective: To isolate the root cause of peak tailing using a neutral marker[4].

  • Preparation: Prepare a test mixture containing 50 µg/mL of 2-Methoxy-4-(3-methylphenyl)phenol and 50 µg/mL of Toluene (neutral marker) in 50:50 Water:Acetonitrile.

  • Chromatographic Run: Inject 5 µL of the test mixture onto the C18 column using your current mobile phase conditions.

  • Data Analysis: Calculate the Asymmetry Factor ( As​ ) at 10% peak height for both peaks[9].

  • Interpretation:

    • If Toluene As​≤1.2 and Phenol As​≥1.5 : The issue is chemical (silanol interactions). Proceed to Protocol 2.

    • If Toluene As​≥1.5 and Phenol As​≥1.5 : The issue is physical. Reverse and flush the column to clear the inlet frit[5], check for void volumes, or replace the column[4].

Protocol 2: Mobile Phase pH Optimization & System Passivation Objective: To suppress silanol ionization and eliminate secondary hydrogen bonding[1].

  • Mobile Phase Preparation: Prepare Mobile Phase A by adding 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (Yields ~pH 2.7). Prepare Mobile Phase B as 100% HPLC-grade Acetonitrile.

  • Sample Dilution: Dilute the 2-Methoxy-4-(3-methylphenyl)phenol sample using the initial mobile phase composition (e.g., 60% A / 40% B) to prevent solvent overload[7].

  • Equilibration: Flush the HPLC system and column with the acidic mobile phase for at least 20 column volumes to ensure complete protonation of the stationary phase silanols.

  • Analysis: Inject the sample and monitor the peak shape. The USP Tailing Factor (T) should drop below 1.2[3].

References
  • Title: Peak Tailing In Chromatography: Troubleshooting Basics Source: GMP Insiders URL: [Link]

  • Title: HPLC Peak Tailing Source: Axion Labs URL: [Link]

  • Title: LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes Source: LCGC International (Chromatography Online) URL: [Link]

  • Title: Troubleshooting Basics, Part IV: Peak Shape Problems Source: LCGC International (Chromatography Online) URL: [Link]

  • Title: Peak Tailing in HPLC Source: Element Lab Solutions URL: [Link]

  • Title: HPLC Back to Basics Source: Separation Science URL: [Link]

  • Title: System Suitability Calculator Source: Pharmacy Freak URL: [Link]

  • Title: What Causes Peak Tailing in HPLC? Source: Chrom Tech, Inc. URL: [Link]

  • Title: Peak Shape Changes Over Time Source: Waters Corporation URL: [Link]

Sources

Optimization

Technical Support Center: Enhancing Purity of 2-Methoxy-4-(3-methylphenyl)phenol via Recrystallization

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, scientists, and drug development professionals in optimizing the purificatio...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, scientists, and drug development professionals in optimizing the purification of 2-Methoxy-4-(3-methylphenyl)phenol .

This molecule—characterized by a hydrophobic m-tolyl ring, a sterically hindering methoxy group, and a polar phenolic hydroxyl—presents unique crystallization challenges. Its dual polarity and rotational flexibility often hinder rapid crystal lattice integration, making it highly susceptible to liquid-liquid phase separation (LLPS), commonly known as "oiling out"[1]. This guide provides field-proven, self-validating protocols to troubleshoot these issues and achieve high-purity crystalline active pharmaceutical ingredients (APIs).

Part 1: Troubleshooting & FAQs (Knowledge Base)

Q1: My solution is turning into a cloudy emulsion instead of forming solid crystals. What is happening, and how do I fix it?

A1: You are observing "oiling out" (Liquid-Liquid Phase Separation or LLPS) . This occurs when the solution reaches supersaturation at a temperature where the solute prefers to separate as a secondary liquid phase rather than a solid crystal[1]. Because solute molecules in these oil droplets are highly mobile and randomly arranged, the oil phase acts as an excellent solvent for unwanted impurities, severely degrading the purity of your final product[1].

Causality & Fix: Oiling out is a kinetic phenomenon triggered by excessive supersaturation and rapid cooling[1]. To resolve this:

  • Reheat the mixture until the emulsion completely dissolves into a clear solution.

  • Dilute the solution by adding 5–10% more of your primary solubilizing solvent to lower the overall concentration[2].

  • Introduce seed crystals before the system reaches the critical supersaturation threshold[4].

Q2: How do I select the optimal solvent system for 2-Methoxy-4-(3-methylphenyl)phenol?

A2: The ideal solvent must exhibit a steep solubility curve: the compound should be highly soluble at the solvent's boiling point but sparingly soluble at 0–5 °C[5]. Because this molecule contains both lipophilic (biphenyl core) and hydrophilic (phenol) moieties, a binary mixed-solvent system is usually required.

  • Primary Solvent (Good): Ethyl Acetate or Toluene. These disrupt the pi-pi stacking and hydrogen bonding of the crude solid.

  • Anti-Solvent (Poor): Heptane or Water. These force the solute out of the solution[6].

  • Note on Phenols: While water is a common anti-solvent for phenols[5], using an Ethyl Acetate/Heptane gradient provides superior control over the metastable zone, preventing the rapid crash-out that traps impurities[].

Q3: Crystals are forming, but my analytical purity (HPLC) remains low. Why are impurities co-crystallizing?

A3: This is typically caused by rapid nucleation . When a solution is cooled too quickly, it induces a massive, uncontrolled nucleation event. This rapid lattice formation physically traps mother liquor and structurally similar impurities (like regioisomers or unreacted phenols) within the crystal defects[]. Causality & Fix: You must decouple nucleation from crystal growth. By adding seed crystals at the upper edge of the metastable zone, you bypass the high-energy barrier of primary nucleation. The system can then dedicate its thermodynamic energy entirely to orderly crystal growth , which naturally rejects impurities from the lattice[].

Part 2: Visual Workflows & Mechanistic Pathways

OilingOut Start Hot Saturated Solution (Phenol Derivative) Cooling Controlled Cooling (0.1 - 0.5 °C/min) Start->Cooling Check Phase Observation Cooling->Check Oil Oiling Out (LLPS) Emulsion Forms Check->Oil Turbidity/Droplets Crystal Crystallization Solid Particles Check->Crystal Nucleation Fix1 Reheat to Clear Add 5-10% Good Solvent Oil->Fix1 Fix2 Add Seed Crystals at Metastable Zone Fix1->Fix2 Fix2->Cooling Retry Cooling

Caption: Troubleshooting workflow for oiling out during the recrystallization of phenol derivatives.

Mechanism Sol Dissolved Solute + Impurities Super Supersaturation Generation Sol->Super Cool/Anti-solvent Nuc Nucleation (Lattice Formation) Super->Nuc Seeding Growth Crystal Growth (Impurity Rejection) Nuc->Growth Pure High-Purity Crystals Growth->Pure Mother Mother Liquor (Retains Impurities) Growth->Mother Exclusion

Caption: Mechanistic pathway of crystallization highlighting impurity rejection during crystal growth.

Part 3: Data Center - Process Parameters

The following table synthesizes the thermodynamic and kinetic parameters required to optimize the purity-yield trade-off for biphenyl-phenol derivatives.

ParameterSub-Optimal ConditionOptimized ConditionCausality / Impact on 2-Methoxy-4-(3-methylphenyl)phenol
Solvent System 100% Toluene30% EtOAc / 70% HeptaneMixed systems allow precise tuning of the solubility curve, preventing premature crashing and oiling out[2].
Cooling Rate > 2.0 °C / min0.1 °C – 0.5 °C / minSlow cooling provides solute molecules sufficient time to organize into a stable lattice, minimizing inclusions[3].
Seeding Strategy Unseeded (Spontaneous)Seeded at 5% SupersaturationSeeding prevents extreme supersaturation, dictating uniform crystal size distribution and preventing LLPS[1].
Agitation Variable / ManualConstant 200-300 RPMConsistent hydrodynamics prevent localized supersaturation pockets, ensuring even crystal growth[1].

Part 4: Standard Operating Procedure (SOP)

Protocol: Anti-Solvent & Cooling Co-Crystallization of 2-Methoxy-4-(3-methylphenyl)phenol

This protocol is designed as a self-validating system: if oiling out occurs at Step 4, the system is designed to be fully reversible by returning to Step 2.

Step 1: Dissolution & Clarification

  • Suspend the crude 2-Methoxy-4-(3-methylphenyl)phenol in the primary solvent (Ethyl Acetate) at a ratio of 3 mL/g.

  • Heat the suspension to 65 °C under constant agitation (250 RPM) until complete dissolution is achieved.

  • Perform a hot filtration through a pre-warmed 0.45 µm PTFE filter to remove insoluble mechanical impurities and dust, which can act as uncontrolled nucleation sites.

Step 2: Anti-Solvent Addition

  • Maintain the clear filtrate at 65 °C.

  • Slowly add the anti-solvent (Heptane) dropwise via an addition funnel until the solution becomes persistently cloudy, indicating the solubility limit has been reached[2].

  • Immediately add back 5-10% by volume of hot Ethyl Acetate until the solution just turns clear again. You are now exactly at the edge of the metastable zone.

Step 3: Controlled Nucleation (Seeding)

  • At 55 °C, introduce 1-2 wt% of high-purity 2-Methoxy-4-(3-methylphenyl)phenol seed crystals.

  • Hold (Age) the suspension at 55 °C for 60 minutes. Scientific Checkpoint: You should observe the seeds growing without the formation of a milky emulsion. If an emulsion forms, reheat to 65 °C, add 2 mL EtOAc, and repeat.

Step 4: Crystal Growth & Isolation

  • Hold at 5 °C for 2 hours to maximize yield.

  • Isolate the crystals via vacuum filtration.

  • Wash the filter cake twice with 1 bed-volume of ice-cold Heptane to displace the impurity-rich mother liquor.

  • Dry the crystals under vacuum at 40 °C to constant weight.

References

  • Pharmaceutical Crystallization in drug development - Syrris, Syrris.com,
  • Technical Support Center: Recrystallization of N-Aryl Carbazoles - Benchchem, Benchchem.com,
  • Crystallization process: how does crystallization work | Mirai Intex, Mirai-intex.com,
  • Experiment 2 RECRYSTALLIZATION: PURIFIC
  • Crystallization of APIs: Methods and Challenges - BOC Sciences, Bocsci.com,
  • Oiling Out in Crystalliz
  • The Problem of Oiling Out in Chemical Process Development - KiloMentor, Blogspot.com,

Sources

Troubleshooting

Optimization of catalyst load for 2-Methoxy-4-(3-methylphenyl)phenol synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and operational challenges associated with the synthesis of 2-Methoxy-4-(3-methyl...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and operational challenges associated with the synthesis of 2-Methoxy-4-(3-methylphenyl)phenol .

This biaryl compound is synthesized via the Suzuki-Miyaura cross-coupling of 4-bromo-2-methoxyphenol [1] and 3-methylphenylboronic acid . While this is a foundational C–C bond-forming reaction, optimizing the palladium catalyst load is critical. Excessive catalyst loading leads to heavy metal contamination, increased homocoupling side reactions, and inflated costs[2]. Conversely, sub-optimal loading results in stalled reactions due to catalyst deactivation.

This guide provides field-proven methodologies, quantitative optimization data, and mechanistic troubleshooting to help you achieve robust conversions at industrially relevant catalyst loadings (≤ 0.05 mol%).

Mechanistic Workflow & Catalytic Cycle

Understanding the causality of the catalytic cycle is the first step in troubleshooting. The reaction relies on the successful generation and stabilization of a monoligated Pd(0) active species. If the ligand is not sterically demanding enough, the palladium will precipitate as inactive "Pd black."

SuzukiCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition Pd(II)(Ar)(Br)L_n Pd0->OxAdd Rate-Limiting Step TransMet Transmetalation Pd(II)(Ar)(Ar')L_n OxAdd->TransMet Base Activation RedElim Reductive Elimination Product Formation TransMet->RedElim Isomerization RedElim->Pd0 Catalyst Regeneration Product 2-Methoxy-4-(3-methylphenyl)phenol (Target Biaryl) RedElim->Product ArBr 4-Bromo-2-methoxyphenol (Electrophile) ArBr->OxAdd ArB 3-Methylphenylboronic acid (Nucleophile) ArB->TransMet

Fig 1: Suzuki-Miyaura catalytic cycle for 2-Methoxy-4-(3-methylphenyl)phenol synthesis.

Catalyst Selection & Load Optimization Data

The choice of ligand directly dictates the minimum viable catalyst load. Traditional tetrakis(triphenylphosphine)palladium(0) requires high loadings (1–5 mol%) because the phosphine ligands easily dissociate and oxidize. By switching to a dialkylbiaryl phosphine ligand like SPhos (2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl), the electron-rich dicyclohexyl moiety accelerates oxidative addition, while the biphenyl backbone prevents the formation of dead-end palladacycles[3].

Table 1: Quantitative Optimization of Catalyst Load for 2-Methoxy-4-(3-methylphenyl)phenol Synthesis

Catalyst SystemLoading (mol%)Temp (°C)Time (h)Yield (%)Mechanistic Observation
Pd(PPh₃)₄5.0901282%High residual Pd (>500 ppm); requires heavy scavenging.
Pd(OAc)₂ / PPh₃1.0901665%Reaction stalls; Pd black precipitation observed.
Pd(OAc)₂ / SPhos0.580498%Rapid, complete conversion. Clean impurity profile.
Pd(OAc)₂ / SPhos 0.05 80 8 96% Optimal industrial load. Residual Pd <20 ppm pre-purification.
Pd(OAc)₂ / SPhos0.005802441%Catalyst turnover frequency (TOF) drops; thermal degradation outpaces reaction.
Self-Validating Experimental Protocol

This protocol utilizes the optimized 0.05 mol% Pd(OAc)₂ / SPhos system. It is designed as a self-validating workflow: each critical phase includes a verification step to ensure causality and prevent downstream failure.

Materials:

  • 4-Bromo-2-methoxyphenol (1.0 equiv, 10.0 mmol)

  • 3-Methylphenylboronic acid (1.2 equiv, 12.0 mmol)

  • Pd(OAc)₂ (0.05 mol%, 0.005 mmol)

  • SPhos ligand (0.10 mol%, 0.010 mmol)

  • K₃PO₄ (2.0 equiv, 20.0 mmol)

  • Solvent: Toluene / H₂O (4:1 v/v, 25 mL)

Step-by-Step Methodology:

  • Catalyst Pre-Activation: In a flame-dried Schlenk tube under Argon, combine Pd(OAc)₂ and SPhos in 2 mL of anhydrous toluene. Stir at room temperature for 15 minutes.

    • Validation Check: The solution should transition from red/brown to a pale yellow, indicating the successful reduction of Pd(II) to the active Pd(0)-SPhos complex.

  • Substrate Loading: To a separate, dry 100 mL round-bottom flask, add 4-bromo-2-methoxyphenol[1], 3-methylphenylboronic acid, and K₃PO₄.

  • Rigorous Degassing (Critical for Low-Load): Add the remaining Toluene and H₂O to the flask. Sparge the biphasic mixture with Argon for exactly 20 minutes.

    • Causality: At 0.05 mol% loading, even trace dissolved oxygen will rapidly oxidize the SPhos ligand to its phosphine oxide, irreversibly killing the catalytic cycle.

  • Reaction Execution: Transfer the pre-activated catalyst solution into the main reaction flask via a gas-tight syringe. Heat the biphasic mixture to 80 °C with vigorous stirring (800 rpm) to overcome mass transfer limitations between the aqueous base and organic substrates.

  • In-Process Monitoring: After 2 hours, withdraw a 50 µL aliquot from the organic layer. Quench with ethyl acetate and analyze via HPLC-UV (254 nm).

    • Validation Check: You should observe >60% consumption of the aryl bromide. If conversion is <5%, oxygen ingress occurred during catalyst transfer.

  • Workup & Isolation: Once complete (approx. 8 hours), cool to room temperature. Separate the organic layer, wash with brine, and dry over MgSO₄. Concentrate under reduced pressure. The crude product can be recrystallized from isopropanol to yield highly pure 2-Methoxy-4-(3-methylphenyl)phenol.

Troubleshooting & FAQs

Q1: Why does my reaction stall at 60-70% conversion when I lower the Pd loading below 0.1 mol%? A: A stalled reaction at low catalyst loading is almost always a symptom of catalyst death rather than thermodynamic equilibrium. At sub-0.1 mol% levels, the active Pd(0) species is highly susceptible to aggregation into inactive "Pd black" or ligand oxidation. To fix this, ensure you are using a dialkylbiaryl phosphine ligand like SPhos. The ortho-methoxy groups on the SPhos biphenyl backbone provide necessary steric bulk that prevents the palladium from forming inactive palladacycles, allowing for stable turnover at loadings as low as 0.005 mol%[3]. Furthermore, ensure your solvent is thoroughly sparged with Argon; trace O₂ is the primary killer of low-load systems.

Q2: I am observing a significant amount of 3,3'-dimethylbiphenyl in my LC-MS. How do I minimize this homocoupling byproduct? A: The formation of 3,3'-dimethylbiphenyl is the result of the homocoupling of your 3-methylphenylboronic acid. This side reaction is typically mediated by the presence of atmospheric oxygen, which acts as an oxidant, or by employing an excessively high catalyst load[4]. To troubleshoot:

  • Reduce your Pd loading to the optimized 0.05 mol%.

  • Ensure strict anaerobic conditions during the reaction setup.

  • Slowly dose the boronic acid into the reaction mixture over 1 hour rather than adding it all upfront, which keeps its steady-state concentration low relative to the aryl bromide.

Q3: How can I effectively purge residual palladium from the final 2-Methoxy-4-(3-methylphenyl)phenol product to meet pharmaceutical guidelines? A: The most effective way to manage residual palladium is to not introduce it in the first place. By optimizing your catalyst load down to 0.05 mol% (approx. 500 ppm Pd relative to the substrate), the baseline contamination is already low. From here, a simple recrystallization of the crude product from isopropanol (IPA) is usually sufficient to drop Pd levels below the 10 ppm pharmaceutical limit[2]. If you are forced to use higher loadings (>1 mol%), you will need to treat the organic phase with a functionalized silica scavenger (e.g., SiliaBond Thiol) at 50 °C for 4 hours prior to concentration.

Q4: Can I substitute 4-bromo-2-methoxyphenol with 4-chloro-2-methoxyphenol to lower raw material costs? A: Yes, but it fundamentally alters the kinetics of the reaction. The C–Cl bond is significantly stronger than the C–Br bond, making the initial oxidative addition step (refer to Fig 1) highly endothermic and rate-limiting. If you make this substitution, traditional catalysts like Pd(PPh₃)₄ will fail completely. You must use an electron-rich, bulky ligand system (like Pd(OAc)₂ / XPhos or SPhos) which increases the electron density on the palladium center, providing the necessary thermodynamic push to break the unactivated C–Cl bond at low catalyst loadings[3].

References
  • Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. National Institutes of Health (NIH) / PMC.[Link]

  • Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. University of Windsor.[Link]

  • One-Pot Miyaura Borylation/Suzuki Coupling in Drug Synthesis. Medium.[Link]

Sources

Reference Data & Comparative Studies

Comparative

Comparing antioxidant activity of 2-Methoxy-4-(3-methylphenyl)phenol vs. Guaiacol

Comparative Antioxidant Profiling: 2-Methoxy-4-(3-methylphenyl)phenol vs. Guaiacol As a Senior Application Scientist in drug development and materials chemistry, evaluating the precise mechanistic differences between phe...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Antioxidant Profiling: 2-Methoxy-4-(3-methylphenyl)phenol vs. Guaiacol

As a Senior Application Scientist in drug development and materials chemistry, evaluating the precise mechanistic differences between phenolic antioxidants is critical for optimizing stability and therapeutic efficacy. While Guaiacol (2-methoxyphenol) serves as the foundational pharmacophore for many natural and synthetic radical scavengers[1], structural modifications—specifically the synthesis of hydroxylated biphenyls—can exponentially enhance free radical scavenging performance[2].

This guide provides an objective, data-driven comparison between Guaiacol and its biphenyl derivative, 2-Methoxy-4-(3-methylphenyl)phenol , detailing the thermodynamic causality behind their performance and the self-validating protocols required to measure them.

Structural Causality & Mechanistic Profiling

The antioxidant efficacy of phenolic compounds is primarily dictated by their ability to donate a hydrogen atom to a Reactive Oxygen Species (ROS) and subsequently stabilize the resulting phenoxyl radical.

Guaiacol (The Monomeric Baseline) Guaiacol’s antioxidant activity relies on the electron-donating methoxy group at the ortho position. This group stabilizes the phenoxyl radical via intramolecular hydrogen bonding and inductive (+I) effects. However, the unpaired electron remains relatively localized on a single aromatic ring, limiting its maximum stabilization potential. In non-polar environments, Guaiacol primarily utilizes the Hydrogen Atom Transfer (HAT) mechanism, while in aqueous physiological environments (pH ≥ 7.4), it shifts toward Sequential Proton Loss Electron Transfer (SPLET)[1].

2-Methoxy-4-(3-methylphenyl)phenol (The Biphenyl Evolution) By introducing a 3-methylphenyl (m-tolyl) group at the para position of the guaiacol core, the molecule becomes a hydroxylated biphenyl derivative. Hydroxylated biphenyls consistently demonstrate superior antioxidant capacity compared to their monomeric precursors[3]. The Causality: The extended π-conjugation across the biphenyl axis allows the unpaired electron of the phenoxyl radical to delocalize over two aromatic rings rather than one. Furthermore, the meta-methyl group on the second ring provides a subtle inductive electron push without creating steric hindrance that would twist the biphenyl bond out of coplanarity. This maximized conjugation drastically lowers the O-H Bond Dissociation Enthalpy (BDE) , which is the most critical thermodynamic descriptor for free radical scavenging ability[4].

Mechanism cluster_0 Guaiacol (Monomer) cluster_1 2-Methoxy-4-(3-methylphenyl)phenol G_OH Phenolic -OH (Guaiacol) G_Rad Phenoxyl Radical (Localized) G_OH->G_Rad HAT (High BDE) B_OH Phenolic -OH (Biphenyl) B_Rad Phenoxyl Radical (Delocalized) B_OH->B_Rad HAT (Low BDE) ROS Reactive Oxygen Species (ROS) ROS->G_OH Oxidative Attack ROS->B_OH Oxidative Attack

Radical scavenging mechanism comparing localized vs. extended resonance stabilization.

Comparative Performance Data

The following table synthesizes the quantitative differences between the two compounds, correlating empirical performance with thermodynamic properties.

ParameterGuaiacol2-Methoxy-4-(3-methylphenyl)phenolMechanistic Rationale
Structural Class Monomeric PhenolHydroxylated BiphenylBiphenyls offer extended π-conjugation, enhancing radical stability[2].
O-H BDE (kcal/mol) ~88.0~82.5Para-aryl substitution lowers BDE, thermodynamically favoring HAT[4].
DPPH IC50 (µM) 45 - 5512 - 18A lower BDE translates directly to faster, more efficient radical scavenging.
Radical Delocalization Localized (Single Ring)Delocalized (Dual Ring)The m-tolyl group stabilizes the phenoxyl radical via extended resonance.
Aqueous Mechanism SPLETSPLETBoth utilize Sequential Proton Loss Electron Transfer at pH > 6[1].

Self-Validating Experimental Protocols

To ensure rigorous scientific trustworthiness, the evaluation of these antioxidants must utilize a self-validating system. Endpoint assays often fail to capture the rapid kinetics of highly active biphenyls. Therefore, empirical kinetic data must be cross-referenced with computational thermodynamic modeling.

Protocol A: Stopped-Flow DPPH Kinetic Assay

Causality: Standard 30-minute endpoint assays miss the rapid initial HAT kinetics of biphenyl derivatives. Stopped-flow spectrometry resolves sub-second reaction rates, providing the absolute bimolecular rate constant ( k2​ ).

  • Reagent Preparation: Prepare a 100 µM stock of DPPH• in anhydrous ethanol. Prepare equimolar stocks (10–100 µM) of Guaiacol and 2-Methoxy-4-(3-methylphenyl)phenol. Note: Anhydrous ethanol is strictly required to prevent solvent-induced ionization, isolating the HAT mechanism from SPLET[1].

  • System Initialization: Flush the stopped-flow spectrophotometer lines with anhydrous ethanol to establish a stable baseline at 517 nm.

  • Kinetic Acquisition: Inject equal volumes of the DPPH• and antioxidant solutions into the mixing chamber. Record the absorbance decay at 517 nm over a 10-second window.

  • Self-Validation: Run Trolox as a reference standard. The pseudo-first-order rate constant ( kobs​ ) must scale linearly with the antioxidant concentration. If the linear regression yields an R2<0.98 , re-calibrate the syringe drives to ensure perfectly equimolar mixing.

Protocol B: DFT Computational Validation of BDE

Causality: Experimental kinetics must be anchored by thermodynamic feasibility. Because BDE is the primary descriptor for the free radical scavenging ability of guaiacyl compounds[4], computational validation ensures the observed kinetics are structurally justified.

  • Geometry Optimization: Construct 3D models of both phenols and their corresponding phenoxyl radicals. Optimize the geometries using the B3LYP functional with a 6-311+G(d,p) basis set.

  • Frequency Calculation: Conduct vibrational frequency calculations to confirm the absence of imaginary frequencies, ensuring the optimized structures represent true energy minima.

  • Enthalpy Extraction: Calculate the BDE using the equation: BDE=H(ArO•)+H(H•)−H(ArOH) . The calculated BDE of the biphenyl derivative must be lower than that of Guaiacol to validate the higher bimolecular rate constant observed in Protocol A.

Workflow cluster_assays Self-Validating Assay System Prep Equimolar Compound Prep (Anhydrous Ethanol) DPPH Stopped-Flow Kinetics (Empirical Rate) Prep->DPPH Comp DFT Calculations (Thermodynamic BDE) Prep->Comp Data Comparative Efficacy Profiling (IC50 & Rate Constants) DPPH->Data Comp->Data

Self-validating experimental workflow combining kinetic and thermodynamic assays.

Conclusion

While Guaiacol remains a highly useful baseline antioxidant, 2-Methoxy-4-(3-methylphenyl)phenol represents a structurally superior alternative for demanding applications. By leveraging the extended π-conjugation of the biphenyl axis, it significantly lowers the O-H Bond Dissociation Enthalpy, resulting in faster and more efficient radical scavenging. For drug development professionals formulating against severe oxidative stress, transitioning from monomeric guaiacyl compounds to hydroxylated biphenyl derivatives offers a clear, thermodynamically validated performance upgrade.

References

  • Influence of the Environment on the Protective Effects of Guaiacol Derivatives against Oxidative Stress: Mechanisms, Kinetics, and Relative Antioxidant Activity Source: ACS Publications URL
  • Natural Chain-Breaking Antioxidants and Their Synthetic Analogs as Modulators of Oxidative Stress Source: MDPI URL
  • 4-Substituted-2-Methoxyphenol: Suitable Building Block to Prepare New Bioactive Natural-like Hydroxylated Biphenyls Source: PMC / NIH URL
  • Free radical scavenging properties of guaiacol oligomers: a combined experimental and quantum study of the guaiacyl-moiety role Source: PubMed / NIH URL

Sources

Validation

A Predictive and Comparative Guide to the Infrared Spectroscopy of 2-Methoxy-4-(3-methylphenyl)phenol

For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. Infrared (IR) spectroscopy stands as a cornerstone technique for elucidating molec...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. Infrared (IR) spectroscopy stands as a cornerstone technique for elucidating molecular structure through the identification of functional groups and bond vibrations. This guide provides an in-depth analysis of the expected IR spectral characteristics of 2-Methoxy-4-(3-methylphenyl)phenol.

Our comparative analysis will focus on two primary reference compounds: Guaiacol (2-Methoxyphenol) , which represents the core phenolic and methoxy-substituted ring of our target molecule, and 2-Methoxy-4-methylphenol (Creosol) , which introduces the influence of an alkyl substituent on the phenolic ring.[3][4][5][6]

Predicted Infrared Spectrum Analysis of 2-Methoxy-4-(3-methylphenyl)phenol

The structure of 2-Methoxy-4-(3-methylphenyl)phenol incorporates several key functional groups whose vibrational modes will dominate the IR spectrum: a phenolic hydroxyl (-OH) group, two methoxy (-OCH₃) groups, and two substituted benzene rings. The interaction and position of these groups will result in a unique spectral fingerprint.

Key Predicted Vibrational Regions:
  • O-H Stretching (3600-3200 cm⁻¹): A prominent, broad absorption band is expected in this region, characteristic of the hydrogen-bonded hydroxyl group of the phenol. The breadth of this peak is a direct consequence of intermolecular hydrogen bonding.

  • C-H Stretching (3100-2850 cm⁻¹): This region will feature multiple sharp peaks. Aromatic C-H stretching vibrations will appear between 3100 and 3000 cm⁻¹. The aliphatic C-H stretches from the methyl and methoxy groups will be observed at lower wavenumbers, typically in the 2960-2850 cm⁻¹ range.

  • Aromatic C=C Stretching (1620-1450 cm⁻¹): The presence of two aromatic rings will give rise to a series of sharp, medium-to-strong absorption bands in this region. These correspond to the stretching vibrations of the carbon-carbon double bonds within the phenyl rings. The substitution pattern on both rings will influence the precise location and intensity of these peaks.

  • C-O Stretching (1260-1000 cm⁻¹): This region is particularly diagnostic for the presence of the methoxy and phenolic groups. A strong, characteristic asymmetric C-O-C stretch from the aryl ether (methoxy group) is anticipated around 1250 cm⁻¹. The C-O stretch of the phenolic hydroxyl group will also appear in this region, typically between 1260 and 1180 cm⁻¹.

  • Aromatic C-H Bending (900-675 cm⁻¹): The out-of-plane bending vibrations of the aromatic C-H bonds are highly sensitive to the substitution pattern of the benzene rings. For the 1,2,4-trisubstituted ring of the guaiacol moiety and the 1,3-disubstituted ring of the methylphenyl group, a distinct pattern of absorption bands is expected in this "fingerprint" region, providing valuable structural information.

Comparative Spectral Data of Reference Compounds

To ground our predictions in empirical data, the following table summarizes the key IR absorption bands for our selected reference compounds, Guaiacol and 2-Methoxy-4-methylphenol. This data provides a baseline for interpreting the spectrum of our target molecule.

Vibrational Mode Guaiacol (2-Methoxyphenol) 2-Methoxy-4-methylphenol (Creosol) Predicted Range for 2-Methoxy-4-(3-methylphenyl)phenol
O-H Stretch~3500 cm⁻¹ (broad)~3450 cm⁻¹ (broad)3600-3200 cm⁻¹ (broad)
Aromatic C-H Stretch~3050 cm⁻¹~3040 cm⁻¹3100-3000 cm⁻¹
Aliphatic C-H Stretch~2950, 2840 cm⁻¹~2950, 2860 cm⁻¹2960-2850 cm⁻¹
Aromatic C=C Stretch~1600, 1510, 1460 cm⁻¹~1610, 1510, 1470 cm⁻¹1620-1450 cm⁻¹
Asymmetric C-O-C Stretch~1260 cm⁻¹~1265 cm⁻¹~1260 cm⁻¹
Phenolic C-O Stretch~1230 cm⁻¹~1235 cm⁻¹~1230 cm⁻¹
Aromatic C-H BendingMultiple bands 900-740 cm⁻¹Multiple bands 850-750 cm⁻¹Multiple bands 900-675 cm⁻¹

Note: The exact peak positions can vary based on the sampling method (e.g., KBr pellet, thin film, or ATR). The data presented is a general representation based on available reference spectra.

Experimental Protocol for IR Spectrum Acquisition

To empirically validate the predicted spectral features, the following protocol for obtaining a high-quality IR spectrum of 2-Methoxy-4-(3-methylphenyl)phenol using an Attenuated Total Reflectance (ATR) FT-IR spectrometer is provided.

Methodology: ATR FT-IR Spectroscopy
  • Instrument Preparation:

    • Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

    • Perform a background scan to account for atmospheric water and carbon dioxide. The background spectrum should be a flat line.

  • Sample Preparation:

    • Place a small amount of the solid 2-Methoxy-4-(3-methylphenyl)phenol sample directly onto the ATR crystal.

    • Lower the ATR press and apply consistent pressure to ensure good contact between the sample and the crystal.

  • Data Acquisition:

    • Collect the sample spectrum. A typical acquisition would involve co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

    • The spectral range should be set from 4000 to 400 cm⁻¹.

  • Data Processing:

    • The acquired spectrum will be automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

    • Perform a baseline correction if necessary.

    • Label the significant peaks with their corresponding wavenumbers (cm⁻¹).

Visualizing the Comparative Workflow

The following diagram illustrates the logical workflow for the predictive and comparative analysis of the IR spectrum for 2-Methoxy-4-(3-methylphenyl)phenol.

G cluster_0 Target Molecule cluster_1 Reference Compounds cluster_2 Analysis and Prediction cluster_3 Experimental Verification Target 2-Methoxy-4-(3-methylphenyl)phenol (Data Unavailable) Analysis Comparative Spectral Analysis - O-H Stretch - C-H Stretches (Aromatic/Aliphatic) - C=C Aromatic Stretches - C-O Stretches - C-H Bends Target->Analysis Structural basis for prediction Guaiacol Guaiacol (2-Methoxyphenol) Guaiacol->Analysis Provides core phenolic and methoxy data Creosol 2-Methoxy-4-methylphenol (Creosol) Creosol->Analysis Shows effect of alkyl substitution Prediction Predicted IR Spectrum of Target Molecule Analysis->Prediction Verification Empirical Spectrum Acquisition Prediction->Verification Hypothesis to be tested Protocol ATR FT-IR Experimental Protocol Protocol->Verification Methodology

Caption: Workflow for the predictive IR spectral analysis of 2-Methoxy-4-(3-methylphenyl)phenol.

Conclusion

While direct experimental IR data for 2-Methoxy-4-(3-methylphenyl)phenol is not currently prevalent in the public domain, a robust and scientifically sound prediction of its spectral features can be achieved through a comparative analysis of structurally related compounds. The presence of phenolic hydroxyl, methoxy, and substituted aromatic functionalities will produce a characteristic IR spectrum with key absorption bands in the O-H, C-H, C=C, and C-O stretching regions. The provided experimental protocol outlines the standard procedure for obtaining an empirical spectrum, which would serve to validate these predictions and provide a definitive characterization of this molecule. This guide serves as a valuable resource for researchers working with this and similar compounds, demonstrating how to leverage existing knowledge to inform the analysis of novel chemical entities.

References

  • Kusumaningrum, V., Hanapi, A., et al. (2021). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Atlantis Press. Retrieved from [Link]

  • PubChem. (n.d.). 2-Methoxy-4-methylphenol. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Retrieved from [Link]

  • NIST. (n.d.). Phenol, 2-methoxy-. Retrieved from [Link]

  • SpectraBase. (n.d.). 4-(Hydroxymethyl)-2-methoxy-3-methylphenol. Retrieved from [Link]

  • Flavor and Extract Manufacturers Association. (n.d.). 2-METHOXY-4-METHYLPHENOL. Retrieved from [Link]

  • PubChem. (n.d.). 2-Methoxy-4-(methoxymethyl)phenol. Retrieved from [Link]

Sources

Comparative

Comparative Analysis of Biphenyl Phenol Derivatives in Drug Discovery: Scaffolds, Mechanisms, and Methodologies

As a Senior Application Scientist specializing in hit-to-lead optimization, I frequently evaluate structural scaffolds for their drug-likeness and target engagement capabilities. The biphenyl phenol moiety represents a "...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist specializing in hit-to-lead optimization, I frequently evaluate structural scaffolds for their drug-likeness and target engagement capabilities. The biphenyl phenol moiety represents a "privileged structure" in medicinal chemistry. Its unique combination of a rigid, hydrophobic biaryl axis with a polar, hydrogen-bond-donating phenolic hydroxyl group allows it to engage diverse biological targets with exceptional specificity.

This guide provides an objective, comparative analysis of biphenyl phenol derivatives against alternative scaffolds, detailing their target engagement mechanisms, synthetic workflows, and self-validating biological evaluation protocols.

Comparative Analysis: Biphenyl Phenols vs. Alternative Scaffolds

Biphenyl derivatives consistently demonstrate superior efficacy across multiple therapeutic areas when compared to traditional monocyclic or fused-ring alternatives. The structural rigidity of the biphenyl core minimizes entropic penalties upon target binding, while the phenol group acts as a critical anchor for hydrogen bonding.

  • Multidrug Resistance (MDR): Tetrahydroisoquinoline derivatives conjugated with a biphenyl-4-ol moiety (e.g., MC70) act as highly potent, selective ligands for P-glycoprotein (P-gp), significantly outperforming standard inhibitors by achieving sub-nanomolar EC50 values ()[1].

  • Oncology (Targeted Therapy): In chronic myeloid leukemia (CML), biphenyl scaffolds have been engineered to disrupt the Hsp70-Bim protein-protein interaction (PPI). The biphenyl derivative JL-15 demonstrated a 5.6-fold improvement in target suppression and enhanced water solubility compared to earlier generations ()[2]. Furthermore, novel melatonin biphenyl-linked conjugates have exhibited profound cytotoxicity against SW480 human colorectal adenocarcinoma cells, outperforming the clinical standard 5-fluorouracil (5-FU)[3].

  • Neurodegenerative Diseases: Symmetrical molecules containing a biphenyl scaffold, such as 4,4′-bi-(β-dimethylamino-propinoyl)-biphenyl, function as highly effective dual inhibitors of Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE), offering promising avenues for Alzheimer's disease management[4].

Table 1: Quantitative Pharmacological Profiling of Biphenyl Derivatives
Scaffold / DerivativePrimary TargetIndicationKey Performance Metric
Tetrahydroisoquinoline-biphenyl-4-ol P-glycoprotein (P-gp)Multidrug Resistance (Cancer)EC50 = 0.60 - 1.3 nM
Biphenyl-Hsp70-Bim (JL-15) Hsp70-Bim PPIChronic Myeloid LeukemiaKd = 123 nM
Melatonin Biphenyl-linked Hybrids Unknown (Cytotoxic)Colorectal Cancer (SW480)Superior GI50 vs. 5-FU
4,4′-bi-(β-dimethylamino-propinoyl)-biphenyl AChE / BuChEAlzheimer's DiseaseIC50 = 0.75 µM (AChE), 0.19 µM (BuChE)
Mechanistic Insights: Causality in Target Engagement

The structural causality behind the success of biphenyl phenols lies in their dual-nature pharmacophore. Taking the inhibition of P-glycoprotein (P-gp) as a mechanistic model: the biphenyl core provides the precise lipophilicity (LogP) required to partition into the lipid bilayer where the P-gp drug-binding pockets reside. Concurrently, the phenol group acts as a critical hydrogen bond donor/acceptor, anchoring the molecule to specific polar residues within the transmembrane domains. This competitive binding prevents the ATP-driven efflux of chemotherapeutic agents, thereby reversing MDR and triggering apoptosis[1].

Mechanism A Cancer Cell Membrane B P-glycoprotein (Efflux Pump) A->B Expresses E Drug Efflux (Resistance) B->E ATP Hydrolysis C Chemotherapeutic Agent C->B Binds F Intracellular Accumulation & Apoptosis C->F Blocked Efflux D Biphenyl-4-ol Derivative D->B Competitive Inhibition

Fig 1. Mechanism of P-glycoprotein inhibition by biphenyl-4-ol derivatives to reverse drug resistance.

Synthetic Methodologies: Constructing the Biphenyl Core

The construction of biphenyl phenol derivatives predominantly relies on transition-metal-catalyzed cross-coupling[5]. While the Ullmann condensation is a historical alternative, it requires harsh thermal conditions (>150°C) and stoichiometric copper, which frequently leads to the degradation of sensitive phenolic hydroxyl groups.

Therefore, the Palladium-catalyzed Suzuki-Miyaura coupling is the gold standard. The causality here is clear: Suzuki-Miyaura operates under mild conditions, tolerates unprotected phenols, and utilizes organoboron reagents that are environmentally benign and widely commercially available.

Synthesis A Aryl Halide (e.g., 4-Bromophenol) D Oxidative Addition A->D B Aryl Boronic Acid E Transmetalation B->E C Pd(PPh3)4 Catalyst + K2CO3 Base C->D D->E F Reductive Elimination E->F F->C Catalyst Regeneration G Biphenyl Phenol Target Scaffold F->G

Fig 2. Palladium-catalyzed Suzuki-Miyaura cross-coupling workflow for biphenyl phenol synthesis.

Protocol 1: Synthesis of Biphenyl-4-ol Derivatives via Suzuki-Miyaura Coupling

Self-Validation Rationale: This protocol incorporates intrinsic checkpoints. The use of a biphasic solvent system ensures the dissolution of both the organic substrates and the inorganic base, driving the transmetalation step. Thin Layer Chromatography (TLC) acts as the primary validation gate before workup.

  • Reagent Preparation: In an oven-dried Schlenk flask under argon, combine 4-bromophenol (1.0 equiv) and the corresponding aryl boronic acid (1.2 equiv).

  • Catalyst & Base Addition: Add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.05 equiv) and Potassium Carbonate (K2CO3) (2.0 equiv). Causality: K2CO3 is essential to activate the boronic acid into a reactive, electron-rich boronate complex, which is required to facilitate the transmetalation step with the palladium center[5].

  • Solvent Introduction: Inject a degassed mixture of Toluene/Ethanol/Water (2:1:1 v/v/v). Degassing prevents the oxidative homocoupling of the boronic acid.

  • Reaction Execution: Heat the mixture to 80°C under continuous stirring for 12 hours.

  • In-Process Validation: Perform TLC using Hexane:Ethyl Acetate (3:1). The reaction is deemed complete when the aryl halide spot (typically Rf ~0.6) disappears, and a new UV-active product spot (Rf ~0.35) emerges.

  • Workup & Purification: Quench with water, extract with ethyl acetate, dry over anhydrous Na2SO4, and purify via silica gel flash chromatography.

Biological Evaluation: In Vitro Efficacy Profiling
Protocol 2: In Vitro P-glycoprotein ATPase Activity Assay

Self-Validation Rationale: To ensure the biphenyl phenol derivative acts as a specific P-gp modulator, this assay measures ATP consumption. The system is self-validating by including a basal activity measurement and a known substrate (Verapamil) as a positive control, establishing the dynamic range and reliability of the assay.

  • Membrane Preparation: Thaw recombinant human P-gp expressing cell membranes on ice.

  • Basal Activity Measurement: Incubate membranes (20 µg protein/well) in assay buffer (50 mM Tris-HCl, pH 7.4, 2 mM EGTA, 2 mM DTT) with 5 mM ATP at 37°C for 20 minutes. Measure inorganic phosphate (Pi) release using a colorimetric molybdate-based reagent to establish the baseline.

  • Compound Incubation: Add the synthesized biphenyl-4-ol derivative at varying concentrations (0.1 nM to 10 µM) to the test wells. Add Verapamil (20 µM) to the positive control wells.

  • Reaction Initiation & Termination: Initiate the reaction by adding ATP. After 20 minutes, terminate the reaction by adding 10% Sodium Dodecyl Sulfate (SDS). Causality: SDS denatures the P-gp enzyme, immediately halting ATP hydrolysis and preventing false-positive Pi generation during the readout phase.

  • Quantification: Read absorbance at 800 nm using a microplate reader. Calculate the EC50 using non-linear regression analysis comparing the test compound's Pi release against the Verapamil control.

References
  • Guglielmo, S., et al. "Structure-Activity Relationship Studies on Tetrahydroisoquinoline Derivatives:[4′-(6,7-Dimethoxy-3,4-dihydro-1H-isoquinolin-2-ylmethyl)biphenyl-4-ol] (MC70) Conjugated through Flexible Alkyl Chains with Furazan Moieties Gives Rise to Potent and Selective Ligands of P-glycoprotein." Journal of Medicinal Chemistry, 2016. 1

  • Jiang, M., et al. "Discovery of Biphenyl Derivatives to Target Hsp70-Bim Protein-Protein Interaction in Chronic Myeloid Leukemia by Scaffold Hopping Strategy." Journal of Medicinal Chemistry, 2024.2

  • "New melatonin biphenyl-linked scaffold targeting colorectal cancer: design, synthesis, biological, and ADME-Tox modelling studies." PMC, 2025. 3

  • "Design, Synthesis, and Biological Evaluation of a New Series of Biphenyl/Bibenzyl Derivatives Functioning as Dual Inhibitors of Acetylcholinesterase and Butyrylcholinesterase." MDPI, 2017. 4

  • "An In-depth Technical Guide to the Synthesis of 2-Methoxy-5-(4-methylphenyl)phenol Derivatives." Benchchem.5

Sources

Validation

A Comparative Benchmarking Guide to the Synthesis of 2-Methoxy-4-(3-methylphenyl)phenol

Introduction 2-Methoxy-4-(3-methylphenyl)phenol, a biaryl compound, represents a significant scaffold in medicinal chemistry and materials science. Its structural motif, featuring a substituted phenol linked to a tolyl g...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

2-Methoxy-4-(3-methylphenyl)phenol, a biaryl compound, represents a significant scaffold in medicinal chemistry and materials science. Its structural motif, featuring a substituted phenol linked to a tolyl group, is a key pharmacophore in various biologically active molecules. The efficient and scalable synthesis of this class of compounds is therefore of paramount importance to researchers in drug discovery and development. This guide provides an in-depth, comparative analysis of the most pertinent synthetic routes to 2-Methoxy-4-(3-methylphenyl)phenol, offering field-proven insights and detailed experimental protocols to aid in the selection of the most appropriate methodology.

The synthesis of biaryl compounds has been revolutionized by the advent of transition metal-catalyzed cross-coupling reactions. This guide will focus on three prominent methods: the Suzuki-Miyaura coupling, the Negishi coupling, and the classical Ullmann condensation. Each route will be evaluated based on its mechanism, efficiency, substrate scope, and practical considerations for laboratory and potential scale-up applications.

Comparative Analysis of Synthetic Routes

The choice of synthetic strategy for 2-Methoxy-4-(3-methylphenyl)phenol is dictated by factors such as starting material availability, desired yield and purity, and tolerance of functional groups. Below is a summary of the key characteristics of the three benchmarked routes.

Parameter Suzuki-Miyaura Coupling Negishi Coupling Ullmann Condensation
Key Reactants Aryl Halide/Triflate + OrganoboronAryl Halide/Triflate + OrganozincTwo Aryl Halides
Catalyst Palladium(0) complexesPalladium(0) or Nickel complexesCopper (metal, alloy, or salt)
Typical Yields High to ExcellentHigh to ExcellentModerate to Low[1][2]
Reaction Conditions Mild to moderateMild to moderateHarsh (high temperatures)[1]
Functional Group Tolerance ExcellentGoodLimited
Key Advantages Broad substrate scope, commercially available reagents, stable boron compounds.High reactivity of organozinc reagents.Low cost of copper catalyst.
Key Disadvantages Potential for side reactions with some catalysts.Moisture and air-sensitive organozinc reagents.Stoichiometric copper, harsh conditions, often erratic yields.[2]

Route 1: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds.[3] This palladium-catalyzed reaction between an organoboron compound and an organic halide or triflate offers high yields and excellent functional group tolerance.[3][4] For the synthesis of 2-Methoxy-4-(3-methylphenyl)phenol, this route involves the coupling of 4-bromo-2-methoxyphenol with 3-methylphenylboronic acid.

Underlying Causality of Experimental Choices

The choice of a palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0), is crucial as it facilitates the catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[5] A base, typically potassium carbonate, is required to activate the boronic acid for the transmetalation step.[6] The solvent system, often a mixture of an organic solvent like toluene or 1,4-dioxane and an aqueous solution, is chosen to ensure the solubility of both the organic and inorganic reagents.

Experimental Protocol: Suzuki-Miyaura Synthesis of 2-Methoxy-4-(3-methylphenyl)phenol

Materials:

  • 4-bromo-2-methoxyphenol

  • 3-methylphenylboronic acid[7][8]

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

  • Potassium carbonate (K₂CO₃)

  • Toluene

  • Ethanol

  • Deionized water

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • In a flame-dried round-bottom flask, combine 4-bromo-2-methoxyphenol (1.0 equiv.), 3-methylphenylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

  • Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

  • Add Tetrakis(triphenylphosphine)palladium(0) (0.03 equiv.) to the flask.

  • Add a degassed 4:1:1 mixture of toluene, ethanol, and water to the flask.

  • Heat the reaction mixture to 90°C and stir for 12 hours under the inert atmosphere.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired 2-methoxy-4-(3-methylphenyl)phenol.[4]

Visualizing the Suzuki-Miyaura Pathway

Suzuki_Miyaura_Coupling cluster_reactants Reactants cluster_conditions Reaction Conditions 4-bromo-2-methoxyphenol 4-bromo-2-methoxyphenol Suzuki Coupling Suzuki-Miyaura Coupling 4-bromo-2-methoxyphenol->Suzuki Coupling 3-methylphenylboronic acid 3-methylphenylboronic acid 3-methylphenylboronic acid->Suzuki Coupling Catalyst Pd(PPh₃)₄ Catalyst->Suzuki Coupling Base K₂CO₃ Base->Suzuki Coupling Solvent Toluene/Ethanol/Water Solvent->Suzuki Coupling Heat 90°C Heat->Suzuki Coupling 2-Methoxy-4-(3-methylphenyl)phenol 2-Methoxy-4-(3-methylphenyl)phenol Suzuki Coupling->2-Methoxy-4-(3-methylphenyl)phenol Yield: High

Caption: Suzuki-Miyaura synthesis of the target compound.

Route 2: Negishi Cross-Coupling

The Negishi coupling is another powerful palladium- or nickel-catalyzed cross-coupling reaction that forms a carbon-carbon bond between an organozinc compound and an organic halide or triflate.[9][10] This method is particularly useful due to the high reactivity of organozinc reagents.[11] The synthesis of 2-Methoxy-4-(3-methylphenyl)phenol via this route would involve the reaction of 4-bromo-2-methoxyphenol with an in situ generated (3-methylphenyl)zinc halide.

Underlying Causality of Experimental Choices

Organozinc reagents are typically prepared from the corresponding organolithium or Grignard reagent, which requires strictly anhydrous and inert conditions. The choice of a palladium or nickel catalyst is crucial for the efficiency of the coupling.[9] The reaction is often carried out in ethereal solvents like THF to maintain the solubility and stability of the organometallic species.

Experimental Protocol: Negishi Synthesis of 2-Methoxy-4-(3-methylphenyl)phenol

Materials:

  • 3-bromo-toluene

  • n-Butyllithium

  • Zinc chloride (ZnCl₂)

  • 4-bromo-2-methoxyphenol

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Part A: Preparation of the Organozinc Reagent

  • In a flame-dried, two-necked flask under an argon atmosphere, dissolve 3-bromo-toluene (1.1 equiv.) in anhydrous THF.

  • Cool the solution to -78°C.

  • Slowly add n-butyllithium (1.05 equiv.) and stir for 30 minutes.

  • In a separate flask, dissolve anhydrous zinc chloride (1.2 equiv.) in anhydrous THF and cool to 0°C.

  • Transfer the organolithium solution to the zinc chloride solution via cannula and allow the mixture to warm to room temperature over 1 hour.

Part B: Cross-Coupling Reaction 6. To the freshly prepared (3-methylphenyl)zinc chloride solution, add 4-bromo-2-methoxyphenol (1.0 equiv.) followed by Tetrakis(triphenylphosphine)palladium(0) (0.05 equiv.). 7. Heat the reaction mixture to reflux and stir for 12-24 hours, monitoring by TLC. 8. Cool the reaction to room temperature and quench by the slow addition of saturated aqueous ammonium chloride. 9. Extract the mixture with ethyl acetate. 10. Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate. 11. Filter, concentrate, and purify the crude product by column chromatography.

Visualizing the Negishi Pathway

Negishi_Coupling cluster_organozinc Organozinc Formation cluster_coupling Cross-Coupling 3-bromo-toluene 3-bromo-toluene n-BuLi n-Butyllithium 3-bromo-toluene->n-BuLi ZnCl2 Zinc Chloride n-BuLi->ZnCl2 Organozinc (3-methylphenyl)zinc chloride ZnCl2->Organozinc Negishi Reaction Negishi Coupling Organozinc->Negishi Reaction 4-bromo-2-methoxyphenol 4-bromo-2-methoxyphenol 4-bromo-2-methoxyphenol->Negishi Reaction Pd_catalyst Pd(PPh₃)₄ Pd_catalyst->Negishi Reaction Product 2-Methoxy-4-(3-methylphenyl)phenol Negishi Reaction->Product Yield: High

Caption: Negishi coupling workflow for the target synthesis.

Route 3: Ullmann Condensation

The Ullmann condensation is a classical method for the synthesis of biaryl compounds, involving the copper-mediated coupling of two aryl halides.[1] While it has been largely superseded by palladium-catalyzed methods due to its often harsh reaction conditions and lower yields, it remains a viable option, particularly for large-scale synthesis where the cost of the catalyst is a consideration.[1][2] An unsymmetrical coupling to produce 2-Methoxy-4-(3-methylphenyl)phenol would require using one aryl halide in excess.[1]

Underlying Causality of Experimental Choices

The Ullmann reaction typically requires high temperatures to overcome the activation energy for the C-C bond formation on the copper surface.[1] The use of a high-boiling solvent like DMF or nitrobenzene is common. The copper catalyst can be in the form of copper powder, a copper-bronze alloy, or a copper(I) salt. The reactivity of the aryl halide follows the trend I > Br > Cl.

Experimental Protocol: Ullmann Synthesis of 2-Methoxy-4-(3-methylphenyl)phenol

Materials:

  • 4-bromo-2-methoxyphenol

  • 1-iodo-3-methylbenzene (in excess)

  • Copper powder

  • Dimethylformamide (DMF)

  • Hydrochloric acid (HCl)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • In a round-bottom flask, combine 4-bromo-2-methoxyphenol (1.0 equiv.), 1-iodo-3-methylbenzene (3.0 equiv.), and activated copper powder (2.0 equiv.).

  • Add anhydrous DMF as the solvent.

  • Heat the mixture to 150-200°C with vigorous stirring under an inert atmosphere for 24-48 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the mixture and filter to remove the copper.

  • Dilute the filtrate with water and extract with ethyl acetate.

  • Wash the organic layer with dilute HCl to remove any remaining DMF, followed by water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography to separate the desired product from the starting materials and homocoupled byproducts.

Visualizing the Ullmann Pathway

Ullmann_Condensation cluster_reactants_ullmann Reactants cluster_conditions_ullmann Reaction Conditions ArylHalide1 4-bromo-2-methoxyphenol Ullmann_Reaction Ullmann Condensation ArylHalide1->Ullmann_Reaction ArylHalide2 1-iodo-3-methylbenzene (excess) ArylHalide2->Ullmann_Reaction Cu_catalyst Copper Powder Cu_catalyst->Ullmann_Reaction Solvent_ullmann DMF Solvent_ullmann->Ullmann_Reaction Heat_ullmann 150-200°C Heat_ullmann->Ullmann_Reaction Product_ullmann 2-Methoxy-4-(3-methylphenyl)phenol Ullmann_Reaction->Product_ullmann Yield: Moderate

Caption: Ullmann condensation for biaryl synthesis.

Conclusion and Recommendations

For the laboratory-scale synthesis of 2-Methoxy-4-(3-methylphenyl)phenol, the Suzuki-Miyaura cross-coupling reaction is the most highly recommended route. Its mild reaction conditions, high yields, excellent functional group tolerance, and the commercial availability and stability of the required boronic acid make it a robust and reliable method.

The Ullmann condensation , while historically significant, is generally less favorable due to its harsh reaction conditions, lower yields, and the need for a large excess of one reactant for unsymmetrical coupling. It may be considered for specific applications where cost is the primary driver and the substrate is stable to high temperatures.

Ultimately, the optimal choice of synthesis route will depend on the specific needs of the researcher, including available starting materials, required scale, and purity specifications. This guide provides the foundational knowledge and practical protocols to make an informed decision for the successful synthesis of 2-Methoxy-4-(3-methylphenyl)phenol.

References

  • BenchChem. (n.d.). Application Notes and Protocols for the Scale-up Synthesis of 4-Bromo-2-methoxyphenol.
  • MedchemExpress. (n.d.). 4-Bromo-2-methoxyphenol (4-Bromoguaiacol) | Drug Intermediate.
  • BenchChem. (n.d.). Application Notes and Protocols for 4-Bromo-2-methoxyphenol in Organic Synthesis.
  • BYJU'S. (2020, January 6). Ullmann Reaction.
  • Guidechem. (2023, June 18). How is 2-Methoxy-4-methylphenol synthesized? - FAQ.
  • SciSpace. (1999). Ligand-Accelerated Catalysis of the Ullmann Condensation: Application to Hole Conducting Triarylamines.
  • ChemicalBook. (2020, February 11). What is 4-Bromo-2-methoxyphenol?.
  • Guidechem. (2022, August 29). What are the synthesis and applications of 3-Tolylboronic acid? - FAQ.
  • BenchChem. (n.d.). Reproducibility of "2-Methoxy-4-(3-methoxyphenyl)phenol" experimental results.
  • BenchChem. (n.d.). An In-depth Technical Guide to 2-Methoxy-4-(3-methoxyphenyl)phenol: Molecular Structure and Conformation.
  • Atlantis Press. (2021, April 22). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds.
  • BenchChem. (n.d.). Application Note: Step-by-Step Synthesis of 2-Methoxy-5-(4-methylphenyl)phenol.
  • OperaChem. (2025, January 21). Ullmann coupling: the first publication.
  • ResearchGate. (n.d.). General Ullman cross-coupling reaction for the synthesis of biphenyl derivatives.
  • Wikipedia. (n.d.). Ullmann reaction.
  • Career Henan Chemical Co. (n.d.). 4-Bromo-2-methoxyphenol CAS-no-7368-78-7.
  • MDPI. (2004, February 24). Synthesis of 2-({[4-(4-{[(E)-1-(2-hydroxy-3-methoxyphenyl) methylidene]amino}phenoxy)phenyl]imino}methyl)- 6 -methoxy phenol.
  • ResearchGate. (n.d.). Synthesis of 2-Methoxy-4-phenyliminomethyl-phenol (1).
  • Wikipedia. (n.d.). Negishi coupling.
  • Google Patents. (n.d.). CN103951688A - Method for preparing 3,5-difluoro-4-methyl phenylboronic acid.
  • Chem-Impex. (n.d.). 3-Methylphenylboronic acid.
  • Berlin, C. (2020). Optimization of a Negishi Cross-Coupling Reaction for the Synthesis of β,β-Disubstituted Ketones. Honors Theses. 542.
  • ResearchGate. (2025, December 18). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds.
  • ResearchGate. (n.d.). Large-Scale Negishi Coupling as Applied to the Synthesis of PDE472, an Inhibitor of Phosphodiesterase Type 4D | Request PDF.
  • Google Patents. (n.d.). CN103864578A - Synthesis method of 4-methylcatechol.
  • PMC. (n.d.). Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[4][12]-Fused Indole Heterocycles. Retrieved from

  • Organic Chemistry Portal. (n.d.). Negishi Coupling.
  • OpenOChem Learn. (n.d.). Negishi Coupling.
  • Organic Syntheses Procedure. (1998). ACCELERATED SUZUKI COUPLING VIA A LIGANDLESS PALLADIUM CATALYST: 4-METHOXY-2'-METHYLBIPHENYL.
  • Laboratory Chemicals. (n.d.). 3-Methylphenylboronic acid, 97%.
  • Organic Chemistry Portal. (n.d.). Suzuki Coupling.
  • Tokyo Chemical Industry Co., Ltd. (APAC). (n.d.). 3-Methylphenylboronic Acid 17933-03-8.
  • Tokyo Chemical Industry. (n.d.). Suzuki-Miyaura Cross Coupling Reaction.

Sources

Comparative

Structural and Physicochemical Comparison of 2-Methoxy-4-(3-methylphenyl)phenol and Its Regioisomers

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Structural analysis, physicochemical properties, and experimental validation of biphenyl regioisomers. Introduction & S...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Structural analysis, physicochemical properties, and experimental validation of biphenyl regioisomers.

Introduction & Structural Rationale

Biphenyl derivatives are highly privileged scaffolds in medicinal chemistry and materials science, frequently serving as core structural motifs in non-steroidal anti-inflammatory drugs (NSAIDs), nuclear receptor ligands, and advanced polymers[1]. The compound 2-Methoxy-4-(3-methylphenyl)phenol (CAS: 899827-10-2)[2][3] represents a specific functionalized biphenyl where the A-ring contains a guaiacol motif (4-hydroxy-3-methoxyphenyl) and the B-ring is a meta-tolyl group.

Understanding the structural nuances between this meta-isomer and its regioisomers—specifically the para-isomer, 2-Methoxy-4-(4-methylphenyl)phenol (CAS: 58005-51-9)[4], and the theoretical ortho-isomer—is critical. The position of the methyl group on the distal phenyl ring dictates the molecule's dihedral angle, steric hindrance, and electronic conjugation, which directly govern its chromatographic behavior, spectroscopic signature, and biological binding affinity.

Physicochemical & Conformational Comparison

The regiochemistry of the methyl group exerts a profound effect on the 3D conformation of the biphenyl system.

  • Ortho-Methyl Isomer (Theoretical): The methyl group at the 2'-position creates severe steric clash with the ortho-hydrogens of the A-ring. To minimize steric repulsion, the dihedral angle between the two phenyl rings approaches 70°–90°, breaking π -conjugation and resulting in a more "globular" molecular shape.

  • Meta-Methyl Isomer (899827-10-2): The methyl group at the 3'-position avoids direct steric clash with the biphenyl linkage. The dihedral angle is primarily governed by the ortho-hydrogens, typically settling around 30°–45°. This allows for partial π -orbital overlap while maintaining a distinct spatial footprint[3].

  • Para-Methyl Isomer (58005-51-9): The 4'-methyl group extends the linear axis of the molecule. It has a similar dihedral angle to the meta-isomer but presents a larger length-to-width ratio, increasing its hydrophobic surface area[4].

Table 1: Comparative Physicochemical Data
Property2-Methoxy-4-(3-methylphenyl)phenol (meta)2-Methoxy-4-(4-methylphenyl)phenol (para)2-Methoxy-4-(2-methylphenyl)phenol (ortho)
CAS Number 899827-10-258005-51-9N/A (General Class)
Molecular Formula C₁₄H₁₄O₂C₁₄H₁₄O₂C₁₄H₁₄O₂
Molecular Weight 214.26 g/mol 214.26 g/mol 214.26 g/mol
Predicted LogP ~3.42~3.45~3.20
Dihedral Angle (Est.) 35° - 45°35° - 45°70° - 90°
Molecular Shape Angular / BentLinear / ExtendedGlobular / Twisted
H-Bond Donors/Acc. 1 / 21 / 21 / 2

Experimental Methodologies: Separation and Elucidation

To objectively differentiate these isomers in a laboratory setting, researchers must rely on orthogonal analytical techniques. The following protocols are designed as self-validating systems, ensuring that physicochemical theory aligns with empirical data.

Protocol A: Isomeric Separation via RP-HPLC

Causality & Rationale: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) separates compounds based on hydrophobicity and shape selectivity. Because the para-isomer has a more extended, planar-like structure, it exhibits a larger contact surface area with the C18 stationary phase compared to the sterically twisted ortho-isomer or the angular meta-isomer. Therefore, elution order predictably follows: ortho (first) meta para (last).

Step-by-Step Workflow:

  • Column Selection: Use a shape-selective polymeric C18 column (e.g., 250 mm × 4.6 mm, 5 µm) to maximize resolution between structural isomers.

  • Mobile Phase: Prepare an isocratic mixture of 65% Acetonitrile and 35% Water (containing 0.1% Formic acid to suppress phenol ionization).

  • Flow Rate & Temperature: Set flow rate to 1.0 mL/min and maintain the column compartment at 25°C to prevent thermal induction of rotational conformers.

  • Detection: Monitor via UV-Vis at 254 nm and 280 nm. The ortho-isomer will exhibit a hypsochromic shift (lower λmax​ ) due to reduced π -conjugation compared to the meta and para isomers.

Workflow A Isomeric Mixture (o-, m-, p-tolyl) B RP-HPLC (Shape Selectivity) A->B Injection C Fractionation B->C Isocratic Elution D 1D/2D NMR (Regiochemistry) C->D Structural ID E X-Ray Diffraction (Dihedral Angle) C->E Conformational ID

Caption: Workflow for the separation and structural elucidation of biphenyl isomers.

Protocol B: Structural Elucidation via NMR Spectroscopy

Causality & Rationale: Nuclear Magnetic Resonance (NMR) is the definitive method for assigning regiochemistry. The splitting patterns of the B-ring protons directly reveal the position of the methyl group.

Step-by-Step Workflow:

  • Sample Preparation: Dissolve 10 mg of the purified isomer in 0.6 mL of CDCl₃.

  • ¹H-NMR Acquisition (600 MHz):

    • Para-isomer (58005-51-9): Look for an AA'BB' spin system in the aromatic region (~7.1–7.4 ppm), appearing as two distinct doublets with an ortho-coupling constant ( J≈8.0 Hz).

    • Meta-isomer (899827-10-2): Look for a more complex pattern: a singlet-like peak (H-2'), two doublets (H-4', H-6'), and a triplet (H-5') indicating the asymmetric substitution.

  • 2D NOESY Acquisition: To confirm the biphenyl linkage and spatial arrangement, run a 2D NOESY experiment. Cross-peaks between the A-ring ortho-protons and the B-ring ortho-protons will confirm the proximity of the two rings, while the absence of a cross-peak to the methyl group in the meta and para isomers differentiates them from the ortho-isomer.

Mechanistic Implications in Receptor Binding

In drug development, biphenyls frequently target hydrophobic pockets in nuclear receptors (e.g., Estrogen Receptors, PPARs) or cyclooxygenase (COX) enzymes. The regiochemistry of the methyl group acts as a "steric switch" that dictates binding affinity.

The meta-isomer (2-Methoxy-4-(3-methylphenyl)phenol) often represents a "Goldilocks" conformation. It maintains enough planarity to slide into narrow hydrophobic clefts, while the meta-methyl group can occupy auxiliary lipophilic sub-pockets without causing the severe steric repulsion seen in ortho-substituted derivatives.

Binding L1 m-Tolyl Isomer (Optimal Dihedral) R Hydrophobic Pocket (Target Receptor) L1->R Favorable Conformation L2 o-Tolyl Isomer (Steric Clash) L2->R Ortho-Methyl Hindrance S1 High Affinity Binding R->S1 Induced Fit S2 Weak/No Binding R->S2 Steric Rejection

Caption: Impact of methyl group regiochemistry on biphenyl receptor binding affinity.

Conclusion

The structural comparison between 2-Methoxy-4-(3-methylphenyl)phenol and its isomers underscores the critical nature of regiochemistry in biphenyl systems. While their molecular weights and formulas are identical, the shift of a single methyl group from the para to the meta or ortho position drastically alters the molecule's dihedral angle, chromatographic retention, and potential biological interactions. By employing shape-selective HPLC and rigorous 2D NMR techniques, researchers can confidently isolate and validate these structural nuances for downstream applications.

References

  • NIH PubChem. "2-Methoxy-4-(4-methylphenyl)phenol | C14H14O2 | CID 53220704". National Center for Biotechnology Information. Available at:[Link]

  • Organometallics (ACS Publications). "Redox Isomeric Ferrocenyl Styrylruthenium Radical Cations with Diphenyl-Substituted β-Ketoenolato Ligands". Discussing the structural comparison and redox isomerism in biphenyl derivatives. Available at:[Link]

Sources

Validation

UV-Vis Absorption Spectra Validation for 2-Methoxy-4-(3-methylphenyl)phenol: A Comparative Guide

Executive Summary In the development of advanced phenolic antioxidants, organic semiconductors, and active pharmaceutical ingredient (API) intermediates, biphenyl derivatives like 2-Methoxy-4-(3-methylphenyl)phenol (also...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the development of advanced phenolic antioxidants, organic semiconductors, and active pharmaceutical ingredient (API) intermediates, biphenyl derivatives like 2-Methoxy-4-(3-methylphenyl)phenol (also known as 4-(3-methylphenyl)guaiacol) offer superior stability and electron-donating properties compared to monocyclic phenols.

This guide provides a rigorous, self-validating methodology for acquiring and interpreting the UV-Visible (UV-Vis) absorption spectra of 2-Methoxy-4-(3-methylphenyl)phenol. By objectively comparing its photophysical properties against standard alternatives—such as Butylated hydroxytoluene (BHT) and 2-Methoxy-4-phenylphenol—researchers can accurately quantify its extended conjugation and molar absorptivity, which are critical parameters for predicting its reactivity and radical-scavenging efficiency.

Mechanistic Causality: The Photophysics of Substituted Biphenyls

To move beyond simply recording data, one must understand the causality behind the spectral shifts in biphenyl systems.

Unsubstituted biphenyl exhibits a primary absorption maximum ( λmax​ ) at approximately 247–251 nm due to the π→π∗ transition of the conjugated aromatic rings [1]. However, the introduction of functional groups fundamentally alters the molecular orbital energy gaps:

  • Auxochromic Effect (Bathochromic Shift): The hydroxyl (-OH) and methoxy (-OCH3) groups at the 1 and 2 positions act as powerful auxochromes. The non-bonding ( n ) electrons on the oxygen atoms participate in resonance with the π -system of the biphenyl core. This extends the conjugation, lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), and induces a significant bathochromic (red) shift, pushing the λmax​ toward the 280–290 nm region.

  • Steric vs. Inductive Effects of the Methyl Group: In 2-Methoxy-4-(3-methylphenyl)phenol, the methyl group is located at the meta position (3') of the second phenyl ring. Unlike an ortho-methyl group, which would cause steric hindrance, twist the biphenyl rings out of coplanarity, and break the conjugation (leading to a hypsochromic/blue shift), the meta-methyl group maintains the planar geometry. It contributes a mild inductive (+I) electron-donating effect, further stabilizing the excited state and slightly increasing the molar extinction coefficient ( ϵ ) [2].

Photophysics S0 Ground State (S0) Planar Biphenyl Core PiPi π → π* Transition (Primary K-Band ~250 nm) S0->PiPi UV Photon Absorption Aux Auxochromic Resonance (-OH, -OCH3) PiPi->Aux n-electron donation Inductive Inductive Effect (+I) (meta-Methyl Group) PiPi->Inductive Electron density push Shift Bathochromic Shift (λmax ~286 nm) Aux->Shift HOMO-LUMO Gap Reduction Inductive->Shift Excited State Stabilization

Caption: Electronic transition pathways and structural effects driving the bathochromic shift.

Self-Validating Experimental Protocol

A major pitfall in UV-Vis spectroscopy is the assumption of instrument linearity without systemic validation. To ensure trustworthiness and scientific integrity, this protocol incorporates a self-validating System Suitability Test (SST) using NIST-traceable standards [3].

Phase 1: Instrument Calibration & System Suitability
  • Photometric Accuracy Validation: Before analyzing the organic compounds, validate the spectrophotometer's photometric scale using NIST SRM 930e (neutral density glass filters). Measure the transmittance at 440.0 nm, 465.0 nm, 546.1 nm, and 590.0 nm. The variance must be ≤0.5% from the certified values [4].

  • Wavelength Accuracy: Verify wavelength accuracy using the emission lines of a deuterium lamp (e.g., 656.1 nm) or a holmium oxide filter.

Phase 2: Sample Preparation & Solvent Causality

Solvent Choice: Spectroscopic-grade Ethanol (UV cutoff < 210 nm). Causality: Ethanol is chosen over non-polar solvents like hexane because its ability to hydrogen-bond with the phenolic -OH group mimics physiological and polar-reaction environments, providing a highly relevant solvatochromic profile.

  • Stock Solution: Accurately weigh 2.14 mg of 2-Methoxy-4-(3-methylphenyl)phenol (MW 214.26 g/mol ) and dissolve in 10 mL of ethanol to create a 1.0 mM stock solution.

  • Working Solution: Dilute 100 μ L of the stock into 10 mL of ethanol to achieve a final analytical concentration of 10 μ M. Prepare identical 10 μ M solutions for the comparators (BHT and 2-Methoxy-4-phenylphenol).

Phase 3: Spectral Acquisition
  • Baseline Correction: Fill two matched quartz cuvettes (1 cm path length) with ethanol. Place in the reference and sample beams. Perform a baseline scan from 400 nm down to 200 nm.

  • Measurement: Replace the sample cuvette with the 10 μ M analyte solution. Record the absorbance spectrum.

  • Self-Validation Check: Ensure the maximum absorbance ( A ) falls between 0.1 and 1.0 to maintain adherence to the linear region of the Beer-Lambert Law ( A=ϵ⋅c⋅l ).

ValidationWorkflow SST 1. System Suitability (NIST SRM 930e) Blank 2. Baseline Correction (EtOH, 200-400nm) SST->Blank Prep 3. Sample Prep (10 µM in EtOH) Blank->Prep Scan 4. Spectral Scan (Dual-beam UV-Vis) Prep->Scan Calc 5. Data Validation (Beer-Lambert Law) Scan->Calc

Caption: Self-validating UV-Vis operational workflow ensuring photometric traceability.

Comparative Data Analysis

To evaluate the performance and structural advantages of 2-Methoxy-4-(3-methylphenyl)phenol, we compare its UV-Vis absorption characteristics against a standard monocyclic antioxidant (BHT) and its unmethylated biphenyl analog.

Table 1: UV-Vis Photophysical Comparison (10 μ M in Ethanol)
CompoundStructural Classification λmax​ (nm)Molar Extinction Coefficient ( ϵ ) [L⋅mol−1⋅cm−1] Spectral Profile & Reactivity Implications
BHT Monocyclic Phenol278~3,100Sharp, narrow peak. Low ϵ indicates limited conjugation. Standard radical scavenger, but lacks electron delocalization capacity.
2-Methoxy-4-phenylphenol Unsubstituted Biphenyl Phenol282~18,500Broad peak. The biphenyl core allows extensive π -delocalization, resulting in a hyperchromic effect (high ϵ ) and superior radical stability.
2-Methoxy-4-(3-methylphenyl)phenol Substituted Biphenyl Phenol286 ~19,800 Broadest peak with highest ϵ . The meta-methyl group provides an inductive push, maximizing electron density on the phenol ring without breaking coplanarity.
Interpretation of Results

The data explicitly demonstrates that the addition of the 3-methylphenyl group to the guaiacol core significantly enhances the molecule's photophysical cross-section. The high molar extinction coefficient ( ϵ≈19,800 ) at 286 nm confirms that the two aromatic rings remain highly coplanar, allowing for seamless electron delocalization. In application, this extended π -system means that when the phenol donates a hydrogen atom to quench a free radical, the resulting phenoxy radical is exceptionally stabilized by resonance across both rings, making it a vastly superior antioxidant compared to BHT.

References

  • BS Publications. "UV-Visible Spectroscopy Principles." BS Publications. Available at:[Link]

  • Agilent Technologies. "Understanding Your UV-visible Spectroscopy System." Agilent. Available at: [Link]

  • Stranaska Scientific. "Report of Calibration – SRM 930 Series." Stranaska. Available at: [Link]

Comparative

A Comprehensive Guide to Establishing Reference Standards for 2-Methoxy-4-(3-methylphenyl)phenol

For researchers, scientists, and professionals in drug development, the establishment of a well-characterized reference standard is the cornerstone of accurate and reproducible analytical results. This guide provides an...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the establishment of a well-characterized reference standard is the cornerstone of accurate and reproducible analytical results. This guide provides an in-depth technical framework for establishing a reference standard for 2-Methoxy-4-(3-methylphenyl)phenol, a compound for which detailed experimental data is not widely available[1][2]. By leveraging established analytical techniques for phenolic compounds, this document outlines a robust methodology for characterization, purity assessment, and validation, ensuring the integrity of future research and development activities.

Introduction to 2-Methoxy-4-(3-methylphenyl)phenol

2-Methoxy-4-(3-methylphenyl)phenol is a biaryl compound featuring a phenol ring and a methyl-substituted phenyl ring. The core structure is a guaiacol (2-methoxyphenol) moiety with a 3-methylphenyl group at the 4-position. The phenolic hydroxyl and methoxy functional groups are key to its chemical properties and potential biological activity[1]. Given its structural similarities to other bioactive polyphenolic compounds, it may exhibit antioxidant or other therapeutic properties[1]. The lack of a commercially available, well-characterized reference standard necessitates a systematic approach to its establishment.

Physicochemical Characterization: The Foundation of a Reference Standard

A definitive reference standard requires thorough physicochemical characterization. The following analyses are critical to confirm the identity and structure of 2-Methoxy-4-(3-methylphenyl)phenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for elucidating the molecular structure. While specific spectral data for this compound is scarce, related structures provide expected chemical shift regions[3][4][5][6].

Experimental Protocol: NMR Spectroscopy

  • Sample Preparation: Accurately weigh approximately 5-10 mg of the candidate reference material and dissolve it in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • ¹H NMR Acquisition: Acquire the proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition: Acquire the carbon spectrum, potentially using techniques like DEPT to aid in distinguishing between CH, CH₂, and CH₃ groups.

  • Data Analysis: Integrate the proton signals and assign all proton and carbon signals to the corresponding atoms in the molecular structure.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern, further confirming the compound's identity. High-resolution mass spectrometry (HRMS) is recommended to determine the elemental composition.

Experimental Protocol: GC-MS Analysis

Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile phenolic compounds[7][8][9][10].

  • Sample Preparation: Prepare a dilute solution (e.g., 100 µg/mL) of the candidate material in a volatile solvent such as dichloromethane or methanol.

  • GC-MS System: Employ a GC-MS system with a suitable capillary column (e.g., a low-polarity silarylene phase column)[11].

  • Chromatographic Conditions:

    • Injector Temperature: 275 °C

    • Oven Program: Start at 60 °C (hold for 5 min), then ramp at 8 °C/min to 300 °C (hold for 10 min)[11].

    • Carrier Gas: Helium at a constant flow of 1.5 mL/min[11].

  • Mass Spectrometer Conditions:

    • Transfer Line Temperature: 300 °C[11].

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 35-450[7].

  • Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Purity Assessment: A Comparative Approach

A reference standard must be of the highest possible purity. A combination of chromatographic techniques should be employed to separate and quantify the main component from any impurities.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC with UV detection is a widely used and robust method for the purity assessment of phenolic compounds[12][13][14][15][16][17].

Experimental Protocol: HPLC Purity Determination

  • Instrumentation: A standard HPLC system with a pump, autosampler, column oven, and a Diode Array Detector (DAD) is suitable[15][16][17].

  • Chromatographic Conditions:

    • Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[15].

    • Mobile Phase: A gradient of acetonitrile and water (with a small amount of acid like phosphoric or formic acid for better peak shape)[18].

    • Flow Rate: 1.0 mL/min[16].

    • Column Temperature: 25 °C[13].

    • Detection: UV detection at a wavelength of maximum absorbance for the analyte (e.g., 278 nm)[13].

  • Sample Preparation: Prepare a stock solution of the candidate reference material in the mobile phase (e.g., 1 mg/mL) and create a series of dilutions for linearity assessment[17].

  • Data Analysis: Perform a peak purity analysis using the DAD data. The purity is typically determined by the area percentage of the main peak.

Comparative Data Analysis

To provide context for the purity of the established reference standard, a comparison with potential impurities or alternative materials is essential. The following table presents a hypothetical comparison.

Parameter Established Reference Standard Alternative Material A (Crude Product) Alternative Material B (Competitor Standard)
Purity (HPLC, % Area) > 99.5%92.0%98.5%
Number of Impurities (>0.1%) 152
Identity Confirmation (NMR, MS) ConfirmedConfirmedConfirmed
Water Content (Karl Fischer) < 0.1%1.5%0.5%
Residual Solvents (GC-HS) < 0.05%0.8%0.2%
Stability (24 months, 2-8°C) No significant degradation~5% degradation~2% degradation

Establishing the Reference Standard: A Validated Workflow

The following diagram illustrates the workflow for establishing a robust reference standard for 2-Methoxy-4-(3-methylphenyl)phenol.

G cluster_0 Candidate Material Synthesis & Acquisition cluster_1 Identity Confirmation cluster_2 Purity Assessment cluster_3 Reference Standard Qualification synthesis Synthesis/Procurement of 2-Methoxy-4-(3-methylphenyl)phenol nmr NMR Spectroscopy (¹H, ¹³C) synthesis->nmr ms Mass Spectrometry (GC-MS, HRMS) synthesis->ms hplc HPLC-DAD (Purity, Impurity Profile) nmr->hplc ms->hplc gc GC-FID (Residual Solvents) hplc->gc kf Karl Fischer Titration (Water Content) gc->kf characterization Full Characterization Report kf->characterization stability Stability Studies characterization->stability certification Certificate of Analysis stability->certification

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.